Synthesis and Characterization of 2-Oxo-2H-benzo[h]chromene-3-carboxylic Acid
Executive Summary This guide details the synthesis, purification, and characterization of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid . Unlike the simple coumarin scaffold, the benzo[h]chromene moiety involves a benzene...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the synthesis, purification, and characterization of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid . Unlike the simple coumarin scaffold, the benzo[h]chromene moiety involves a benzene ring fused to the 7,8-positions of the chromen-2-one core. This extended conjugation confers unique fluorescence properties and DNA-intercalating potential, making it a high-value scaffold in oncology and bio-imaging.
Critical Distinction: Researchers must distinguish between the benzo[h] and benzo[f] isomers.
Benzo[h]chromene: Derived from 1-naphthol (via 1-hydroxy-2-naphthaldehyde).
Benzo[f]chromene: Derived from 2-naphthol (via 2-hydroxy-1-naphthaldehyde).
This guide focuses exclusively on the benzo[h] isomer.
Retrosynthetic Analysis & Strategy
To construct the 2-oxo-2H-benzo[h]chromene-3-carboxylic acid skeleton efficiently, we employ a Knoevenagel Condensation followed by spontaneous intramolecular cyclization (lactonization).
Strategic Disconnection
The target molecule is disconnected at the C3-C4 double bond and the lactone ester bond.
Electrophile: 1-Hydroxy-2-naphthaldehyde (provides the naphthalene core and the carbonyl carbon).
Nucleophile: Malonic acid (provides the C3-C3' fragment and the carboxylic acid moiety).
Reaction Logic
The reaction relies on the acidity of the methylene protons in malonic acid (
) and the high electrophilicity of the aldehyde. The ortho-hydroxyl group on the naphthalene ring is crucial; it acts as a nucleophile in the final step to close the lactone ring, driving the equilibrium forward.
Figure 1: Retrosynthetic breakdown of the target scaffold.
Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Dissolution: Dissolve 1.72 g of 1-hydroxy-2-naphthaldehyde and 1.25 g of malonic acid in 20 mL of absolute ethanol.
Catalysis: Add 0.5 mL of piperidine dropwise.
Note: The solution may turn warm and change color (yellow to orange) due to the formation of the piperidinium salt and initial deprotonation.
Reflux: Heat the mixture to reflux (
) for 3–5 hours.
Monitoring: Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3). Look for the disappearance of the aldehyde spot (
) and the appearance of a highly fluorescent product spot (lower due to the acid group).
Precipitation: Cool the reaction mixture to room temperature. The product often precipitates as a solid upon cooling.
Optimization: If no precipitate forms, pour the mixture into 50 mL of ice-cold water and acidify to pH 2–3 with 1M HCl to protonate the carboxylate and induce precipitation.
Phase 2: Purification
Filtration: Filter the crude solid using a Buchner funnel.
Washing: Wash the cake with cold water (
) to remove unreacted malonic acid and piperidine salts. Wash with a small amount of cold ethanol to remove unreacted aldehyde.
Recrystallization: Recrystallize from Glacial Acetic Acid or a DMF/Ethanol mixture.
Why Acetic Acid? It is an excellent solvent for coumarin acids, solubilizing impurities at high temperatures while allowing the product to crystallize effectively upon cooling.
Drying: Dry the purified yellow crystals in a vacuum oven at
for 6 hours.
Reaction Mechanism
The formation of the benzo[h]chromene core proceeds via a domino Knoevenagel-transesterification sequence.
Deprotonation: Piperidine deprotonates malonic acid to generate the enolate.
Nucleophilic Attack: The enolate attacks the aldehyde carbonyl of 1-HNA.
Lactonization: The neighboring phenolic hydroxyl group attacks the ester/acid carbonyl (intramolecular transesterification), closing the ring.
Decarboxylation (Avoidance): Unlike simple decarboxylation reactions, the specific conditions here (and the stability of the coumarin-3-acid) retain the carboxylic acid moiety at position 3.
Figure 2: Mechanistic pathway from reactants to the cyclized coumarin scaffold.
Characterization & Validation
Trustworthiness in synthesis requires rigorous structural confirmation. The following data is expected for the target molecule.
Physical Properties[2][3][4][5]
Appearance: Yellow to orange crystalline powder.
Solubility: Soluble in DMSO, DMF, hot acetic acid; sparingly soluble in ethanol; insoluble in water.
Melting Point: High melting solid, typically >230°C (Decomposition often observed).
Spectroscopic Data (Diagnostic Signals)[5][6]
Technique
Signal / Shift
Assignment / Interpretation
IR (KBr)
3300–2500 cm⁻¹ (Broad)
O-H stretch of carboxylic acid (dimer).
1745–1720 cm⁻¹ (Strong)
C=O stretch (Lactone carbonyl). Characteristic of coumarins.
1690–1670 cm⁻¹ (Strong)
C=O stretch (Carboxylic acid carbonyl).
¹H NMR
8.80 – 9.20 ppm (1H, s)
H-4 Proton. This singlet is the fingerprint of the 3-substituted coumarin ring. It is deshielded by the adjacent carbonyls and ring current.
(DMSO-)
12.0 – 13.5 ppm (1H, br s)
COOH Proton. Exchangeable with D₂O.
7.60 – 8.50 ppm (m)
Aromatic Protons. Naphthalene ring protons (6H).
¹³C NMR
163–165 ppm
COOH Carbonyl.
(DMSO-)
160–162 ppm
C-2 (Lactone) Carbonyl.
145–150 ppm
C-4. Significantly deshielded alkene carbon.
Troubleshooting Common Issues
Contamination with Benzo[f] Isomer:
Cause: Impure starting material (2-naphthol presence in 1-naphthol synthesis).
Detection: Check ¹H NMR.[2][3] Benzo[f] derivatives often show slightly different shielding patterns in the aromatic region. The melting points also differ (Benzo[f] analogs often melt higher).
Solution: Recrystallize the starting aldehyde (1-HNA) before synthesis.
Incomplete Cyclization:
Observation: Broad peaks in NMR or multiple spots on TLC.
Remedy: Ensure water is removed if using a Dean-Stark trap (though ethanol reflux usually suffices). Increase reflux time.
Applications in Drug Development
For researchers in the audience, this scaffold is not merely a synthetic exercise. The 2-oxo-2H-benzo[h]chromene-3-carboxylic acid core is a privileged structure:
Intercalation: The planar tetracyclic system (when considering the H-bonds) allows effective intercalation into DNA base pairs.
Fluorescence: The extended conjugation makes these excellent fluorophores for cellular imaging probes.
Derivatization: The C-3 carboxylic acid is a "chemical handle" for amide coupling to generate target-specific prodrugs (e.g., coupling with amino acids or hydrazides).
References
Synthesis of Coumarin-3-carboxylic Acids
Title: Knoevenagel condensation of 2-hydroxybenzaldehydes with Meldrum's acid.
Source:Synthetic Communic
Relevance: Establishes the core protocol for coumarin-3-carboxylic acid synthesis.
Benzo[h]chromene Biological Activity
Title: Synthesis and biological evaluation of benzo[h]chromene deriv
Source:European Journal of Medicinal Chemistry, 2010.
Relevance: Validates the biological importance of the benzo[h] scaffold.
Spectroscopic Characterization
Title: Structural studies of 3-carboxycoumarin deriv
Source:Journal of Molecular Structure, 2015.
Relevance: Provides comparative NMR d
(Note: While specific URL persistence varies, these citations point to established literature bodies confirming the protocols described.)
An In-depth Technical Guide to the Physicochemical Properties of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid
Abstract This technical guide provides a comprehensive overview of the key physicochemical properties of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, a polycyclic aromatic coumarin derivative of significant interest in m...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive overview of the key physicochemical properties of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, a polycyclic aromatic coumarin derivative of significant interest in medicinal chemistry and materials science. While experimental data for this specific molecule is limited in publicly accessible literature, this guide establishes a robust framework for its characterization. By leveraging data from its structural isomer, 3-oxo-3H-benzo[f]chromene-2-carboxylic acid, and other coumarin-3-carboxylic acid analogs, we present detailed, field-proven protocols for the determination of melting point, solubility, pKa, and the partition coefficient (logP). Furthermore, this guide offers an in-depth analysis of its expected spectroscopic characteristics (UV-Vis, IR, NMR, and Mass Spectrometry) and discusses the influence of the benzo[h] moiety on these properties. This document is intended to be an essential resource for researchers, scientists, and drug development professionals engaged in the synthesis, characterization, and application of novel coumarin derivatives.
Introduction: The Significance of the Benzo[h]coumarin Scaffold
Coumarins, or 2H-1-benzopyran-2-ones, represent a privileged scaffold in drug discovery and materials science, renowned for their diverse biological activities and unique photophysical properties.[1] The fusion of an additional benzene ring to the coumarin core, as in 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, extends the π-conjugated system, which is anticipated to significantly modulate its physicochemical and biological profiles. This extended aromaticity can influence a molecule's lipophilicity, acidity, and interaction with biological targets, making a thorough understanding of its properties a critical first step in any research and development endeavor.
This guide provides both the theoretical underpinnings and the practical methodologies to fully characterize this promising molecule. While we will use 3-oxo-3H-benzo[f]chromene-2-carboxylic acid as a proxy for which some data is available, we will also discuss the expected variations in properties arising from the specific isomeric form of the target compound.
Molecular Structure and Isomerism
The core structure of the target compound is a tetracyclic system, with a carboxylic acid group at the 3-position of the pyranone ring. It is important to distinguish 2-oxo-2H-benzo[h]chromene-3-carboxylic acid from its structural isomer, 3-oxo-3H-benzo[f]chromene-2-carboxylic acid. The position of the fused benzo ring influences the overall shape and electronic distribution of the molecule, which in turn affects its crystal packing, solubility, and biological activity.
Synthesis of the Core Scaffold
The synthesis of coumarin-3-carboxylic acids is well-established. A common and efficient method involves the Knoevenagel condensation of a substituted salicylaldehyde with a malonic acid derivative, often under microwave irradiation to enhance reaction rates and yields.[2] For the synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, a suitable starting material would be 1-hydroxy-2-naphthaldehyde.
A generalized synthetic approach is as follows:
Reaction Setup: In a microwave-safe vessel, 1-hydroxy-2-naphthaldehyde and meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) are suspended in an appropriate solvent, such as ethanol or water.
Microwave Irradiation: The reaction mixture is subjected to microwave irradiation at a controlled temperature and time.
Hydrolysis: The intermediate product is then hydrolyzed, typically with an acid catalyst, to yield the final 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
Purification: The crude product is purified by recrystallization from a suitable solvent like ethanol or acetic acid.
Key Physicochemical Properties and Their Determination
A molecule's physicochemical properties are paramount as they govern its absorption, distribution, metabolism, and excretion (ADME) profile in biological systems, as well as its processability in material applications.
Melting Point
The melting point is a fundamental indicator of a compound's purity and is influenced by the strength of its crystal lattice forces. For polycyclic aromatic compounds like 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, a relatively high melting point is expected due to strong π-π stacking and other intermolecular interactions.
Experimental Protocol: Capillary Melting Point Determination [4][5][6][7][8]
This protocol outlines the standard procedure for determining the melting point range of a solid crystalline compound.
Objective: To determine the temperature range over which the solid-to-liquid phase transition occurs.
Apparatus: Melting point apparatus, capillary tubes (sealed at one end).
Procedure:
Sample Preparation: Ensure the sample is completely dry. Place a small amount of the crystalline 2-oxo-2H-benzo[h]chromene-3-carboxylic acid on a clean, dry watch glass and crush it into a fine powder.
Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to collect a small amount of material. Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The packed sample height should be 2-3 mm.
Instrument Setup: Place the capillary tube into the heating block of the melting point apparatus. Set the initial temperature to approximately 15-20°C below the expected melting point.
Heating Rate: For a preliminary determination, a faster heating rate (4-5°C per minute) can be used. For an accurate measurement, once the temperature is about 15°C below the expected melting point, reduce the heating rate to 1-2°C per minute.
Observation and Recording: Observe the sample through the magnifying lens. Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last solid crystal melts (the end of melting). This range is the melting point.
Replicates: For accuracy, perform the measurement in triplicate and report the average range.
Caption: Workflow for Melting Point Determination.
Solubility
Solubility is a critical parameter, especially in drug development, as it directly impacts bioavailability. As a carboxylic acid, 2-oxo-2H-benzo[h]chromene-3-carboxylic acid is expected to be poorly soluble in water but should exhibit solubility in alkaline aqueous solutions due to salt formation. Its extended aromatic system suggests good solubility in many organic solvents.
Table 2: Predicted Solubility Profile
Solvent
Expected Solubility
Rationale
Water
Poorly soluble
Large, non-polar aromatic core.
5% NaHCO₃ (aq)
Soluble
Deprotonation of the carboxylic acid to form a soluble carboxylate salt.[9][10]
5% NaOH (aq)
Soluble
Deprotonation of the carboxylic acid.
Methanol, Ethanol
Moderately soluble
Polar protic solvents capable of hydrogen bonding.
This protocol determines the equilibrium solubility of a compound in a given solvent.
Objective: To quantify the maximum concentration of the compound that can be dissolved in a specific solvent at a set temperature.
Apparatus: Vials, orbital shaker, centrifuge, HPLC-UV system.
Procedure:
Sample Preparation: Add an excess amount of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid to a series of vials, each containing a known volume of a different solvent.
Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.
Phase Separation: After incubation, centrifuge the samples at high speed to pellet the undissolved solid.
Sample Collection: Carefully withdraw an aliquot of the clear supernatant without disturbing the solid pellet.
Quantification: Dilute the supernatant with an appropriate mobile phase and analyze the concentration of the dissolved compound using a pre-validated HPLC-UV method against a standard curve.
Reporting: Express the solubility in mg/mL or µg/mL.
Acidity Constant (pKa)
The pKa is the pH at which the compound exists in a 50:50 ratio of its protonated and deprotonated forms. For 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, the pKa of the carboxylic acid group is the most relevant. The extended conjugation of the benzo[h] ring system may have a slight acid-strengthening effect compared to the simple 2-oxo-2H-chromene-3-carboxylic acid.
Experimental Protocol: pKa Determination by UV-Vis Spectrophotometry [14][15][16][17]
This method is suitable for compounds with a chromophore whose UV-Vis absorbance spectrum changes upon ionization.
Objective: To determine the pKa of the carboxylic acid group.
Stock Solution: Prepare a stock solution of the compound in a suitable solvent like methanol or DMSO.
Buffer Preparation: Prepare a series of buffer solutions with a constant ionic strength, covering a pH range from approximately 2 units below to 2 units above the expected pKa (e.g., pH 2 to pH 6).
Sample Preparation: Add a small, constant volume of the stock solution to each buffer solution to achieve a final concentration suitable for UV-Vis analysis.
Spectral Acquisition: Record the UV-Vis spectrum (e.g., from 230-500 nm) for each sample at each pH.
Data Analysis: Plot the absorbance at a specific wavelength (where the change in absorbance upon ionization is maximal) against the pH. The pKa is the pH value at the inflection point of the resulting sigmoidal curve.
Caption: Workflow for pKa Determination by UV-Vis Spectrophotometry.
Partition Coefficient (logP)
The partition coefficient (logP) is a measure of a compound's lipophilicity and is defined as the logarithm of the ratio of its concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous phase (water or buffer) at equilibrium. A higher logP indicates greater lipophilicity. The extended aromatic surface of the benzo[h] moiety is expected to increase the logP value compared to the parent coumarin-3-carboxylic acid.
Experimental Protocol: LogP Determination by the Shake-Flask Method [18][19][20]
This is the gold-standard method for logP determination.
Objective: To determine the n-octanol/water partition coefficient.
Apparatus: Separatory funnels or vials, orbital shaker, centrifuge, analytical instrument for quantification (e.g., HPLC-UV).
Procedure:
Solvent Pre-saturation: Shake equal volumes of n-octanol and water (or a suitable buffer for LogD measurement) together for 24 hours to ensure mutual saturation. Separate the two phases.
Sample Preparation: Prepare a stock solution of the compound in the pre-saturated n-octanol.
Partitioning: In a separatory funnel or vial, mix a known volume of the n-octanol stock solution with a known volume of the pre-saturated aqueous phase.
Equilibration: Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for partitioning equilibrium to be reached.
Phase Separation: Allow the two phases to separate completely. Centrifugation may be required to break up any emulsions.
Quantification: Carefully sample both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical method like HPLC-UV.
Calculation: Calculate the logP using the formula: logP = log ([Concentration in n-octanol] / [Concentration in aqueous phase]).
Spectroscopic Characterization
Spectroscopic techniques are indispensable for the structural elucidation and confirmation of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
Table 3: Summary of Expected Spectroscopic Data
Technique
Expected Key Features
UV-Vis
λmax > 320 nm due to the extended conjugated system. Potential for solvatochromic shifts.
Aromatic protons in the range of δ 7.5-9.0 ppm, a singlet for the C4-H at ~δ 8.5-9.0 ppm, and a broad singlet for the carboxylic acid proton >δ 12 ppm.
¹³C NMR (DMSO-d₆)
Carbonyl carbons (lactone and carboxylic acid) >δ 160 ppm, and multiple signals in the aromatic region (δ 110-155 ppm).
Mass Spec (ESI-)
[M-H]⁻ at m/z corresponding to the molecular weight minus one proton.
UV-Visible Spectroscopy
The extended conjugation of the benzo[h] system is expected to cause a bathochromic (red) shift in the maximum absorption wavelength (λmax) compared to simpler coumarins. The UV-Vis spectrum will be sensitive to solvent polarity, a phenomenon known as solvatochromism.[21][22][23][24]
Infrared (IR) Spectroscopy
The IR spectrum will be characterized by a very broad absorption band for the O-H stretch of the carboxylic acid, which may overlap with C-H stretching frequencies. Two distinct carbonyl (C=O) stretching bands are expected: one for the lactone at a higher wavenumber and one for the conjugated carboxylic acid at a lower wavenumber.[1][25][26][27]
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for confirming the structure. The proton NMR spectrum is expected to show a complex pattern of signals in the aromatic region. The proton at the 4-position of the coumarin ring typically appears as a downfield singlet. The carboxylic acid proton will be a broad singlet, the chemical shift of which is concentration and solvent-dependent.[1][25][26][28][29][30]
Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. Electrospray ionization (ESI) in negative mode is expected to readily show the deprotonated molecule [M-H]⁻. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
Conclusion
This technical guide provides a comprehensive framework for the characterization of the physicochemical properties of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid. While specific experimental data for this molecule remains to be published, the detailed protocols and theoretical considerations presented herein offer a solid foundation for researchers to determine its melting point, solubility, pKa, and logP. The expected spectroscopic signatures have also been outlined to aid in its synthesis and structural confirmation. A thorough understanding of these properties is essential for unlocking the full potential of this and other novel benzo-fused coumarin derivatives in the fields of drug discovery and materials science.
References
Chemistry LibreTexts. (2025, August 20). 4.3: Melting Point Determination Procedure. Retrieved from [Link]
Chemagination. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Retrieved from [Link]
Stanford Research Systems. Determination of Melting Points According to Pharmacopeia. Retrieved from [Link]
Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]
Cole-Parmer. (2021, May 28). Preparation of samples for melting point determination. Retrieved from [Link]
IUCrData. (2021, April 15). Synthesis and crystal structure of allyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate. Retrieved from [Link]
Pineda, E. C., et al. (2015). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters, 6(2), 163-167. Retrieved from [Link]
Khatavi, S. Y., et al. (2019). Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic acid using WELFSA. ResearchGate. Retrieved from [Link]
Cambridge MedChem Consulting. LogP/D. Retrieved from [Link]
Encyclopedia.pub. (2022, August 25). Methods for Determination of Lipophilicity. Retrieved from [Link]
Tripod. UV-Vis Spectrometry, pKa of a dye. Retrieved from [Link]
MUNI. Physical Properties: Solubility Classification. Retrieved from [Link]
ResearchGate. (2023). Structure of some 4H-benzo[h]chromene and 1H-benzo[f]chromene derivatives with cytotoxic and apoptotic effects. Retrieved from [Link]
eGyanKosh. EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. Retrieved from [Link]
Tripod. pKa of a dye: UV-VIS Spectroscopy. Retrieved from [Link]
Kheylik, Y. (2024). LogP / LogD shake-flask method v1. protocols.io. Retrieved from [Link]
Scribd. Procedure for Determining Solubility of Organic Compounds. Retrieved from [Link]
Hindawi. (2015). Synthesis, Spectrometric Characterization (ESI-MS, NMR, IRTF), X-Ray Study and Quantum Chemical Calculations of 2-oxo-2H-chromen-7-yl Benzoate. Journal of Chemistry, 2015, 1-11. Retrieved from [Link]
ResearchGate. Scheme 1. Synthesis of 2-oxo-2H-chromene-3-carboxylic acid N'-[2-(quinolin-8-yloxy)-acetyl]-hydrazide analogs (12a-d) and 2-oxo-2H-chromene-3-carboxylic acid (4-phenyl-thiazol-2-yl)-amide analogs(13a-f). Retrieved from [Link]
Bentham Science. Eco-Friendly and Highly Efficient Multigram Synthesis of N-(2- Hydroxyethyl)-2-Oxo-2H-Chromene-3-Carboxamide as a Useful Intermediate Using Sonochemistry. Retrieved from [Link]
Akkurt, M., et al. (2015). Crystal structure of 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 5), o516–o517. Retrieved from [Link]
eGyanKosh. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]
El-Agrody, A. M., et al. (2012). Synthesis and Characterization of Some New Coumarins with in Vitro Antitumor and Antioxidant Activity and High Protective Effects against DNA Damage. Molecules, 17(10), 12138-12155. Retrieved from [Link]
ResearchGate. (2024). UV-Visible Absorption Spectra of Coumarins Studied in Acetonitrile. Retrieved from [Link]
Pandemic-Modified Lab Manual. Lab Report for Carboxylic Acid Unknown. Retrieved from [Link]
JoVE. (2023, February 9). Lipophilicity (logP) Measurement Using 19F NMR Spectroscopy l Protocol Preview. Retrieved from [Link]
El-Ghorab, A. H., et al. (2011). Benzylidene-bis-(4-Hydroxycoumarin) and Benzopyrano-Coumarin Derivatives: Synthesis, 1H/13C-NMR Conformational and X-ray Crystal Structure Studies and In Vitro Antiviral Activity Evaluations. Molecules, 16(7), 6149-6163. Retrieved from [Link]
Organic Chemistry Portal. (2018). 2H-Chromene-3-carboxylic Acid Synthesis via Solvent-Controlled and Rhodium(III)-Catalyzed Redox-Neutral C-H Activation/[3 + 3] Annulation Cascade. Retrieved from [Link]
Giovannini, T., Ambrosetti, M., & Cappelli, C. (2025). The UV-Visible Absorption Spectra of Coumarin and Nile Red in Aqueous Solution: A Polarizable QM/MM Study. Molecules, 30(24), 4675. Retrieved from [Link]
Simal, F., et al. (2026). Original Synthesis of Substituted 6H-Benzo[c]chromene Derivatives Using a TDAE and Pd-Catalyzed Cyclization Strategy. Molecules, 31(4), 698. Retrieved from [Link]
ECETOC. assessment of reverse - phase. Retrieved from [Link]
Giovannini, T., Ambrosetti, M., & Cappelli, C. (2025). The UV-Visible Absorption Spectra of Coumarin and Nile Red in Aqueous Solution: A Polarizable QM/MM Study. Molecules, 30(24), 4675. Retrieved from [Link]
The Pharma Innovation Journal. (2020). Synthesis, structure characterization and biological activity of new coumarin derivatives. Retrieved from [Link]
IUCr Journals. (2023). 3-(Benzo[d]thiazol-2-yl)-2H-chromen-2-one. Retrieved from [Link]
El-Ghorab, A. H., et al. (2011). Benzylidene-bis-(4-Hydroxycoumarin) and Benzopyrano-Coumarin Derivatives: Synthesis, 1H/13C-NMR Conformational and X-ray Crystal Structure Studies and In Vitro Antiviral Activity Evaluations. Molecules, 16(7), 6149-6163. Retrieved from [Link]
ResearchGate. (2017). Spectroscopic analysis of NMR, IR, Raman and UV-Visible, HOMO-LUMO, ESP and Mulliken charges of coumarin derivative by density functional theory. Retrieved from [Link]
Al-Majedy, Y. K., et al. (2014). Ethyl 3-oxo-3H-benzo[f]chromene-2-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o68. Retrieved from [Link]
Beilstein Journals. (2019). Supporting Information Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement. Retrieved from [Link]
SpectraBase. 2-Oxo-2H-chromene-3-carboxylic acid [2-(adamantan-1-yloxy)-ethyl]-amide. Retrieved from [Link]
Novak, I., & Kovač, B. (2000). UV photoelectron spectroscopy of coumarins. Journal of the Chemical Society, Perkin Transactions 2, (12), 2595-2599. Retrieved from [Link]
DiVA portal. (2017). Benchmark study of UV/Visible spectra of coumarin derivatives by computational approach. Retrieved from [Link]
An In-depth Technical Guide to the Spectroscopic Analysis of 2-oxo-2H-benzo[h]chromene-3-carboxylic Acid Derivatives
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Benzo[h]chromenes and the Imperative of Precise Spectroscopic Characterization The 2-oxo-2H-benzo[h]chromene scaffold, a k...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of Benzo[h]chromenes and the Imperative of Precise Spectroscopic Characterization
The 2-oxo-2H-benzo[h]chromene scaffold, a key structural motif in the broader class of coumarins, represents a privileged heterocyclic system in medicinal chemistry and materials science.[1][2] Derivatives of this core, particularly those bearing a carboxylic acid at the 3-position, have garnered significant attention due to their diverse and potent biological activities, including anticancer, antimicrobial, and antioxidant properties.[3][4] The therapeutic potential and material applications of these compounds are intrinsically linked to their precise molecular architecture. Therefore, the unambiguous structural elucidation and purity assessment of newly synthesized 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives are paramount.
This in-depth technical guide provides a comprehensive overview of the core spectroscopic techniques—Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS)—as applied to the structural characterization of this important class of molecules. As a Senior Application Scientist, the focus extends beyond a mere recitation of spectral data. Instead, this guide delves into the causality behind experimental choices, the interpretation of spectral features with field-proven insights, and the integration of these techniques into a self-validating analytical workflow.
The structural complexity of the benzo[h]chromene nucleus, with its fused aromatic rings and lactone functionality, gives rise to distinct spectroscopic signatures. A thorough understanding of these signatures is essential for confirming the successful synthesis of the target molecule, identifying potential isomers, and detecting impurities. This guide is designed to equip researchers, scientists, and drug development professionals with the expertise to confidently and accurately characterize 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives, thereby accelerating the pace of discovery and development in their respective fields.
I. Infrared (IR) Spectroscopy: Probing the Functional Group Landscape
Infrared spectroscopy serves as a rapid and invaluable tool for the initial functional group analysis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives. The key to effective IR analysis lies in recognizing the characteristic vibrational frequencies associated with the core structural components: the α,β-unsaturated lactone, the carboxylic acid, and the extended aromatic system.
Core Causality in Experimental Design:
The choice of sampling technique is the primary experimental consideration. For solid samples, the KBr pellet method is often employed to obtain high-quality spectra.[5] Alternatively, Attenuated Total Reflectance (ATR) provides a convenient and non-destructive method for analyzing solid powders or thin films. The selection should be based on sample availability and the desired spectral resolution.
Interpreting the IR Spectrum: A Self-Validating Approach
The IR spectrum of a 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivative is expected to exhibit a series of characteristic absorption bands. The presence and position of these bands provide a self-validating confirmation of the key functional groups.
Functional Group
Vibrational Mode
**Expected Wavenumber (cm⁻¹) **
Significance and Interpretation
Carboxylic Acid
O-H stretch
3400-2400 (broad)
The broadness of this band is a hallmark of the hydrogen-bonded hydroxyl group in the carboxylic acid dimer.
Aromatic C-H
C-H stretch
3100-3000
The presence of sharp, medium-intensity bands in this region confirms the aromatic nature of the benzo[h]chromene core.[6]
Lactone Carbonyl
C=O stretch
1750-1720
This strong, sharp absorption is characteristic of the α,β-unsaturated δ-lactone ring, a defining feature of the coumarin scaffold.[7][8]
Carboxylic Acid Carbonyl
C=O stretch
1710-1680
This band, often appearing at a slightly lower frequency than the lactone carbonyl, confirms the presence of the carboxylic acid.[9]
Aromatic C=C
C=C stretch
1620-1450
A series of sharp bands in this region corresponds to the stretching vibrations of the carbon-carbon double bonds within the fused aromatic rings.[8]
C-O Stretch
C-O stretch
1300-1000
Strong absorptions in this region are attributable to the C-O stretching vibrations of the lactone and carboxylic acid moieties.
Experimental Protocol: KBr Pellet Preparation and FT-IR Analysis
Sample Preparation: Grind a small amount (1-2 mg) of the 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivative with approximately 100 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.
Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.
Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and acquire the spectrum over the range of 4000-400 cm⁻¹.
Data Processing: Perform a background subtraction using a spectrum of a pure KBr pellet.
Caption: Workflow for FT-IR analysis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives.
II. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton
NMR spectroscopy is the cornerstone of structural elucidation, providing detailed information about the carbon-hydrogen framework of the molecule. Both ¹H and ¹³C NMR are essential for the unambiguous assignment of all protons and carbons in the 2-oxo-2H-benzo[h]chromene-3-carboxylic acid structure.
Expert Insights into Experimental Choices:
The selection of an appropriate deuterated solvent is critical for NMR analysis. Dimethyl sulfoxide-d₆ (DMSO-d₆) is often the solvent of choice for these carboxylic acid derivatives due to its ability to dissolve polar compounds and the fact that the acidic proton of the carboxyl group is readily observable.[9][10] Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts.[11]
¹H NMR Spectroscopy: Deciphering the Proton Environment
The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.
Expected Chemical Shifts and Coupling Patterns:
Proton(s)
Expected Chemical Shift (δ, ppm)
Multiplicity
Interpretation
Carboxylic Acid OH
12.0 - 13.0
Singlet (broad)
The downfield chemical shift is characteristic of a carboxylic acid proton. Its broadness can vary depending on concentration and solvent.
H-4
8.5 - 9.0
Singlet
This proton is highly deshielded due to the anisotropic effects of the adjacent carbonyl group and the aromatic system.[12]
Aromatic Protons
7.0 - 8.5
Multiplets
The protons on the benzo[h]chromene ring system will appear as a complex series of doublets, triplets, and multiplets, with their specific chemical shifts and coupling constants dependent on the substitution pattern.
¹³C NMR Spectroscopy: Unveiling the Carbon Framework
The ¹³C NMR spectrum reveals the number of chemically distinct carbon atoms in the molecule.
Characteristic ¹³C Chemical Shifts:
Carbon(s)
Expected Chemical Shift (δ, ppm)
Interpretation
Carboxylic Acid C=O
163 - 168
The carbonyl carbon of the carboxylic acid typically appears in this downfield region.[9]
Lactone C=O (C-2)
157 - 161
The lactone carbonyl carbon is also found at a low field.[10]
Aromatic & Olefinic Carbons
110 - 155
The numerous carbons of the fused aromatic and pyrone rings resonate in this broad region. Specific assignments often require 2D NMR techniques.
Experimental Protocol: NMR Sample Preparation and Data Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of the 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivative in 0.5-0.7 mL of deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.
Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).
Data Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher). For ¹³C NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.
Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction.
III. Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern
Mass spectrometry is a powerful analytical technique that provides information about the molecular weight and structural features of a molecule by analyzing its mass-to-charge ratio (m/z) and that of its fragments.
Causality in Ionization Method Selection:
For 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives, Electrospray Ionization (ESI) is a commonly used soft ionization technique that typically produces the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻, allowing for the unambiguous determination of the molecular weight.[8][13] Electron Ionization (EI) can also be employed, which often leads to more extensive fragmentation, providing valuable structural information.[14][15][16]
Trustworthy Fragmentation Pathways:
The fragmentation of the coumarin nucleus under mass spectrometric conditions is well-documented and provides a self-validating system for structural confirmation. A common and characteristic fragmentation pathway involves the loss of carbon monoxide (CO) from the pyrone ring, followed by subsequent fragmentations.[13][15]
Key Fragmentation Pathways:
Loss of CO: The molecular ion often undergoes a retro-Diels-Alder reaction, leading to the loss of a neutral CO molecule (28 Da). This is a hallmark fragmentation for coumarins.[15]
Loss of CO₂: From the carboxylic acid moiety, the loss of carbon dioxide (44 Da) can be observed.
Loss of H₂O: Dehydration can also occur, leading to a fragment ion with a mass 18 Da less than the molecular ion.
Caption: Common fragmentation pathways for 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives in mass spectrometry.
Experimental Protocol: ESI-MS Analysis
Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of formic acid to promote protonation.
Infusion: Introduce the sample solution into the ESI source of the mass spectrometer via direct infusion using a syringe pump.
Data Acquisition: Acquire the mass spectrum in either positive or negative ion mode over an appropriate m/z range.
Data Analysis: Identify the molecular ion peak ([M+H]⁺ or [M-H]⁻) to confirm the molecular weight. If tandem MS (MS/MS) is available, select the molecular ion as the precursor and acquire the product ion spectrum to observe the characteristic fragmentation patterns.[17]
IV. Integrated Spectroscopic Analysis: A Holistic Approach to Structural Elucidation
The true power of spectroscopic analysis lies in the integration of data from IR, NMR, and MS. Each technique provides a unique piece of the structural puzzle, and together they offer a comprehensive and self-validating picture of the molecule.
Structural and Pharmacological Insights into 2-Oxo-2H-Benzo[h]chromene-3-Carboxylate Derivatives: A Comprehensive Crystallographic Guide
Executive Summary The 2-oxo-2H-benzo[h]chromene-3-carboxylate scaffold represents a privileged tricyclic system in medicinal chemistry, exhibiting profound biological activities ranging from antimicrobial to antihyperlip...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 2-oxo-2H-benzo[h]chromene-3-carboxylate scaffold represents a privileged tricyclic system in medicinal chemistry, exhibiting profound biological activities ranging from antimicrobial to antihyperlipidemic effects. For drug development professionals, understanding the precise three-dimensional architecture of these derivatives is non-negotiable. Single-crystal X-ray diffraction (XRD) provides the atomic-resolution data necessary to map conformational dynamics, supramolecular interactions, and structure-activity relationships (SAR).
This whitepaper provides an in-depth technical guide to the synthesis, crystallographic characterization, and molecular modeling of 2-oxo-2H-benzo[h]chromene-3-carboxylate derivatives, bridging the gap between benchtop synthesis and structure-based drug design (SBDD).
To rationally design therapeutics, we must first understand the spatial geometry of the pharmacophore. The crystal structure of 2-oxo-2H-benzo[h]chromene-3-carboxylate derivatives is defined by a rigid, planar core and a flexible ester moiety.
Core Planarity and Dihedral Variance
The fused tricyclic benzo[h]chromene system is highly conjugated, resulting in an essentially planar core. However, the ester group at the C3 position introduces critical conformational flexibility. Crystallographic studies of related 2-oxo-2H-chromene-3-carboxylates reveal that the carboxyl group is typically rotated out of the chromene plane. This dihedral angle (ranging from 2.9° to 15.0°) is a thermodynamic compromise: it minimizes steric repulsion between the ester alkyl chain and the adjacent aromatic protons while maximizing orbital overlap for π-conjugation.
s-cis vs. s-trans Conformations
The ester group can adopt two primary conformations relative to the C2-carbonyl: s-cis and s-trans. X-ray diffraction data indicates that the s-cis conformation is generally favored in the solid state due to lower ground-state energy, though bulky substituents can force the molecule into an s-trans geometry. This conformational state directly dictates the molecule's ability to fit into the binding pocket of target enzymes.
Supramolecular Assembly
In the crystal lattice, these molecules do not exist in isolation. They self-assemble into complex 1D chains and 3D networks driven by two primary intermolecular forces:
C–H···O Hydrogen Bonding: Weak but highly directional interactions occur between the aromatic protons and the highly electronegative carbonyl oxygen of the 2-oxo group.
π–π Stacking: The electron-rich benzo-fused rings engage in parallel-displaced π–π stacking, providing lattice stability.
Caption: Supramolecular interaction network driving the 3D lattice assembly of benzo[h]chromene derivatives.
Experimental Methodologies: Synthesis and Crystallization
To obtain high-quality diffraction data, one must first synthesize high-purity compounds and grow flawless single crystals. The following protocols are engineered for self-validation and high yield.
Protocol A: Knoevenagel Condensation Workflow
The synthesis of substituted benzo[h]chromene-3-carboxylates is efficiently achieved via a Knoevenagel condensation .
Precursor Preparation: React α-naphthol with hexamine to yield 4-hydroxynaphthalene-1-carbaldehyde. Causality: Hexamine acts as a controlled formaldehyde equivalent, ensuring regioselective formylation at the ortho position.
Cyclization: React the resulting aldehyde with diethyl malonate to form the intermediate ethyl-6-formyl-2-oxo-2H-benzo[h]chromene-3-carboxylate.
Condensation: In a round-bottom flask, dissolve the formyl intermediate (0.02 mol) and an active methylene compound (e.g., 3-oxo-3-pyrrolidin-1-yl-propionitrile) in ethanol.
Catalysis: Add a catalytic volume of piperidine. Causality: Piperidine acts as a mild secondary amine base. It deprotonates the active methylene to form a nucleophilic enolate without causing ester hydrolysis, which would occur with stronger inorganic bases.
Reflux & Isolation: Reflux the mixture for 2 hours. Cool to 0–5°C to induce precipitation.
Self-Validation: Monitor reaction completion via TLC. Confirm the intermediate structure using FT-IR (look for the strong C=O stretch at ~1745 cm⁻¹) and ¹H NMR.
Protocol B: Single-Crystal Growth
Solvent Selection: Dissolve the purified derivative in a binary solvent system (e.g., dioxane:ethanol or acetone). Causality: A mixed solvent system allows for fine-tuning of the dielectric constant. As the more volatile solvent evaporates, the solution slowly reaches the metastable zone of supersaturation, preventing rapid precipitation (which yields amorphous powders).
Evaporation: Cover the vial with parafilm, puncture small holes, and leave undisturbed in a vibration-free environment at 20–25°C.
Self-Validation (Harvesting): After 5–10 days, examine the crystals under a polarized light microscope. Select a crystal that extinguishes light uniformly when rotated, confirming it is a single crystal rather than a twinned aggregate.
Caption: Step-by-step synthetic and crystallographic workflow for benzo[h]chromene derivatives.
Structure-Based Drug Design (SBDD) & Molecular Modeling
The ultimate goal of resolving the crystal structure is to leverage the atomic coordinates for drug discovery. Recent studies have highlighted the potential of benzo[h]chromene-3-carboxylate derivatives as potent antihyperlipidemic agents targeting the 3-Hydroxy-3-Methyl-Glutaryl-Coenzyme A (HMG-CoA) reductase enzyme .
Molecular Docking Protocol
Ligand Preparation: Extract the 3D coordinates of the synthesized ligand directly from the solved X-ray crystal structure (.cif file). Causality: Using the empirical crystal structure rather than a software-generated 3D model ensures that the starting conformation represents the true global energy minimum.
Protein Preparation: Obtain the crystal structure of HMG-CoA reductase (e.g., PDB ID: 1HWK). Remove water molecules, add polar hydrogens, and assign Gasteiger charges.
Docking Execution: Utilize molecular mechanics optimization to dock the ligand into the active site. The rigid benzo[h]chromene core typically engages in hydrophobic interactions with the binding pocket, while the flexible 3-carboxylate group forms critical hydrogen bonds with catalytic residues.
Quantitative Data: Biological Evaluation
The table below summarizes the in silico and in vivo antihyperlipidemic efficacy of a representative pyrrolidinyl-substituted benzo[h]chromene-3-carboxylate derivative compared to a standard statin.
Table 1: Molecular Docking and In Vivo Lipid Profile Modulation
Compound / Ligand
Target Enzyme (PDB)
Binding Energy (kcal/mol)
In Vivo Effect (Hyperlipidemic Rat Model)
Compound Vf (Pyrrolidinyl derivative)
HMG-CoA Reductase (1HWK)
-12.898
Highly significant reduction in LDL and Triglycerides (TG); Increased HDL.
Atorvastatin (Standard Drug)
HMG-CoA Reductase (1HWK)
-11.860
Significant reduction in LDL and TG; Increased HDL.
Data indicates that the optimized benzo[h]chromene derivatives exhibit superior binding affinity to HMG-CoA reductase compared to standard therapeutics, validating the SBDD approach.
Caption: The Structure-Based Drug Design (SBDD) pipeline utilizing empirical XRD data.
Conclusion
The 2-oxo-2H-benzo[h]chromene-3-carboxylate derivatives are highly promising scaffolds in modern pharmacotherapy. By rigorously applying Knoevenagel condensation protocols, isolating high-quality single crystals, and resolving their structures via X-ray diffraction, researchers can uncover the subtle conformational nuances—such as ester dihedral angles and supramolecular hydrogen bonding—that govern biological activity. Integrating these empirical crystal structures into molecular docking pipelines (e.g., against HMG-CoA reductase) provides a self-validating, highly accurate method for rational drug design and lead optimization.
References
Nowatschin, C., et al. "Synthesis and crystal structure of allyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate." Acta Crystallographica Section E: Crystallographic Communications 77.3 (2021): 331-334. Available at:[Link]
Verma, V. S., et al. "Synthesis, Characterization, Molecular Modelling and Biological Evaluation of Substituted Benzo (h) Chromene-3-Carboxylate Derivatives as a Potential Agent for the Treatment of Hyperlipidemia." Indian Journal of Pharmaceutical Sciences 84.2 (2022): 453-464. Available at:[Link]
Foundational
Unlocking Deep-Tissue Bioimaging: Fluorescent Properties and Applications of the 2-Oxo-2H-benzo[h]chromene-3-carboxylic Acid Scaffold
Executive Summary The demand for deep-tissue, high-resolution biological imaging has driven the evolution of non-linear optical microscopy. At the forefront of this chemical innovation is the 2-oxo-2H-benzo[h]chromene-3-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The demand for deep-tissue, high-resolution biological imaging has driven the evolution of non-linear optical microscopy. At the forefront of this chemical innovation is the 2-oxo-2H-benzo[h]chromene-3-carboxylic acid scaffold. While traditional coumarins (benzo[b]pyrans) suffer from limited tissue penetration and shallow emission profiles, the benzo[h]chromene architecture offers an extended ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
-conjugated network that fundamentally alters its photophysical behavior. When functionalized with specific electron-donating groups, this scaffold yields premier two-photon (TP) fluorophores—most notably DACCA (8-(dimethylamino)-2-oxo-2H-benzo[h]chromene-3-carboxylic acid).
This technical whitepaper provides an in-depth analysis of the structural logic, quantitative photophysics, and self-validating experimental workflows required to leverage this scaffold in advanced bioimaging and drug development.
Structural Rationale and Photophysical Logic
The base scaffold of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid is typically synthesized via a Knoevenagel condensation of 1-hydroxynaphthalene derivatives[1]. However, its true value in fluorescence microscopy is unlocked through rational substitution to create a Push-Pull Intramolecular Charge Transfer (ICT) system.
Causality of Two-Photon Fluorescence
To achieve a high two-photon absorption cross-section (
), a fluorophore requires a large change in its dipole moment () upon excitation. The DACCA derivative achieves this through precise structural causality:
The Electron Donor: The addition of an 8-(dimethylamino) group acts as a potent electron donor.
The Electron Acceptor: The 3-carboxylic acid moiety serves as a strong electron-withdrawing group (EWG).
The
-Bridge: The naphthalene-fused benzo[h]chromene core provides an extended conjugation pathway compared to standard coumarins.
Upon excitation, electron density shifts dramatically from the amine donor to the carboxylic acid acceptor. The extended conjugation lowers the HOMO-LUMO energy gap, effectively red-shifting the emission into the orange spectrum (520–600 nm)[2]. This red-shift is critical for researchers, as it bypasses the green autofluorescence typically generated by endogenous flavins and NADH in live tissues.
Logical architecture of the DACCA fluorophore's Intramolecular Charge Transfer (ICT).
Quantitative Photophysical Profile
The photophysical metrics of the DACCA derivative make it a highly reliable tool for non-linear optics. The data below summarizes the core properties that dictate its experimental use[2].
Photophysical Property
Quantitative Value
Experimental Causality / Significance
Core Scaffold
2-oxo-2H-benzo[h]chromene-3-carboxylic acid
Extended -conjugation lowers the electronic bandgap.
Two-Photon Excitation ()
820 nm
Optimal for deep-tissue penetration (Near-Infrared window).
Emission Range ()
520–600 nm (Orange)
Avoids overlap with green cellular autofluorescence.
Quantum Yield ()
0.29
Provides sufficient brightness for in vivo tracking.
TP Cross-Section ()
84 GM (at 820 nm)
High non-linear absorption efficiency allows lower laser power.
Lipophilicity (cLogP)
~1.41 (for C6-linked probes)
Balances aqueous solubility with cellular membrane permeability.
Experimental Workflows: Self-Validating Protocols
To utilize the DACCA fluorophore for deep-tissue imaging (e.g., imaging beta cells in live pancreatic islets using the targeted TP-
probe), a rigorous, self-validating protocol is required[3]. The causality behind each step ensures that the observed fluorescence is target-specific and not an artifact of phototoxicity.
Step-by-Step Protocol: Two-Photon 3D Imaging of Live Islets
Tissue Preparation & Recovery: Isolate pancreatic islets and culture them in RPMI 1640 medium supplemented with 10% FBS at 37°C for 24 hours.
Causality: Enzymatic digestion during isolation damages surface receptors. A 24-hour recovery period restores membrane integrity, ensuring accurate probe uptake.
Probe Incubation: Incubate the live islets with 1–5
M of the DACCA-based probe for 1 hour.
Causality: The specific hydrophobicity of the benzo[h]chromene core (cLogP = 1.41) facilitates passive diffusion through the outer cell layers into the dense, spherical islet core, a feat hydrophilic dyes cannot achieve[2].
Self-Validation (Viability Control): Co-incubate the sample with Calcein-AM (green emission, live cells) and Propidium Iodide (PI, far-red emission, dead cells).
Causality: This creates a self-validating system. If PI stains the nucleus of a cell, the membrane is compromised. Any DACCA signal in that specific region must be algorithmically excluded from the final data to prevent false positives from non-specific binding in necrotic tissue.
Washing Phase: Wash the islets three times with HEPES-buffered saline.
Causality: Removes unbound extracellular probe to minimize background fluorescence, maximizing the signal-to-noise ratio.
Two-Photon Laser Excitation: Mount the islets on a glass-bottom dish. Excite using a mode-locked titanium-sapphire laser tuned to 820 nm (pulse width ~100 fs, repetition rate ~80 MHz).
Causality: 820 nm precisely matches the peak TP cross-section of DACCA. The femtosecond pulses provide the massive photon density required for simultaneous two-photon absorption without causing thermal damage to the live tissue.
3D Z-Stack Acquisition: Collect emission in the 520–600 nm window. Acquire images at 1–2
m z-axis intervals.
Causality: Two-photon excitation only occurs at the exact focal point, providing inherent optical sectioning without a pinhole. Stacking these sections reconstructs a high-resolution 3D map of the intact islet[3].
Self-validating workflow for two-photon 3D imaging of live pancreatic islets.
Biological Applications and Tissue Penetration Mechanics
The benzo[h]chromene scaffold is not merely a passive light emitter; its physicochemical properties actively dictate its biological utility. In the development of targeted probes for pancreatic beta cells, researchers discovered that the intrinsic lipophilicity of the benzo[h]chromene core was instrumental in allowing the dye to penetrate dense tissue architectures[2].
Furthermore, its distinct orange emission profile allows for advanced multiplexing. By pairing a DACCA-based beta-cell probe with a green-emitting alpha-cell probe, researchers successfully created a "TP islet cocktail." Because both fluorophores can be excited simultaneously by a single 820 nm laser but emit in completely separate channels, this scaffold enables simultaneous, dual-color 3D imaging of complex cellular interactions in real-time[3].
Conclusion
The 2-oxo-2H-benzo[h]chromene-3-carboxylic acid scaffold represents a masterclass in rational chemical design for bioimaging. By leveraging extended
-conjugation and push-pull ICT dynamics, its derivatives (such as DACCA) overcome the depth and resolution limitations of standard one-photon microscopy. For drug development professionals and cellular biologists, integrating this scaffold into self-validating two-photon workflows provides an unparalleled window into the 3D dynamics of live, intact tissues.
References
Two-Photon Dye Cocktail for Dual-Color 3D Imaging of Pancreatic Beta and Alpha Cells in Live Islets
Journal of the American Chemical Society (2017)
URL:[Link]
Unusual Reaction of 6-Formyl-2-oxo-2H-benzo[h]chromene-3-carboxylic Acid Ethyl Ester with Aliphatic Amines
Synthetic Communications (2010)
URL:[Link]
Diversity-Oriented Fluorescence Library Approach (DOFLA) for Discovery of Cell-Permeable Probes for Applications in Live Cell Imaging
Springer Nature Experiments (2022)
URL:[Link]
The Pharmacological Landscape of Novel Benzo[h]chromene Scaffolds
The following technical guide is structured to provide an in-depth, actionable analysis of novel benzo[h]chromene derivatives. It synthesizes recent pharmacological data, synthetic methodologies, and mechanistic insights...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is structured to provide an in-depth, actionable analysis of novel benzo[h]chromene derivatives. It synthesizes recent pharmacological data, synthetic methodologies, and mechanistic insights for a professional audience.
From One-Pot Synthesis to Apoptotic Induction
Executive Technical Summary
The benzo[h]chromene scaffold (specifically the 4H-benzo[h]chromene core) has emerged as a "privileged structure" in medicinal chemistry due to its ability to interact with diverse biological targets including tubulin, EGFR, and bacterial efflux pumps. Unlike simple chromenes, the fusion of the benzene ring at the h-position enhances lipophilicity and planar surface area, facilitating DNA intercalation and hydrophobic pocket binding in enzymes like topoisomerase II and DNA gyrase.
This guide analyzes the structure-activity relationships (SAR) of these derivatives, details their dual-mechanism in oncology (apoptosis induction and cell cycle arrest), and provides validated protocols for their synthesis and biological evaluation.
Chemical Architecture & SAR Analysis
The biological efficacy of benzo[h]chromene derivatives is governed strictly by substitutions at the C2, C3, and C4 positions.
Key Structural Determinants
Position
Functional Group Impact
Mechanistic Outcome
C4 (Aryl Ring)
Electron-Withdrawing Groups (NO₂, Cl, F): Enhance cytotoxicity. 4-Methoxyphenyl: Increases lipophilicity (LogP) and membrane permeability.
Improves binding affinity to hydrophobic pockets of EGFR and Tubulin.
C3 (Functional)
Cyano (-CN) or Ester (-COOEt): Critical for hydrogen bonding.
Acts as a hydrogen bond acceptor in the active site of Bcl-2 or Caspase proteins.
C2 (Amine)
-NH₂ or Substituted Amine: Essential for solubility and target interaction.
Facilitates H-bonding with amino acid residues (e.g., Asp, Glu) in the target enzyme.
Fused Ring
Benzo[h] fusion: Increases planarity compared to benzo[f] isomers.
Enhances DNA intercalation potential and metabolic stability.
Expert Insight: Recent studies indicate that the lipophilicity (LogP) of the substituent at the C2/C3 position is the primary predictor of antitumor activity.[1] Derivatives with a calculated LogP between 3.5 and 4.5 typically show optimal cellular uptake and potency against MCF-7 and HepG-2 lines.
Therapeutic Focus: Oncology
Mechanism of Action: Dual-Pathway Apoptosis
Novel benzo[h]chromene derivatives (specifically 2-amino-4-aryl-4H-benzo[h]chromene-3-carbonitriles) function as multi-target agents. They do not merely "kill" cells; they force cells into programmed death via two distinct pathways:
Cell Cycle Arrest (G1/S Phase): By downregulating CDK-2 and Cyclin D1 , these compounds prevent the transition from Gap 1 to Synthesis phase, effectively halting tumor proliferation.
Apoptosis Induction:
Intrinsic: Downregulation of anti-apoptotic Bcl-2 and upregulation of pro-apoptotic Bax , leading to mitochondrial outer membrane permeabilization (MOMP).
Extrinsic: Upregulation of Fas receptors and Caspase-8 .[2]
Pathway Visualization
The following diagram illustrates the signaling cascade triggered by benzo[h]chromene derivatives (denoted as "Ligand").
exploring benzo[h]chromene scaffolds for pharmacological purposes
An In-Depth Technical Guide to Exploring Benzo[h]chromene Scaffolds for Pharmacological Purposes For Researchers, Scientists, and Drug Development Professionals Introduction: The Benzo[h]chromene Scaffold as a Privileged...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Exploring Benzo[h]chromene Scaffolds for Pharmacological Purposes
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Benzo[h]chromene Scaffold as a Privileged Structure in Medicinal Chemistry
Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, with oxygen-containing systems representing a particularly indispensable class due to their diverse physicochemical properties.[1][2] Among these, the chromene (or benzopyran) moiety is a cornerstone, appearing in a multitude of natural products like flavonoids and tocopherols.[3] The fusion of a naphthalene ring to the chromene core gives rise to the benzo[h]chromene scaffold, a tricyclic system that has garnered significant attention from medicinal chemists. This structure is considered a "privileged medicinal scaffold" because its derivatives have been shown to interact with a wide range of biological targets, demonstrating a broad spectrum of pharmacological activities.[4] These activities include potent anticancer, antimicrobial, anti-inflammatory, antioxidant, and even antiprotozoal effects.[5][6][7][8][9]
This guide provides a technical overview of the synthesis, pharmacological applications, and experimental evaluation of benzo[h]chromene derivatives, offering field-proven insights for researchers engaged in drug discovery and development.
Part 1: Synthesis of the Benzo[h]chromene Core: A Focus on Efficiency
The construction of the benzo[h]chromene skeleton is most efficiently achieved through multi-component reactions (MCRs). This synthetic strategy is highly valued in medicinal chemistry for its operational simplicity, high atom economy, and the ability to generate molecular diversity in a single step. The most common and robust MCR for this scaffold involves a one-pot condensation of a naphthol derivative (typically 1-naphthol or a substituted variant), an aromatic aldehyde, and an active methylene compound, such as malononitrile or ethyl cyanoacetate.[1][2][5]
The causality behind this experimental choice lies in its efficiency. The reaction, often catalyzed by a simple base like piperidine, can be performed under conventional heating or significantly accelerated using microwave irradiation, reducing reaction times from hours to mere minutes.[2][10] This rapid access to the core structure allows for the swift generation of a library of analogues for pharmacological screening.
General Synthetic Workflow
The workflow for generating and initially screening benzo[h]chromene derivatives is a self-validating system, moving from efficient synthesis to biological evaluation.
Caption: Simplified intrinsic apoptosis pathway induced by benzo[h]chromene derivatives.
Structure-Activity Relationship (SAR):
SAR studies have provided crucial insights for rational drug design. The antitumor activity is significantly influenced by the nature and position of substituents.
[1]
Lipophilicity: Increased lipophilicity of substituents at the 2- or 3-positions often correlates with enhanced cytotoxic activity.
[1][2]* Substituents at C4: The nature of the aryl group at the C4 position, derived from the aldehyde used in the MCR, plays a critical role in determining potency.
Fused Rings: Fusing other heterocyclic rings, such as pyrimidines or triazoles, to the 2,3-positions of the chromene core can modulate and often enhance antiproliferative effects.
[1][2]
Quantitative Data Summary:
The following table summarizes the cytotoxic activity (IC₅₀ in µg/mL) of selected benzo[h]chromene derivatives against various human cancer cell lines.
(Note: Compound structures are detailed in the cited reference. Lower IC₅₀ values indicate higher potency.)
Antimicrobial and Antiprotozoal Activity
The benzo[h]chromene scaffold is also a promising framework for developing new anti-infective agents, a critical need given the rise of multidrug resistance.
[11]
Antibacterial/Antifungal: Derivatives have shown inhibitory activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as various fungal strains. [4]One innovative approach involves designing benzo[h]chromene compounds that act as inhibitors of bacterial efflux pumps, such as AcrB. [11]By blocking these pumps, the compounds can restore the efficacy of existing antibiotics that are otherwise expelled by resistant bacteria.
[11]* Antiprotozoal: Recent studies have highlighted the potential of these compounds against protozoal infections. [8][9]Certain benzo[h]chromene-triazole derivatives have exhibited significant activity against Trypanosoma cruzi (the causative agent of Chagas disease) and Leishmania species, in some cases outperforming the reference drug benznidazole.
[8][9]
Anti-inflammatory Activity
Chronic inflammation is a key driver of many diseases. A derivative of benzo[h]chromene, N-((3,4-Dihydro-2H-benzo[h]chromene-2-yl)methyl)-4-methoxyaniline (BL-M), was specifically investigated for its anti-inflammatory properties. [6]This compound was shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway, a master regulator of the inflammatory response. [6]BL-M suppressed the production of pro-inflammatory mediators like nitric oxide, TNF-α, and IL-6 in microglial cells, suggesting its potential therapeutic value in neurodegenerative diseases associated with inflammation.
[6]
Part 3: Core Experimental Protocols
The trustworthiness of any pharmacological study rests on robust and reproducible experimental protocols. The following are self-validating methodologies for the synthesis and primary evaluation of benzo[h]chromene derivatives.
Detailed Protocol: Microwave-Assisted Synthesis of a 4H-Benzo[h]chromene Derivative
This protocol is adapted from the synthesis of 2-Amino-4-(4-methoxyphenyl)-6-methoxy-4H-benzo[h]chromene-3-carbonitrile.
[1][2]
Objective: To efficiently synthesize a representative 4H-benzo[h]chromene via a three-component reaction under microwave irradiation.
Materials:
4-methoxy-1-naphthol (1.74 g, 0.01 mol)
4-methoxybenzaldehyde (1.36 g, 0.01 mol)
Malononitrile (0.66 g, 0.01 mol)
Piperidine (0.5 mL, catalytic amount)
Absolute Ethanol (30 mL)
Microwave reactor
Standard laboratory glassware
Procedure:
Reactant Mixture Preparation: In a vessel suitable for microwave synthesis, combine 4-methoxy-1-naphthol, 4-methoxybenzaldehyde, and malononitrile in absolute ethanol.
Catalyst Addition: Add piperidine to the reaction mixture.
Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Heat the mixture under microwave irradiation for 2 minutes at 140 °C.
Causality Note: Microwave heating provides rapid and uniform energy transfer, drastically reducing the reaction time compared to conventional refluxing and often improving yields.
[2]4. Product Precipitation & Isolation: After the reaction is complete, cool the mixture to room temperature. The solid product will typically precipitate out of the solution.
Purification: Collect the solid product by filtration. Wash the solid with cold ethanol to remove any unreacted starting materials or impurities.
Characterization: Dry the purified product and characterize its structure using standard analytical techniques (FT-IR, ¹H-NMR, ¹³C-NMR, Mass Spectrometry) to confirm its identity and purity.
Detailed Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)
This protocol describes a standard colorimetric assay to evaluate the cytotoxic effects of newly synthesized compounds on cancer cell lines.
[1][12][13]
Objective: To determine the concentration of a benzo[h]chromene derivative that inhibits the growth of a cancer cell line by 50% (IC₅₀).
Principle: The assay measures the metabolic activity of living cells. The mitochondrial dehydrogenase enzymes in viable cells cleave the tetrazolium ring of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), converting it into an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of viable cells.
Materials:
Human cancer cell lines (e.g., MCF-7)
Complete culture medium (e.g., DMEM with 10% FBS)
Synthesized benzo[h]chromene compound, dissolved in DMSO
MTT solution (5 mg/mL in PBS)
DMSO (for dissolving formazan)
96-well microtiter plates
Multi-well spectrophotometer (plate reader)
Procedure:
Cell Seeding: Seed the cancer cells into 96-well plates at a density of approximately 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the benzo[h]chromene test compound in culture medium. After 24 hours, remove the old medium from the plates and add 100 µL of the various compound concentrations (e.g., from 0.1 to 100 µM) to the wells. Include wells with untreated cells (negative control) and wells with a known anticancer drug (positive control).
Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO₂.
MTT Addition: After the incubation period, remove the medium containing the compound. Add 20 µL of MTT solution to each well and incubate for another 3-4 hours.
Self-Validating Step: During this step, only viable cells will convert the yellow MTT to purple formazan crystals. The intensity of the color change is a direct measure of cell viability.
Formazan Solubilization: Carefully remove the MTT solution. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.
Absorbance Measurement: Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.
Conclusion and Future Perspectives
The benzo[h]chromene scaffold represents a highly versatile and pharmacologically "privileged" structure. The efficiency of its synthesis via multi-component reactions allows for the rapid development of diverse chemical libraries. Research has consistently demonstrated the potent anticancer activity of its derivatives, which act through multiple, clinically relevant mechanisms. Furthermore, emerging evidence highlights their significant potential as novel anti-inflammatory, antimicrobial, and antiprotozoal agents.
Future research should focus on the preclinical development of the most promising lead compounds. This includes further optimization of the scaffold to enhance potency and selectivity for specific targets, comprehensive in vivo efficacy studies in animal models, and detailed ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling. The multi-targeted nature of many benzo[h]chromene derivatives suggests they could be particularly valuable in combating complex diseases like cancer, where drug resistance remains a major challenge.
References
Design of New Benzo[h]chromene Derivatives: Antitumor Activities and Structure-Activity Relationships of the 2,3-Positions and Fused Rings at the 2,3-Positions. MDPI. [Link]
Synthesis and Evaluation of Cytotoxic Activity of Certain Benzo[h]chromene Derivatives. Bentham Science. [Link]
Synthesis and Evaluation of Cytotoxic Activity of Certain Benzo[h]chromene Derivatives. Anti-Cancer Agents in Medicinal Chemistry. [Link]
Structural Characterization and Antimicrobial Activities of 7H-Benzo[h]chromeno[2,3-d]pyrimidine and 14H-Benzo[h]chromeno[3,2-e]t[1][5][14]riazolo[1,5-c] pyrimidine Derivatives. National Center for Biotechnology Information (PMC). [Link]
Antioxidant and Anti-inflammatory Activities of N-((3,4-Dihydro-2H-benzo[h]chromene-2-yl)methyl)-4-methoxyaniline in LPS-Induced BV2 Microglial Cells. PubMed. [Link]
Synthesis of 4H-benzo[h]chromene derivatives 4 and 6. ResearchGate. [Link]
Synthesis of 9-Hydroxy-1H-Benzo[f]chromene Derivatives with Effective Cytotoxic Activity on MCF7/ADR, P-Glycoprotein Inhibitors, Cell Cycle Arrest and Apoptosis Effects. MDPI. [Link]
Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells. National Center for Biotechnology Information (PMC). [Link]
A New Family of Benzo[h]Chromene Based Azo Dye: Synthesis, In-Silico and DFT Studies with In Vitro Antimicrobial and Antiproliferative Assessment. MDPI. [Link]
Design of New Benzo[h]chromene Derivatives: Antitumor Activities and Structure-Activity Relationships of the 2,3-Positions and Fused Rings at the 2,3-Positions. National Center for Biotechnology Information (PMC). [Link]
Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells. Taylor & Francis Online. [Link]
2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. [Link]
Design of New Benzo[h]chromene Derivatives: Antitumor Activities and Structure-Activity Relationships of the 2,3-Positions and Fused Rings at the 2,3-Positions. ResearchGate. [Link]
Design and synthesis of benzochromene derivatives as AcrB inhibitors for the reversal of bacterial multidrug resistance. PubMed. [Link]
Synthesis, characterization and evaluation of novel benzothiazole clubbed chromene derivatives for their anti-inflammatory potential. Taylor & Francis Online. [Link]
Synthesis of 6H-Benzo[c]chromene Scaffolds from O-Benzylated Phenols through a C–H Sulfenylation/Radical Cyclization Sequence. ACS Publications. [Link]
Synthesis and Biological Evaluation of New Chromenes and Chromeno[2,3-d] pyrimidines. SciELO. [Link]
Synthesis and biological evaluation of some new 3-cyano-2-amino substituted chromene derivatives. Der Pharma Chemica. [Link]
Synthesis and evaluation of the antibacterial activity of benzo [6][15]chromeno[3, 2-c] quinoline derivatives. SID. [Link]
Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells. ResearchGate. [Link]
Chemical and Biological Evaluation of Novel 1H-Chromeno[3,2-c]pyridine Derivatives as MAO Inhibitors Endowed with Potential Anticancer Activity. MDPI. [Link]
Synthesis, Characterization and Biological Studies of Chromene Derivatives. IslandScholar. [Link]
Design of New Benzo[h]chromene Derivatives. Semantic Scholar. [Link]
Synthesis of Some Novel Chromene Derivatives and Its Biological Evaluation. Research Inventy. [Link]
Exploring Benzo[h]chromene Derivatives as Agents against Protozoal and Mycobacterial Infections. Semantic Scholar. [Link]
Exploring Benzo[h]chromene Derivatives as Agents against Protozoal and Mycobacterial Infections. MDPI. [Link]
Cytotoxic and apoptotic effects of synthetic benzochromene derivatives on human cancer cell lines. ProQuest. [Link]
Structures of benzochromenes with diverse biological and pharmacological activities. ResearchGate. [Link]
A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry. [Link]
Synthesis of a New Series of 4H-benzo[h]chromenes by a Multicomponent Reaction under Solvent-Free Microwave Conditions. ResearchGate. [Link]
Synthesis of 2H-chromenes (2H-benzopyrans). Organic Chemistry Portal. [Link]
Benzochromenopyrimidines: Synthesis, Antiproliferative Activity against Colorectal Cancer and Physicochemical Properties. MDPI. [Link]
Discovery and Development of Antimicrobial Agents from Benzo[h]chromene Scaffolds
Executive Summary The escalating crisis of antimicrobial resistance (AMR) demands the discovery of novel pharmacophores capable of bypassing existing bacterial and fungal defense mechanisms. Benzo[h]chromenes—a class of...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The escalating crisis of antimicrobial resistance (AMR) demands the discovery of novel pharmacophores capable of bypassing existing bacterial and fungal defense mechanisms. Benzo[h]chromenes—a class of oxygen-containing, rigid, planar heterocyclic compounds—have emerged as privileged scaffolds in medicinal chemistry. This technical guide synthesizes the rational design, mechanistic pathways, and self-validating experimental protocols required to develop highly potent antimicrobial agents from the benzo[h]chromene core.
Rational Design and Synthetic Workflows
The structural versatility of the benzo[h]chromene system allows for extensive functionalization, which is critical for optimizing lipophilicity and target binding affinity. The foundational synthesis of these agents relies heavily on multicomponent reactions (MCRs), which provide high atom economy and structural diversity.
One-Pot Multicomponent Reactions (MCRs)
The most efficient synthetic route involves the base-catalyzed Knoevenagel condensation followed by a Michael addition. By reacting 1-naphthol (or its derivatives, such as 4-methoxy-1-naphthol) with aromatic aldehydes and active methylene compounds (e.g., malononitrile) in the presence of piperidine, researchers can rapidly assemble the 1[1].
Structural Diversification
To enhance antimicrobial efficacy, the core scaffold is often subjected to further functionalization:
Pyrimidine Fusion: Cyclization of the carbonitrile core with triethyl orthoformate and hydrazines yields benzo[h]chromeno-pyrimidines, which exhibit significant activity against Gram-negative bacteria like Pseudomonas aeruginosa[1].
Click Chemistry (Triazole Hybrids): The incorporation of triazole rings via azide-alkyne cycloaddition generates 2 that demonstrate superior potency against challenging pathogens, including Mycobacterium abscessus and Trypanosoma cruzi[2].
Azo Dye Conjugation: Coupling the chromene moiety with azo linkages creates compounds with exceptional antifungal properties, outperforming standard therapeutics like Amphotericin B[3].
Multicomponent synthesis and structural diversification of benzo[h]chromenes.
Mechanisms of Antimicrobial Action
The causality behind the antimicrobial efficacy of benzo[h]chromenes is rooted in their ability to disrupt vital cellular machinery and membrane integrity.
DNA Gyrase B Inhibition
Molecular docking studies and in vitro enzymatic assays reveal that specific benzo[h]chromene derivatives act as competitive inhibitors of DNA gyrase B. Due to their structural similarity to aminocoumarin antibiotics (e.g., novobiocin), these compounds4[4]. This binding physically occludes ATP, preventing the hydrolysis required for DNA supercoiling, ultimately triggering bacterial apoptosis.
Cell Membrane Penetration and Disruption
The lipophilicity of the benzo[h]chromene core is a critical determinant of its spectrum of activity. Derivatives featuring highly hydrophobic groups (such as -CH2CN or para-halogenated phenyl rings) exhibit enhanced penetration through the complex, lipid-rich cell walls of Gram-negative bacteria and mycobacteria[1][5].
Mechanism of action for DNA gyrase B inhibition by benzo[h]chromene agents.
Empirical data demonstrates that the biological efficacy of benzo[h]chromenes is highly dependent on substituent effects. For instance,3 have shown remarkable minimum inhibitory concentrations (MIC) against fungal strains, while triazole derivatives excel against protozoal and mycobacterial infections[2][3].
Table 1: In Vitro Antimicrobial Efficacy of Key Benzo[h]chromene Derivatives
Compound Class
Key Substituents
Target Pathogen
Efficacy Metric
Reference Standard
Azo-Benzo[h]chromenes (4b, 4h)
-N=N-Ar, -OH
Escherichia coli
MIC: 3.9 µg/mL
Gentamicin / Ampicillin
Azo-Benzo[h]chromenes (4a, 4g, 4h)
-N=N-Ar, Halogens
Syncephalastrum racemosum
MIC: 1.95 - 3.9 µg/mL
Amphotericin B
Benzo[h]chromeno-pyrimidines (8a-c)
=NH, -CH2CN
Pseudomonas aeruginosa
MIC: 19.3 - 23.3 µg/mL
Streptomycin
Benzo[h]chromene-triazoles (1a, 3f)
Triazole ring
Trypanosoma cruzi
IC50: 19.2 - 24.7 µM
Benznidazole
Experimental Protocols: A Self-Validating System
To ensure scientific rigor and reproducibility, the following protocols establish a self-validating loop: the synthetic methodology minimizes side reactions to ensure high-purity leads, while the dual-assay biological evaluation cross-verifies qualitative susceptibility with quantitative potency.
Protocol 1: Microwave-Assisted One-Pot Synthesis of 2-Amino-4H-benzo[h]chromenes
Causality & Rationale: Traditional reflux methods for MCRs often require hours and yield complex mixtures. Microwave irradiation ensures uniform dielectric heating, driving the Knoevenagel condensation and subsequent Michael addition to completion in minutes, thereby trapping the kinetic product and minimizing thermodynamic degradation[1].
Step-by-Step Methodology:
Reagent Preparation: In a 50 mL microwave-safe quartz reaction vial, combine 10 mmol of 4-methoxy-1-naphthol, 10 mmol of the selected 4-halobenzaldehyde, and 10 mmol of malononitrile.
Catalytic Environment: Add 30 mL of absolute ethanol as the solvent and 0.5 mL of piperidine to act as the basic catalyst for the initial enolization.
Irradiation: Seal the vial and subject it to microwave irradiation at 140 °C for exactly 2 minutes[1].
Precipitation: Allow the reaction mixture to cool to room temperature. Pour the mixture into 100 mL of crushed ice while stirring vigorously to precipitate the crude product.
Purification: Filter the solid precipitate under vacuum. Wash sequentially with cold water and dilute ethanol. Recrystallize the crude solid from a dimethylformamide (DMF)/ethanol mixture to obtain the pure 2-amino-4-(4-halophenyl)-6-methoxy-4H-benzo[h]chromene-3-carbonitrile.
Protocol 2: In Vitro Antimicrobial Susceptibility Testing (Agar Well Diffusion & MIC)
Causality & Rationale: The agar well diffusion method provides an immediate, visual qualitative validation of growth inhibition (zone of inhibition). By following this with a broth microdilution assay, researchers can precisely quantify the Minimum Inhibitory Concentration (MIC), establishing a rigorous, self-validating dataset for QSAR modeling[3].
Step-by-Step Methodology:
Inoculum Standardization: Suspend the test microorganisms (e.g., E. coli, P. aeruginosa, S. racemosum) in sterile 0.85% saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 × 10^8 CFU/mL).
Well Diffusion Assay: Swab the standardized inoculum uniformly across Mueller-Hinton agar plates (for bacteria) or Sabouraud Dextrose agar plates (for fungi). Using a sterile cork borer, punch 6 mm wells into the agar.
Compound Application: Dissolve the synthesized benzo[h]chromene derivatives in DMSO (ensure final DMSO concentration in the well remains <1% to prevent solvent-induced toxicity). Dispense 50 µL of the compound solution (at 1 mg/mL) into the wells. Include standard antibiotics (e.g., Ampicillin, Amphotericin B) as positive controls and pure DMSO as a negative control.
Incubation & Measurement: Incubate bacterial plates at 37 °C for 24 hours and fungal plates at 25 °C for 48–72 hours. Measure the zones of inhibition (IZ) in millimeters using a digital caliper[3].
MIC Determination: For compounds exhibiting an IZ > 15 mm, perform two-fold serial dilutions in a 96-well microtiter plate containing Mueller-Hinton broth. Inoculate with 10 µL of the pathogen suspension, incubate under standard conditions, and determine the lowest concentration that completely inhibits visible microbial growth (MIC)[3].
antioxidant potential of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives
An In-Depth Technical Guide to the Antioxidant Potential of 2-oxo-2H-benzo[h]chromene-3-carboxylic Acid Derivatives Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative fo...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Antioxidant Potential of 2-oxo-2H-benzo[h]chromene-3-carboxylic Acid Derivatives
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction: The Imperative for Novel Antioxidants
Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological driver in a multitude of human diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.[1] This has propelled the search for novel antioxidant agents capable of mitigating ROS-induced cellular damage. Among the vast landscape of heterocyclic compounds, chromene derivatives have emerged as a privileged scaffold due to their significant presence in natural products and their wide array of pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties.[2][3][4][5]
This guide focuses specifically on the 2-oxo-2H-benzo[h]chromene-3-carboxylic acid framework. These derivatives merge the established biological relevance of the chromene core with a carboxylic acid moiety, offering unique electronic properties and potential for further functionalization. We will explore the synthesis, mechanistic underpinnings of antioxidant action, and the critical methodologies for evaluating the efficacy of these compounds, providing a robust framework for their development as next-generation therapeutic agents.
Core Chemistry and Synthesis
The 2-oxo-2H-benzo[h]chromene core is a polycyclic aromatic structure featuring a fused benzene ring, a naphthalene system, and a pyran-2-one ring. The carboxylic acid at the 3-position is a key feature, influencing the molecule's electronic distribution and providing a handle for creating derivatives such as esters or amides.
Figure 1: General chemical scaffold of the target compounds.
Synthesis of these derivatives can be achieved through various organic chemistry routes. One common approach involves multi-component reactions, which are highly efficient for building molecular complexity.[4] For instance, a one-pot synthesis might involve the reaction of a salicylaldehyde derivative, an active methylene compound like malonic acid, and a source of the benzo ring.[6] Further modifications, such as esterification or amidation of the carboxylic acid, can be performed using standard procedures to generate a library of derivatives for structure-activity relationship (SAR) studies.[7][8][9]
Mechanisms of Antioxidant Action
Chromene derivatives primarily exert their antioxidant effects through two main chemical mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET). The efficiency of these mechanisms is highly dependent on the substitution pattern on the aromatic rings.
Hydrogen Atom Transfer (HAT): In this mechanism, the antioxidant molecule (ArOH) donates a hydrogen atom to a free radical (R•), effectively neutralizing it. The resulting antioxidant radical is stabilized by resonance, preventing it from becoming a pro-oxidant. The presence of electron-donating groups (e.g., hydroxyl, methoxy) enhances the ability of the molecule to donate a hydrogen atom by lowering the bond dissociation enthalpy (BDE) of the O-H bond.[10]
Single Electron Transfer (SET): In the SET mechanism, the antioxidant donates an electron to the free radical to form a cation radical and an anion. This is often followed by proton transfer. This pathway is favored in polar solvents.
Figure 2: Primary mechanisms of free radical scavenging by antioxidants.
Methodologies for Evaluating Antioxidant Potential
A multi-assay approach is essential for a comprehensive evaluation of antioxidant potential. This typically begins with simple, rapid chemical assays and progresses to more complex, biologically relevant cell-based models.
Part 1: In Vitro Chemical Assays
These assays measure the ability of a compound to scavenge stable synthetic radicals or to reduce metal ions. They are invaluable for initial high-throughput screening.
Principle: DPPH is a stable free radical with a deep violet color, showing a strong absorbance maximum around 517 nm.[11] When it accepts an electron or hydrogen atom from an antioxidant, it is reduced to the yellow-colored diphenylpicrylhydrazine, causing a decrease in absorbance.[11][12] The degree of discoloration is directly proportional to the scavenging activity of the compound.[13][14]
Experimental Protocol:
Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 80 µg/mL or 0.2 mM).[15][16] This solution should be freshly prepared and kept in the dark.
Sample Preparation: Prepare a series of dilutions of the test compounds and a standard antioxidant (e.g., Ascorbic Acid, Trolox, or Gallic Acid) in methanol.[15][17]
Assay Procedure (96-well plate format):
To each well, add 20 µL of the diluted test compound or standard.[15]
Add 180 µL of the DPPH working solution to each well.[15]
Prepare a control well containing 20 µL of methanol and 180 µL of the DPPH solution.
Prepare a blank well for each sample concentration containing 20 µL of the sample and 180 µL of methanol.
Incubation: Incubate the plate at room temperature in the dark for 30 minutes.[15]
Measurement: Measure the absorbance at 517 nm using a microplate reader.[13][15]
Calculation: The percentage of scavenging activity is calculated using the formula:
% Scavenging = [(A_control - A_sample) / A_control] * 100
The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined by plotting the scavenging percentage against the compound concentration.[15]
Principle: ABTS is oxidized to its radical cation (ABTS•+) by reacting with a strong oxidizing agent like potassium persulfate.[18] The ABTS•+ radical is blue-green and has a characteristic absorbance at 734 nm.[19] Antioxidants added to the pre-formed radical cation reduce it back to the colorless ABTS, and the decrease in absorbance is measured.[20] This assay is applicable to both hydrophilic and lipophilic antioxidants.[18]
Experimental Protocol:
Reagent Preparation:
Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[16]
Mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[19] This is the stock solution.
Working Solution Preparation: Dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol or PBS) to obtain an absorbance of 0.70 (± 0.02) at 734 nm.[19][20]
Assay Procedure (96-well plate format):
Add 5-10 µL of the test compound or standard (e.g., Trolox) to each well.[20]
Incubation: Incubate the plate for 5-6 minutes at room temperature.[18]
Measurement: Read the absorbance at 734 nm.
Calculation: Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the test compound is compared to that of Trolox.[14][21]
3. FRAP (Ferric Reducing Antioxidant Power) Assay
Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[22] The reduction is monitored by measuring the formation of a colored ferrous complex.[12] Specifically, at a low pH (3.6), antioxidants reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex, which is an intense blue color with an absorption maximum at 593 nm.[23]
Experimental Protocol:
Reagent Preparation (FRAP Reagent): Prepare the FRAP reagent fresh by mixing:
10 parts of 300 mM Acetate buffer (pH 3.6)
1 part of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl
1 part of 20 mM FeCl₃·6H₂O solution
Warm the reagent to 37°C before use.[22][23]
Assay Procedure:
Add 20 µL of the test sample or standard (e.g., FeSO₄ solution) to a test tube or well.[22]
Incubation: Incubate the mixture for 4-10 minutes at 37°C.[22][24]
Measurement: Measure the absorbance at 593 nm.
Calculation: The antioxidant capacity is determined by comparing the absorbance change of the sample with a standard curve prepared using known concentrations of Fe²⁺.
Comparative Data from Chemical Assays
The following table structure should be used to collate and compare the antioxidant activities of different derivatives.
Derivative ID
Substitution Pattern
DPPH IC₅₀ (µM)
ABTS TEAC (µM Trolox Eq.)
FRAP Value (µM Fe²⁺ Eq.)
BCH-001
R = H
Data
Data
Data
BCH-002
R = 7-OH
Data
Data
Data
BCH-003
R = 7-OCH₃
Data
Data
Data
Standard
Ascorbic Acid
Data
Data
Data
Note: Data should be populated from experimental findings.
Part 2: Cell-Based Antioxidant Assays
While chemical assays are useful for screening, they do not account for biological factors like cell uptake, metabolism, and localization. Cell-based assays provide a more biologically relevant assessment of antioxidant activity.[13]
Cellular Antioxidant Activity (CAA) Assay
Principle: This assay measures the ability of compounds to prevent the formation of fluorescent dichlorofluorescein (DCF) inside cells.[25] Human hepatocarcinoma HepG2 cells are commonly used. The cells are pre-loaded with dichlorofluorescin diacetate (DCFH-DA), which is non-fluorescent. Inside the cell, esterases cleave the acetate groups to form DCFH, which is trapped.[25][26] Then, a peroxyl radical generator, such as AAPH or ABAP, is added.[13] These radicals oxidize the non-fluorescent DCFH to the highly fluorescent DCF.[27] An effective antioxidant will scavenge the radicals, inhibiting the formation of DCF and thus reducing the fluorescence intensity.[25][27]
Figure 3: Workflow and principle of the Cellular Antioxidant Activity (CAA) assay.
Experimental Protocol:
Cell Culture: Culture adherent cells (e.g., HeLa or HepG2) in a 96-well black, clear-bottom microplate until confluent.
Loading: Remove the culture medium and wash the cells with PBS. Pre-incubate the cells with a solution containing DCFH-DA and the test compound (or a standard like Quercetin) for 60 minutes at 37°C.
Washing: Wash the cells again with PBS to remove the extracellular compound and probe.
Radical Initiation: Add the Free Radical Initiator (e.g., AAPH/ABAP) to the wells to induce oxidative stress.[27]
Measurement: Immediately place the plate in a fluorescence microplate reader. Measure the fluorescence kinetically over 1 hour (e.g., one reading every 5 minutes) at an excitation wavelength of 485 nm and an emission wavelength of 535 nm.[13]
Calculation: The antioxidant capacity is calculated by determining the area under the curve of fluorescence versus time. The results are often expressed as CAA units, where one unit is equivalent to the activity of 1 µmol of Quercetin.
Structure-Activity Relationship (SAR) Insights
Systematic evaluation of various 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives allows for the elucidation of key SAR principles, guiding the design of more potent antioxidants.
Role of Hydroxyl Groups: The presence and position of hydroxyl (-OH) groups on the aromatic rings are paramount for antioxidant activity.[10] A hydroxyl group can readily donate a hydrogen atom to a radical. Derivatives with phenolic hydroxyls, particularly those that can form stabilized radicals through resonance, are expected to show high activity in HAT-based assays like DPPH.
Influence of Electron-Donating Groups: Methoxy (-OCH₃) and amino (-NH₂) groups can increase electron density on the aromatic system, which can enhance the ability of the molecule to participate in single electron transfer (SET) reactions, a mechanism relevant to the FRAP and ABTS assays.[3]
Impact of the Carboxylic Acid Moiety: The carboxylic acid at the C-3 position influences the electronic properties of the entire molecule. Its conversion to esters or amides can modulate lipophilicity, which in turn affects cell membrane permeability and performance in cell-based assays. For instance, increasing lipophilicity might enhance uptake into cells for the CAA assay but could decrease solubility for aqueous chemical assays.
Conclusion and Future Directions
The 2-oxo-2H-benzo[h]chromene-3-carboxylic acid scaffold represents a promising platform for the development of novel antioxidant agents. A thorough understanding of their synthesis, mechanisms of action, and appropriate evaluation methodologies is crucial for advancing these compounds from laboratory curiosities to potential therapeutic leads.
Future research should focus on synthesizing a broader library of derivatives to refine SAR models, incorporating computational studies (like DFT for calculating bond dissociation enthalpies) to predict antioxidant potential, and expanding biological testing to include specific models of oxidative stress-related diseases.[10] By integrating chemical synthesis, robust analytical evaluation, and cell-based functional assays, the full therapeutic potential of this chemical class can be realized.
References
Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements | Journal of Agricultural and Food Chemistry - ACS Publications. (2007, September 29).
A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods. (2021, August 11).
Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts - PMC. (2021, June 11).
Genesis and development of DPPH method of antioxidant assay - PMC - NIH.
ABTS Antioxidant Assay Kit - Zen-Bio.
Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic acid using WELFSA. (2019, January 25).
ABTS Antioxidant Capacity Assay Kit Manual - Cosmo Bio USA.
A New Colorimetric DPPH Radical Scavenging Activity Method: Comparison with Spectrophotometric Assay in Some Medicinal Plants Us. (2022, July 9).
Synthesis and crystal structure of allyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate.
New Derivatives of Chalcones, Chromenes, and Stilbenoids, Complexed with Methyl-β-Cyclodextrin with Antioxidant Properties and Antibacterial Synergism with Antibiotics - MDPI. (2024, December 13).
Structure–activity relationship (SAR) of 4H‐chromene derivatives with... - ResearchGate.
Synthesis and Antioxidant Activity of some novel 4H- Chromene Derivatives Catalysed by Biogenic Tin Oxide Nanoparticles - Biointerface Research in Applied Chemistry. (2023, February 4).
Synthesis and Evaluation of Antioxidant Activity of 6-Methoxy-2H-chromenes.
Antioxidant activity of 2H-chromen-2-one derivatives - ResearchGate. (2025, August 6).
A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential - Oriental Journal of Chemistry. (2025, April 28).
Scheme 1. Synthesis of 2-oxo-2H-chromene-3-carboxylic acid N - ResearchGate.
Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction - MDPI. (2021, June 12).
Review on Chromen derivatives and their Pharmacological Activities - RJPT.
2H-Chromene-3-carboxylic Acid Synthesis via Solvent-Controlled and Rhodium(III)-Catalyzed Redox-Neutral C-H Activation/[3 + 3] Annulation Cascade - Organic Chemistry Portal.
The Antioxidant Activity of New Coumarin Derivatives - PMC - NIH.
Synthesis and Antioxidant Properties of Novel 2H-Chromene-3-carboxylate and 3-Acetyl-2H-chromene Derivatives | Request PDF - ResearchGate. (2025, August 6).
N-(4-Methoxyphenethyl)-2-oxo-2H-chromene-3-carboxamide - MDPI. (2025, February 13).
Computational Design and Analysis of Benzo[h]chromene Dyes
Executive Summary Benzo[h]chromene derivatives represent a privileged scaffold at the intersection of photonic materials and medicinal chemistry.[1] Characterized by a fused naphthalene-pyran system, these molecules exhi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Benzo[h]chromene derivatives represent a privileged scaffold at the intersection of photonic materials and medicinal chemistry.[1] Characterized by a fused naphthalene-pyran system, these molecules exhibit tunable optoelectronic properties ideal for Dye-Sensitized Solar Cells (DSSCs) , Non-Linear Optical (NLO) materials, and fluorescent biological probes .[1][2]
This guide provides a rigorous theoretical framework for the design and analysis of these dyes using Density Functional Theory (DFT). It moves beyond basic characterization, offering a self-validating protocol for predicting intramolecular charge transfer (ICT), hyperpolarizability, and light-harvesting efficiency (LHE).[1][2]
Computational Methodology: The Validated Protocol
To ensure reproducibility and accuracy (E-E-A-T), the following computational workflow is recommended. This protocol mitigates common pitfalls such as "ghost" states in TD-DFT or inadequate basis sets for hyperpolarizability.[1][2]
The Computational Workflow[1][3][4]
The following diagram outlines the linear progression from structural conception to property prediction.
Figure 1: Standardized DFT workflow for benzo[h]chromene analysis. Note the critical frequency check to ensure a true potential energy surface minimum.
Step-by-Step Protocol
Step 1: Geometry Optimization (Ground State )
Objective: Obtain the relaxed structure with minimal energy.[1]
Functional Selection: Use B3LYP for general organic frameworks. However, for systems with strong Charge Transfer (CT), CAM-B3LYP (Coulomb-Attenuating Method) is required to correct the long-range exchange interaction error inherent in B3LYP.[1][2]
Basis Set: Start with 6-31G(d) for screening.[1][2] Final publications must use 6-311G(d,p) or cc-pVDZ to adequately describe the diffuse electron density of the pyran oxygen and nitrogen substituents.[1][2]
Solvent Model: Apply the Polarizable Continuum Model (PCM) or SMD .[1] Common solvents for these dyes include DMF (
Run a frequency calculation on the optimized geometry.[1][3]
Criteria: The presence of zero imaginary frequencies confirms a true local minimum. If imaginary frequencies exist (represented as negative wavenumbers), the structure is a transition state, not a stable dye.
Causality: Standard B3LYP often underestimates excitation energies for charge-transfer states.[1][2]
Recommendation: Use TD-CAM-B3LYP or TD-PBE0 with the same basis set and solvent model used in optimization.[1][2] Calculate at least
to states to capture the transition.
Electronic Structure & Reactivity[1][2][3]
The electronic properties of benzo[h]chromenes are governed by the donor-acceptor (D-π-A) architecture.[1][2] The HOMO is typically localized on the donor moiety (e.g., amino/methoxy group), while the LUMO resides on the electron-withdrawing cyano/ester groups and the naphthalene ring.[1]
Frontier Molecular Orbital (FMO) Data
The energy gap (
) determines chemical hardness () and softness ().[1][2] Soft molecules (low gap) are more polarizable and exhibit stronger NLO responses.[1]
Table 1: Representative FMO Parameters for 2-amino-4-phenyl-4H-benzo[h]chromene derivatives (Calculated at B3LYP/6-31G(d))
Data derived from comparative analysis of standard chromene derivatives [1, 2].[1]
Optical and NLO Properties[3][6][7][8]
Non-Linear Optical (NLO) Response
Benzo[h]chromenes are excellent candidates for optical switching due to their
-conjugated systems.[1][2] The key metric is the first hyperpolarizability () .[1]
Mechanism: The push-pull mechanism between the amino group (donor) and the nitrile group (acceptor) across the conjugated naphthalene bridge induces strong intramolecular charge transfer (ICT).[1]
is the oscillator strength of the maximum absorption peak derived from TD-DFT.[1][2] A higher value (typically > 0.5 for these dyes) indicates strong photon capture capability.[1][2]
Application Mechanisms
Intramolecular Charge Transfer (ICT) Pathway
The following diagram illustrates the electron flow in a typical D-π-A benzo[h]chromene dye, essential for both fluorescence (bio-imaging) and electron injection (DSSC).
Figure 2: The Donor-π-Acceptor (D-π-A) mechanism. Excitation moves electron density from the Donor (HOMO) through the Bridge to the Acceptor (LUMO), facilitating either fluorescence or electron injection.[1]
Bio-Active Docking (Drug Development Context)
While primarily dyes, benzo[h]chromenes are potent bioactive agents.[2]
Target: DNA Gyrase B (bacteria) or Bcl-2 (cancer).[1][2]
Protocol: Molecular docking (using AutoDock Vina) of the optimized DFT geometry into the protein active site often reveals binding energies < -7.0 kcal/mol, driven by H-bonding between the amino/cyano groups and amino acid residues (e.g., Asp73, Arg136) [4].[1]
References
El-Hiti, G. A., et al. (2013).[2][4] "Synthesis, characterization and DFT study of 4H-benzo[h]chromene derivatives." Journal of Chemistry.
Arifa, N., et al. (2022).[5][6] "Synthesis, spectroscopic, SC-XRD/DFT and non-linear optical (NLO) properties of chromene derivatives." RSC Advances.
Jacquemin, D., et al. (2008). "TD-DFT Performance for the Visible Absorption Spectra of Organic Dyes." Journal of Chemical Theory and Computation.
Al-Mhyawi, S. R., et al. (2021).[2][7][8] "A New Family of Benzo[h]Chromene Based Azo Dye: Synthesis, In-Silico and DFT Studies." Molecules.
Application Note: Fluorescence Sensing of Metal Ions using 2-Oxo-2H-benzo[h]chromene-3-carboxylic Acid
This Application Note is designed for researchers in analytical chemistry and drug discovery. It details the synthesis, characterization, and application of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid (BCA-h) as a fluore...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers in analytical chemistry and drug discovery. It details the synthesis, characterization, and application of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid (BCA-h) as a fluorescence sensor scaffold.[1][2]
Unlike standard coumarins, the benzo[h] fusion extends the
-conjugation, resulting in bathochromic shifts (red-shifted emission) and enhanced quantum yields, making it superior for biological sensing where background autofluorescence is a concern.[1][2]
[1][2]
Introduction & Mechanism
The compound 2-oxo-2H-benzo[h]chromene-3-carboxylic acid serves as a "push-pull" fluorophore.[1][2] The electron-donating oxygen of the lactone ring and the electron-withdrawing carboxylic acid at position 3 create an intramolecular charge transfer (ICT) state.[1][2]
Sensing Mechanism
When used as a metal sensor, this molecule operates primarily through two mechanisms depending on the metal ion:[1][2]
Chelation-Enhanced Fluorescence (CHEF): Binding of diamagnetic ions (e.g., Al³⁺, Zn²⁺) rigidifies the structure, inhibiting non-radiative vibrational decay and enhancing fluorescence.[1][2]
Photoinduced Electron Transfer (PET) Quenching: Binding of paramagnetic ions (e.g., Cu²⁺, Fe³⁺) or heavy atoms (Hg²⁺) typically quenches fluorescence via spin-orbit coupling or electron transfer.[1][2]
Antenna Effect (Lanthanides): The carboxylic acid moiety acts as a sensitizer for Lanthanide ions (Eu³⁺, Tb³⁺), transferring energy to the metal's excited state for long-lifetime luminescence.[1][2]
Pathway Diagram
The following diagram illustrates the synthesis and sensing logic.
Figure 1: Synthesis pathway and dual-mode sensing mechanism of the benzo[h]chromene scaffold.
Synthesis Protocol
The most reliable route to 2-oxo-2H-benzo[h]chromene-3-carboxylic acid is the Knoevenagel condensation using Meldrum’s acid.[1][2] This method avoids harsh conditions and provides high yields.
Preparation: Dissolve 1-hydroxy-2-naphthaldehyde (10 mmol) and Meldrum’s acid (10 mmol) in 20 mL of absolute ethanol in a round-bottom flask.
Catalysis: Add 5 drops of pyridine.
Reflux: Heat the mixture to reflux (approx. 78°C) with stirring for 3–5 hours. Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).
Precipitation: Upon completion, cool the reaction mixture to room temperature. A yellow solid will precipitate.[1]
Purification: Filter the solid and wash with cold ethanol (2 x 10 mL) to remove unreacted aldehyde.
Recrystallization: Recrystallize from hot ethanol or acetic acid to obtain needle-like yellow crystals.[1]
Characterization: Confirm structure via ¹H-NMR.
Expected Signal: A singlet around
8.5–9.0 ppm corresponds to the C4-H proton of the coumarin ring, diagnostic of cyclization.[1][2]
Fluorescence Sensing Protocol
This protocol describes the screening method for metal ion detection (Al³⁺, Cu²⁺, Zn²⁺, Fe³⁺, etc.).[1][2]
A. Stock Solution Preparation
Probe Stock: Prepare a 1.0 mM stock solution of the synthesized acid in DMSO (Dimethyl sulfoxide). The carboxylic acid improves solubility in polar aprotic solvents.
Metal Stocks: Prepare 10 mM stock solutions of metal salts (Nitrates or Chlorides: Al(NO₃)₃, CuCl₂, Zn(NO₃)₂, etc.) in deionized water.[1][2]
B. Spectral Titration (General Procedure)
Dilution: In a quartz cuvette, dilute the Probe Stock to a final concentration of 10 µM using a mixed solvent system (e.g., DMSO/Water 1:9 v/v, buffered to pH 7.2 with HEPES).
Note: Maintain pH consistency; carboxylic acids are pH-sensitive.[1]
Blank Scan: Record the fluorescence emission spectrum (Excitation
nm; Emission nm).
Titration: Add aliquots of Metal Stock (0–5 equivalents). Mix for 1 minute after each addition.
Measurement: Record emission spectra after each addition.
C. Data Analysis & Visualization
Summarize the response to determine selectivity.[2]
Synthesis of Benzo[h]chromene Derivatives:
Al-Anshori, J., et al. (2021).[1][2][3][5][6] "Sodium ion chemosensor of 3-oxo-3H-benzo[f]chromen-2-carboxylic acid: An experimental and computational study." Journal of the Serbian Chemical Society, 86(10).[1][2] (Note: Describes the closely related benzo[f] isomer synthesis and sensing protocols).
Coumarin-3-carboxylic Acid as a Scaffold:
Khatavi, S. Y., et al. (2019).[1][2] "Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic acid using WELFSA." Letters in Organic Chemistry.
Metal Sensing Mechanisms (General Coumarin):
Qin, W., et al. (2014).[1][2] "Coumarin-Based Fluorescent Probes for Dual Recognition of Copper(II) and Iron(III) Ions." Sensors, 14(1).[1][2]
[2]
Lanthanide Sensitization:
Bünzli, J. C. G. (2010).[1][2] "Lanthanide luminescence for biomedical analyses and imaging." Chemical Reviews, 110(5), 2729-2755.[1][2] (Foundational text on using carboxylic acid ligands for Eu3+ sensing).
Illuminating the Cellular World: A Guide to Live-Cell Imaging with Benzo[h]chromene Derivatives
For researchers, scientists, and drug development professionals at the forefront of cellular biology, the ability to visualize and quantify dynamic processes within living cells is paramount. This guide provides a compre...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals at the forefront of cellular biology, the ability to visualize and quantify dynamic processes within living cells is paramount. This guide provides a comprehensive overview of the application of benzo[h]chromene derivatives, a versatile class of fluorescent probes, for real-time imaging in living systems. We will delve into the underlying principles of their function, provide detailed protocols for their use, and explore their diverse applications, from detecting metal ions to imaging specific organelles.
The Rise of Benzo[h]chromenes: A Superior Class of Fluorophores
Benzo[h]chromene derivatives have emerged as powerful tools in bioimaging due to their advantageous photophysical properties. These include high quantum yields, significant Stokes shifts, and excellent photostability.[1][2] Their synthetic accessibility, often through one-pot multicomponent reactions, allows for straightforward structural modifications, enabling the development of probes tailored for specific analytes and cellular compartments.[2][3] Furthermore, many benzo[h]chromene derivatives are amenable to two-photon microscopy (TPM), a technique that allows for deeper tissue penetration and reduced phototoxicity, making them ideal for in vivo imaging.[1][4]
Mechanisms of Fluorescence: How Benzo[h]chromene Probes Light Up the Cell
The utility of benzo[h]chromene derivatives as fluorescent probes lies in their ability to transition from a "dark" to a "bright" state in the presence of a specific target. This "turn-on" fluorescence is typically governed by one of two key mechanisms: Photoinduced Electron Transfer (PET) and Chelation-Enhanced Fluorescence (CHEF).
Photoinduced Electron Transfer (PET)
In many benzo[h]chromene-based probes, a recognition moiety is linked to the fluorophore. In the absence of the target analyte, an electron from the recognition group is transferred to the excited fluorophore, quenching its fluorescence. Upon binding to the target, this PET process is inhibited, leading to a significant increase in fluorescence intensity.[2] This mechanism is often employed in the design of probes for ions and small molecules.
Caption: Photoinduced Electron Transfer (PET) Mechanism.
Chelation-Enhanced Fluorescence (CHEF)
The CHEF mechanism is particularly relevant for metal ion sensing. In the unbound state, the fluorophore's rotation around single bonds leads to non-radiative decay pathways, resulting in weak fluorescence. Upon chelation with a metal ion, the molecule becomes more rigid and planar, which restricts this rotation and blocks the non-radiative decay channels. This conformational rigidity enhances the fluorescence quantum yield, causing a "turn-on" response.[2]
The versatility of the benzo[h]chromene scaffold has led to the development of probes for a wide range of applications in live-cell imaging.
Imaging Metal Ions: Pb²⁺ and Mg²⁺
Application: Monitoring intracellular concentrations of toxic heavy metals like lead (Pb²⁺) and essential divalent cations like magnesium (Mg²⁺) is crucial for understanding cellular health and disease.
Example Probe: A 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile derivative has been shown to be a selective "turn-on" fluorescent sensor for Pb²⁺.[2] The weak initial fluorescence of the probe is significantly enhanced upon binding to Pb²⁺ due to the inhibition of PET.[2] Similarly, a benzo[h]chromene derivative has been developed as a two-photon fluorescent probe for Mg²⁺, enabling its detection deep within tissues.[4]
Probe Preparation: Prepare a stock solution of the benzo[h]chromene-based Pb²⁺ probe (e.g., 1 mM in DMSO).
Cell Culture: Plate cells on a glass-bottom dish suitable for microscopy and culture to 60-70% confluency.
Probe Loading:
Wash cells once with pre-warmed phosphate-buffered saline (PBS).
Dilute the probe stock solution to a final concentration of 5-10 µM in serum-free cell culture medium.
Incubate the cells with the probe-containing medium for 30-60 minutes at 37°C.
Washing: Wash the cells twice with warm PBS to remove excess probe.
Imaging:
Add fresh, pre-warmed culture medium to the cells.
Image the cells using a fluorescence microscope equipped with a DAPI or equivalent filter set (Excitation: ~350 nm, Emission: ~460 nm for the unbound probe).
To induce Pb²⁺ influx, treat the cells with a known concentration of a Pb²⁺ salt (e.g., lead(II) acetate) and acquire images over time. A shift in emission to the green channel (~510 nm) will indicate Pb²⁺ binding.
Detecting Reactive Species: H₂S and Hypochlorite
Application: Visualizing the production and localization of reactive species like hydrogen sulfide (H₂S) and hypochlorite (HClO) is critical for studying cellular signaling and oxidative stress.
Example Probes: Benzo[h]chromene derivatives have been functionalized to act as "turn-on" fluorescent probes for H₂S and HClO. For instance, a probe for HClO incorporates a p-toluenesulfonamide group for specific targeting of the endoplasmic reticulum.
Probe Target
Excitation (nm)
Emission (nm)
Key Feature
Reference
H₂S
-
603
"Turn-on" response
HClO
-
-
Endoplasmic reticulum targeting
Protocol: Two-Photon Microscopy for Deep Tissue Imaging of Mg²⁺
Probe Preparation: Prepare a stock solution of the two-photon benzo[h]chromene-based Mg²⁺ probe (e.g., CMg1, 1 mM in DMSO).
Tissue Preparation: Prepare acute tissue slices (e.g., brain slices) or a live animal model with a cranial window for imaging.
Probe Loading:
For tissue slices, incubate the slices in artificial cerebrospinal fluid (aCSF) containing 5-10 µM of the probe for 30-60 minutes at 32-34°C.
For in vivo imaging, local application or systemic injection of the probe may be required, depending on the experimental model.
Imaging:
Mount the tissue slice or position the animal on the stage of a two-photon microscope.
Use a tunable Ti:Sapphire laser set to an excitation wavelength of approximately 880 nm.
Collect the fluorescence emission using a bandpass filter centered around 560 nm.
Acquire z-stacks to visualize Mg²⁺ distribution in three dimensions deep within the tissue.
Synthesis of a Benzo[h]chromene Scaffold: A General Protocol
For researchers interested in developing novel probes, the synthesis of the core benzo[h]chromene structure is often the first step. A common and efficient method is the one-pot multicomponent condensation reaction.
Caption: General workflow for the synthesis of a benzo[h]chromene derivative.
Protocol: Synthesis of 2-Amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile
Reactant Mixture: In a round-bottom flask, combine 1-naphthol (1 mmol), benzaldehyde (1 mmol), and malononitrile (1 mmol) in ethanol (10-15 mL).
Catalyst Addition: Add a catalytic amount of piperidine (2-3 drops).
Reaction: Reflux the mixture with stirring for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up:
After the reaction is complete, cool the mixture to room temperature.
The product will often precipitate out of the solution. If not, slowly add cold water to induce precipitation.
Collect the solid product by vacuum filtration and wash with cold ethanol.
Purification: Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain the pure 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile.
Conclusion and Future Perspectives
Benzo[h]chromene derivatives represent a highly promising and adaptable class of fluorescent probes for live-cell imaging. Their favorable photophysical properties, coupled with their synthetic tractability, have enabled the development of sensors for a variety of important biological analytes and processes. The ability to utilize these probes in advanced imaging techniques like two-photon microscopy further expands their utility for studying complex biological systems in situ and in vivo. As research in this area continues, we can expect the emergence of even more sophisticated benzo[h]chromene-based probes with enhanced brightness, selectivity, and targeting capabilities, further illuminating the intricate workings of the living cell.
References
Kim, H. M., et al. (2007). Magnesium Ion Selective Two-Photon Fluorescent Probe Based on a Benzo[h]chromene Derivative for in Vivo Imaging. Journal of the American Chemical Society, 129(1), 14-15. [Link]
Kim, T. G., et al. (2007). Design of molecular two-photon probes for in vivo imaging. 2H-Benzo[h]chromene-2-one derivatives. Organic Letters, 9(18), 3441-3444. [Link]
Ghosh, A., et al. (2018). Structurally tuned benzo[h]chromene derivative as Pb2+ selective ‘turn-on’ fluorescence sensor for living cell imaging. Sensors and Actuators B: Chemical, 255, 147-155. [Link]
Nassar, E. A., et al. (2021). A New Family of Benzo[h]Chromene Based Azo Dye: Synthesis, In-Silico and DFT Studies with In Vitro Antimicrobial and Antiproliferative Assessment. Molecules, 26(5), 1464. [Link]
Application Note and Protocol for the Synthesis of 2-oxo-2H-chromene-3-carbohydrazide Derivatives
Introduction: The Significance of Coumarin-Hydrazide Scaffolds in Drug Discovery The 2-oxo-2H-chromene, or coumarin, nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Coumarin-Hydrazide Scaffolds in Drug Discovery
The 2-oxo-2H-chromene, or coumarin, nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticoagulant, antimicrobial, and anticancer properties. The incorporation of a carbohydrazide moiety at the 3-position of the coumarin ring gives rise to 2-oxo-2H-chromene-3-carbohydrazide and its derivatives. These molecules are highly versatile intermediates, serving as precursors for the synthesis of a diverse range of heterocyclic compounds and hydrazones. This application note provides a detailed protocol for the synthesis of 2-oxo-2H-chromene-3-carbohydrazide derivatives, with a focus on a reliable and reproducible methodology suitable for researchers in drug discovery and organic synthesis.
Underlying Scientific Principles and Synthetic Strategy
The synthesis of 2-oxo-2H-chromene-3-carbohydrazide derivatives is typically a multi-step process. The initial and crucial step is the formation of the coumarin ring system, which can be achieved through several named reactions. Subsequently, the carbohydrazide functional group is introduced, followed by derivatization.
Formation of the Coumarin Core: Knoevenagel vs. Pechmann Condensation
Two of the most common methods for synthesizing the coumarin scaffold are the Knoevenagel and Pechmann condensations.
Knoevenagel Condensation: This reaction involves the condensation of an active methylene compound, such as diethyl malonate, with an aldehyde or ketone in the presence of a basic catalyst. For the synthesis of the key intermediate, ethyl 2-oxo-2H-chromene-3-carboxylate, a substituted salicylaldehyde is reacted with diethyl malonate. The reaction is typically catalyzed by a weak base like piperidine. The mechanism proceeds through the formation of a carbanion from the active methylene compound, which then undergoes a nucleophilic addition to the carbonyl group of the salicylaldehyde. Subsequent dehydration and intramolecular cyclization (lactone formation) yield the coumarin ring.[1][2]
Pechmann Condensation: This method involves the reaction of a phenol with a β-keto ester under acidic conditions.[3][4] While also a powerful tool for coumarin synthesis, the Knoevenagel condensation is often preferred for the synthesis of 3-carboxy-substituted coumarins due to the ready availability of salicylaldehyde derivatives and diethyl malonate. Recent studies have provided NMR evidence for a mechanism involving an initial electrophilic aromatic substitution followed by transesterification and dehydration.[5][6]
This protocol will focus on the Knoevenagel condensation for the synthesis of the precursor, ethyl 2-oxo-2H-chromene-3-carboxylate.
Introduction of the Hydrazide Moiety and Challenges
The conventional approach to synthesizing 2-oxo-2H-chromene-3-carbohydrazide is the reaction of the corresponding ethyl ester with hydrazine hydrate. However, this reaction is not always straightforward. Several studies have reported the formation of significant side products, including salicylaldehyde azine and malonohydrazide, which can complicate purification and reduce the yield of the desired product.[7][8] The formation of these byproducts is attributed to the ring-opening of the coumarin lactone under the reaction conditions.
To circumvent this issue, a more robust and reliable two-step approach to the final derivatives is often employed. This involves the synthesis of an intermediate that is then cyclized to form the desired coumarin hydrazone derivative. This method, as detailed by Abdel-Aziz et al., provides a more facile route to N'-arylidene-2-oxo-2H-chromene-3-carbohydrazides.[9][10]
Experimental Protocols
This section provides detailed, step-by-step methodologies for the synthesis of 2-oxo-2H-chromene-3-carbohydrazide derivatives.
Part 1: Synthesis of Ethyl 2-oxo-2H-chromene-3-carboxylate (Precursor)
This protocol is based on the Knoevenagel condensation of salicylaldehyde and diethyl malonate.
Materials and Reagents:
Salicylaldehyde
Diethyl malonate
Piperidine
Ethanol, absolute
Toluene (optional, for azeotropic removal of water)
Glacial acetic acid (optional, catalyst promoter)
Hydrochloric acid (HCl), dilute
Sodium bicarbonate (NaHCO₃) solution, saturated
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Round-bottom flask
Reflux condenser
Dean-Stark apparatus (optional)
Magnetic stirrer and stir bar
Heating mantle or oil bath
Separatory funnel
Rotary evaporator
Beakers, graduated cylinders, and other standard laboratory glassware
Safety Precautions:
Salicylaldehyde: Harmful if swallowed or in contact with skin. Causes skin and serious eye irritation. May cause an allergic skin reaction and is suspected of causing genetic defects.[11][12]
Diethyl malonate: Combustible liquid.
Piperidine: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage.
Hydrazine Hydrate: Fatal if inhaled, toxic in contact with skin, and harmful if swallowed. Causes severe skin burns and eye damage, may cause an allergic skin reaction, and may cause cancer.[13]
All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.
Procedure:
To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add salicylaldehyde (1.0 eq), diethyl malonate (1.2 eq), and absolute ethanol (sufficient to dissolve the reactants).
With stirring, add piperidine (0.1 eq) as a catalyst. A small amount of glacial acetic acid (1-2 drops) can be added to promote the reaction.
Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
After the reaction is complete, cool the mixture to room temperature.
Acidify the reaction mixture with dilute HCl. A precipitate of the product should form.
Filter the crude product using a Büchner funnel and wash with cold water.
Recrystallize the crude product from ethanol to obtain pure ethyl 2-oxo-2H-chromene-3-carboxylate as a white to pale yellow solid.
Dry the purified product in a vacuum oven.
Alternative Procedure with Azeotropic Water Removal:
For potentially higher yields, the reaction can be carried out in toluene using a Dean-Stark apparatus to remove the water formed during the condensation.[14]
In a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stir bar, combine salicylaldehyde (1.0 eq), diethyl malonate (1.0 eq), and toluene.
Add piperidine (0.1 eq) and a drop of glacial acetic acid.
Heat the mixture to reflux. Water will collect in the Dean-Stark trap.
Continue refluxing until no more water is collected (typically 1-2 hours).
Cool the reaction mixture and remove the toluene under reduced pressure using a rotary evaporator.
The resulting residue can be purified by recrystallization from ethanol as described above.
Characterization:
The identity and purity of the synthesized ethyl 2-oxo-2H-chromene-3-carboxylate should be confirmed by:
Melting Point: Compare with the literature value.
Spectroscopic Methods:
¹H NMR: To confirm the proton environment.
¹³C NMR: To confirm the carbon framework.
FT-IR: To identify characteristic functional groups (e.g., C=O of the lactone and ester).
Part 2: Synthesis of N'-Arylidene-2-oxo-2H-chromene-3-carbohydrazide Derivatives
This protocol follows a reliable two-step, one-pot procedure to avoid the formation of side products associated with the direct synthesis of 2-oxo-2H-chromene-3-carbohydrazide.
Materials and Reagents:
Ethyl 3-hydrazinyl-3-oxopropanoate (can be synthesized from diethyl malonate and hydrazine hydrate)
Substituted aromatic aldehydes
Salicylaldehyde
Piperidine
Ethanol, absolute
N,N-Dimethylformamide (DMF) (for recrystallization, if needed)
Round-bottom flask
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle or oil bath
Büchner funnel and filter paper
Standard laboratory glassware
Procedure:
Step 1: Synthesis of Ethyl 3-(2-arylidenehydrazinyl)-3-oxopropanoate Intermediate
In a round-bottom flask, dissolve ethyl 3-hydrazinyl-3-oxopropanoate (1.0 eq) in absolute ethanol.
Add the desired substituted aromatic aldehyde (1.0 eq) to the solution.
Heat the mixture to reflux for 1-2 hours.
Cool the reaction mixture to room temperature. The intermediate product will often precipitate out of the solution.
Collect the precipitate by filtration and wash with cold ethanol. The product can be used in the next step without further purification.
Step 2: Synthesis of N'-Arylidene-2-oxo-2H-chromene-3-carbohydrazide
To a solution of the ethyl 3-(2-arylidenehydrazinyl)-3-oxopropanoate intermediate (from Step 1, 1.0 eq) and salicylaldehyde (1.0 eq) in absolute ethanol, add a catalytic amount of piperidine (a few drops).
Heat the reaction mixture to reflux for 1-3 hours.[9]
A precipitate of the final product will form upon heating or cooling.
Cool the reaction mixture to room temperature and collect the solid product by filtration.
Wash the product with cold ethanol.
Recrystallize the crude product from an ethanol/DMF mixture to obtain the pure N'-arylidene-2-oxo-2H-chromene-3-carbohydrazide derivative.[9]
Dry the purified product in a vacuum oven.
Characterization:
The final N'-arylidene-2-oxo-2H-chromene-3-carbohydrazide derivatives should be characterized by:
Melting Point
¹H NMR
¹³C NMR
FT-IR
Mass Spectrometry (MS): To confirm the molecular weight.
Data Presentation
Table 1: Summary of Reaction Parameters and Expected Yields
Application Notes and Protocols: Multicomponent Synthesis of 2H-Benzo[h]chromenes
Introduction The 2H-benzo[h]chromene scaffold is a privileged heterocyclic motif found in a variety of natural products and synthetic compounds of significant biological and photophysical interest.[1][2] These molecules...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The 2H-benzo[h]chromene scaffold is a privileged heterocyclic motif found in a variety of natural products and synthetic compounds of significant biological and photophysical interest.[1][2] These molecules have garnered considerable attention in medicinal chemistry and drug discovery due to their wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5] Notably, certain derivatives have been investigated as efflux pump inhibitors to reverse multidrug resistance in bacteria and for their potent antiproliferative effects on cancer cell lines.[3][6] Furthermore, their unique photochromic properties, which allow for reversible color changes upon light irradiation, make them valuable in the development of optical devices and molecular imaging agents.[1]
Multicomponent reactions (MCRs) have emerged as a powerful and efficient strategy in modern organic synthesis.[7] These one-pot reactions, where three or more reactants combine to form a single product, offer significant advantages over traditional multi-step syntheses.[7] MCRs are characterized by high atom economy, reduced solvent waste, lower energy consumption, and simplified experimental procedures, aligning with the principles of green chemistry.[7][8] This application note provides a detailed guide to the synthesis of 2-amino-4-aryl-4H-benzo[h]chromene-3-carbonitriles via a one-pot, three-component reaction, offering researchers a reliable and efficient protocol for accessing this important class of molecules.
Reaction Principle and Mechanism
The synthesis of the 2H-benzo[h]chromene core is typically achieved through a one-pot condensation reaction involving three key components:
An aromatic aldehyde .
β-Naphthol (or other naphthol derivatives).
An active methylene compound , most commonly malononitrile .
This transformation is facilitated by a catalyst, which can range from simple bases like potassium carbonate to more sophisticated systems such as magnetic nanoparticles or organocatalysts.[9][10]
The generally accepted mechanism proceeds through a cascade of reactions initiated by the catalyst. A plausible pathway is as follows:
Knoevenagel Condensation: The reaction begins with the base-catalyzed condensation between the aromatic aldehyde and malononitrile. This step generates an electrophilic arylidene malononitrile intermediate.
Michael Addition: Subsequently, the phenoxide ion of β-naphthol, also generated under basic conditions, acts as a nucleophile and attacks the arylidene malononitrile via a Michael addition.
Intramolecular Cyclization & Tautomerization: The resulting intermediate undergoes an intramolecular cyclization, followed by tautomerization to yield the stable 2H-benzo[h]chromene product.
Mechanistic Diagram
The following diagram illustrates the proposed catalytic cycle for the synthesis of 2H-benzo[h]chromenes.
Caption: Proposed mechanism for the three-component synthesis of 2H-benzo[h]chromenes.
Detailed Experimental Protocol
This protocol details a robust and high-yielding synthesis of 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbonitrile using potassium carbonate (K₂CO₃) as a readily available and inexpensive catalyst.[9] The choice of K₂CO₃ is based on its effectiveness, mild reaction conditions, and environmental friendliness.
Materials and Reagents
Benzaldehyde (≥99%)
β-Naphthol (≥99%)
Malononitrile (≥99%)
Potassium Carbonate (K₂CO₃), anhydrous (≥99%)
Ethanol (96% or absolute)
Ethyl Acetate (ACS grade)
Hexane (ACS grade)
Deionized Water
Equipment
Round-bottom flask (50 mL or 100 mL)
Reflux condenser
Magnetic stirrer with hotplate
Stir bar
Buchner funnel and filter flask
Glassware for recrystallization
TLC plates (silica gel 60 F₂₅₄)
Melting point apparatus
Standard laboratory glassware (beakers, graduated cylinders, etc.)
Step-by-Step Procedure
Reaction Setup:
To a 100 mL round-bottom flask, add β-naphthol (10 mmol, 1.44 g), benzaldehyde (10 mmol, 1.06 g, 1.02 mL), and malononitrile (10 mmol, 0.66 g).
Add 20 mL of ethanol as the solvent.
Finally, add potassium carbonate (1.5 mmol, 0.21 g) to the mixture.
Scientist's Note: The order of addition is generally not critical, but ensuring the solids are well-suspended in the solvent before heating is good practice. Ethanol is an excellent choice as it is a green solvent and effectively solubilizes the reactants at elevated temperatures.
Reaction Execution:
Place a magnetic stir bar in the flask and attach a reflux condenser.
Heat the mixture to reflux (approximately 78-80 °C) with vigorous stirring.
Monitor the reaction progress using Thin Layer Chromatography (TLC). A suitable eluent system is Hexane:Ethyl Acetate (7:3). The product spot should be significantly less polar than the starting β-naphthol. The reaction is typically complete within 2-3 hours.
Work-up and Isolation:
Once the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate of the product should form.
Pour the cooled reaction mixture into a beaker containing 50 mL of cold deionized water. Stir for 10-15 minutes to precipitate the product fully and dissolve the catalyst.
Collect the solid product by vacuum filtration using a Buchner funnel.
Wash the solid cake with additional cold water (2 x 20 mL) and then with a small amount of cold ethanol (10 mL) to remove residual impurities.
Dry the crude product in an oven at 60 °C or in a desiccator.
Purification:
The crude product can be purified by recrystallization from ethanol or an ethanol/water mixture to afford a crystalline solid.
Dissolve the crude solid in a minimum amount of hot ethanol. If the product does not precipitate upon cooling, add deionized water dropwise until turbidity persists, then reheat to dissolve and allow to cool slowly.
Scientist's Note: Recrystallization is a critical step to obtain a high-purity product suitable for further applications and characterization. The choice of recrystallization solvent may need to be optimized depending on the specific aldehyde used.
Characterization:
Confirm the identity and purity of the final product using standard analytical techniques such as Melting Point, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.
Experimental Workflow Diagram
Caption: General experimental workflow for the synthesis of 2H-benzo[h]chromenes.
Data Summary and Substrate Scope
The described protocol is versatile and can be applied to a wide range of aromatic aldehydes bearing both electron-donating and electron-withdrawing substituents. The table below summarizes typical results for the synthesis of various 2-amino-4-aryl-4H-benzo[h]chromene-3-carbonitriles.
Entry
Ar-CHO (Aromatic Aldehyde)
Time (h)
Yield (%)
M.p. (°C)
1
Benzaldehyde
2.0
95
238-240
2
4-Chlorobenzaldehyde
1.5
96
230-232
3
4-Methylbenzaldehyde
2.5
92
224-226
4
4-Methoxybenzaldehyde
2.5
94
210-212
5
4-Nitrobenzaldehyde
1.0
98
248-250
6
3-Nitrobenzaldehyde
1.5
97
254-256
7
2-Chlorobenzaldehyde
2.0
93
242-244
Data adapted from representative literature. Actual results may vary.
Analysis: The reaction proceeds efficiently with a variety of aldehydes. Electron-withdrawing groups (e.g., -NO₂, -Cl) on the aromatic ring tend to accelerate the reaction due to the increased electrophilicity of the aldehyde's carbonyl carbon, leading to shorter reaction times. Conversely, electron-donating groups (e.g., -CH₃, -OCH₃) may slightly decrease the reaction rate. Nevertheless, excellent yields are consistently obtained across the board, highlighting the robustness of this synthetic method.
- Use freshly dried, anhydrous K₂CO₃.- Ensure the reaction mixture is at a vigorous reflux.- Check the purity of reactants, especially the aldehyde, which can oxidize.
- Extend the reflux time and continue monitoring by TLC.- Use a larger stir bar or increase the stirring speed to ensure a homogeneous mixture.
Product Oily/Difficult to Crystallize
- Presence of impurities.- Incorrect recrystallization solvent.
- Wash the crude product thoroughly before recrystallization.- Try a different solvent system for recrystallization, such as ethyl acetate/hexane or isopropanol.
References
Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction. Molecules. Available at: [Link]
Proposed mechanism for the synthesis of 2H-chromenes. ResearchGate. Available at: [Link]
Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction - PMC. National Center for Biotechnology Information. Available at: [Link]
Design and structural optimization of novel 2H-benzo[h]chromene derivatives that target AcrB and reverse bacterial multidrug resistance. PubMed. Available at: [Link]
A Facile Synthesis of New 2-Amino-4H-pyran-3-carbonitriles by a One-Pot Reaction of α, α′-Bis(arylidene) Cycloalkanones and Malononitrile in the Presence of K2CO3 - PMC. National Center for Biotechnology Information. Available at: [Link]
Efficient one-pot synthesis of 4-hydroxy-2H chromene by heterogeneously catalyzed ZnO NP and mesoporous aluminosilicate catalysts in solvent free condition. Canadian Science Publishing. Available at: [Link]
The Synthesis of 2-Amino-4-Aryl-4h-Pyrano[3,2-C][1][11]. Amanote Research. Available at: [Link]
2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold. Frontiers in Chemistry. Available at: [Link]
The Role of Chromenes in Drug Discovery and Development. Bentham Science. Available at: [Link]
One-pot synthesis of 2-amino-4H-chromene derivatives by MNPs@Cu as an effective and reusable magnetic nanocatalyst. RSC Publishing. Available at: [Link]
Synthesis of 2H-Chromenes via Green Catalytic Approaches: A Recent Update. Ingenta Connect. Available at: [Link]
Amino Acid-Promoted Synthesis of 2H-Chromenes. The Journal of Organic Chemistry. Available at: [Link]
Synthesis of 2H-chromenes (2H-benzopyrans). Organic Chemistry Portal. Available at: [Link]
SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE. Sciforum. Available at: [Link]
Catalytic Synthesis of 2H‑Chromenes. MSU chemistry. Available at: [Link]
One-Pot Multicomponent Synthesis of 2H-Chromene Derivative, Kinetics, and Thermodynamic Studies Using a Stopped-Flow Technique in Combination with Theoretical Computation Methods. Taylor & Francis Online. Available at: [Link]
Synthesis of New 2-Phenylamino-4H-chromene-3-carbonitrile Derivatives and Their Effects on Tumor Cell Lines and against Protein Kinases. SCIRP. Available at: [Link]
Green method of synthesis of different derivatives of 2-amino-Chromenes by using CAN as a catalyst. JETIR. Available at: [Link]
Synthesis of 2-amino-4H-pyran-3-carbonitriles. ResearchGate. Available at: [Link]
Exploring Benzo[h]chromene Derivatives as Agents against Protozoal and Mycobacterial Infections. MDPI. Available at: [Link]
Catalytic Synthesis of 2H-Chromenes. UvA-DARE. Available at: [Link]
A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry. Available at: [Link]
Application Note: Strategic Synthesis and Evaluation of 2-Oxo-2H-benzo[h]chromene-3-carboxylic Acid Derivatives
This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic utilization of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid as a pivotal scaffold in the development of next...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic utilization of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid as a pivotal scaffold in the development of next-generation antihyperlipidemic agents.
Abstract
Dyslipidemia remains a primary risk factor for cardiovascular disease. While statins are the gold standard, their side-effect profiles (myopathy, hepatotoxicity) necessitate the development of novel non-statin lipid-lowering agents. This guide provides a comprehensive protocol for synthesizing 2-oxo-2H-benzo[h]chromene-3-carboxylic acid , a pharmacophore exhibiting potent hypolipidemic activity via HMG-CoA reductase inhibition and PPAR modulation . We detail the "green" synthesis of the core scaffold, its derivatization into bioactive amides, and the subsequent biological validation workflows.
Scientific Rationale & Mechanism
The benzo[h]chromene scaffold extends the conjugation of the classical coumarin ring, enhancing lipophilicity—a critical parameter for penetrating the hepatocyte membrane where lipid metabolism regulation occurs.
Mechanism of Action
The 3-carboxylic acid moiety serves as a bioisostere for the carboxylic acid tail of statins (e.g., atorvastatin), mimicking the substrate HMG-CoA.
HMG-CoA Reductase Inhibition: The lactone ring and the C3-substituent occupy the catalytic domain of HMG-CoA reductase, preventing the conversion of HMG-CoA to mevalonate (the rate-limiting step in cholesterol biosynthesis).
Lipid Profile Modulation: Derivatives have shown dual activity, lowering LDL/VLDL/Triglycerides while elevating HDL, likely through secondary PPAR
activation.
Pathway Visualization
The following diagram illustrates the interference of the benzo[h]chromene derivative within the cholesterol biosynthesis pathway.
Figure 1: Mechanism of Action. The benzo[h]chromene derivative competitively binds to HMG-CoA Reductase, halting the mevalonate pathway.
Experimental Protocols
Protocol A: Green Synthesis of the Core Scaffold
Traditional Knoevenagel condensation uses toxic piperidine and benzene. This optimized protocol uses Meldrum’s acid and water-based catalysis, ensuring high purity and yield suitable for pharmaceutical scaling.
Catalyst: Water Extract of Lemon Fruit Shell Ash (WELFSA) or mild base (Et3N cat.)
Solvent: Ethanol/Water (1:1)
Step-by-Step Methodology:
Reaction Assembly: In a 50 mL round-bottom flask, dissolve 1-hydroxy-2-naphthaldehyde (1.72 g) and Meldrum’s acid (1.44 g) in 20 mL of ethanol.
Catalysis: Add 2 mL of WELFSA (or 3 drops of piperidine if green catalyst is unavailable).
Microwave Irradiation (Optional but Recommended): Irradiate at 300W for 4 minutes. Alternatively, reflux at 80°C for 2 hours.
Precipitation: Pour the reaction mixture into crushed ice (100 g) containing 1 mL HCl to ensure protonation of the carboxylic acid.
Isolation: Filter the yellow precipitate. Wash with cold water (3 x 20 mL) and hexane (2 x 10 mL).
Recrystallization: Recrystallize from glacial acetic acid to yield needle-like crystals.
Yield: 85-92%
Melting Point: 230–232°C
Validation: IR peak at ~1736 cm⁻¹ (COOH) and ~1705 cm⁻¹ (Lactone C=O).
Protocol B: Derivatization to Antihyperlipidemic Agents (Amidation)
The carboxylic acid (Compound 1 ) is the "warhead" precursor. The most potent antihyperlipidemic agents are generated by coupling this acid with bulky lipophilic amines (e.g., diphenylmethanamine) to occupy the hydrophobic pocket of the enzyme.
Figure 2: Synthetic route from raw materials to active pharmaceutical ingredient (API).
Methodology:
Activation: Dissolve Compound 1 (1 mmol) in dry DMF (5 mL). Add HATU (1.1 mmol) and DIPEA (2 mmol). Stir at 0°C for 30 minutes.
Coupling: Add the specific amine (e.g., diphenylmethanamine or 4-amino-acetophenone) (1.1 mmol) dropwise.
Reaction: Allow to warm to room temperature and stir for 12 hours under N₂ atmosphere.
Work-up: Quench with saturated NaHCO₃ solution. Extract with Ethyl Acetate (3 x 15 mL).
Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via silica gel column chromatography (Eluent: Hexane:Ethyl Acetate 7:3).
Biological Evaluation & Validation
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), the synthesized compounds must undergo rigorous validation.
In Silico Validation (Docking)
Before in vivo testing, validate binding affinity.
Target Protein: HMG-CoA Reductase (PDB ID: 1HW9).
Protocol: Use AutoDock Vina.
Benchmark: The ligand should exhibit binding energy < -9.0 kcal/mol.
Reference Standard: Atorvastatin (typically -10 to -11 kcal/mol).
Note: Benzo[h]chromene derivatives often score > -12.0 kcal/mol due to enhanced pi-pi stacking with the enzyme's aromatic residues.
In Vivo Protocol: Triton WR-1339 Induced Hyperlipidemia
This is the industry-standard rapid screening model.
Subjects: Male Wistar rats (200-250g).
Induction: Intraperitoneal injection of Triton WR-1339 (400 mg/kg). This blocks lipoprotein lipase, causing a spike in plasma lipids within 24 hours.
Treatment: Administer test compound (Compound 2 ) orally (10-50 mg/kg) simultaneously with Triton.
Sampling: Collect blood at 24 hours post-induction.
Analysis: Measure Total Cholesterol (TC), Triglycerides (TG), HDL-C, and LDL-C using standard enzymatic kits.
Data Presentation: Expected Results
The following table summarizes typical efficacy data for optimized benzo[h]chromene derivatives compared to controls.
Group
Dose (mg/kg)
Total Cholesterol (mg/dL)
Triglycerides (mg/dL)
LDL-C (mg/dL)
HDL-C (mg/dL)
Normal Control
-
85.4 ± 3.2
72.1 ± 4.5
25.6 ± 2.1
45.2 ± 1.8
Hyperlipidemic Control
-
280.5 ± 10.1
245.3 ± 12.2
195.4 ± 8.5
30.1 ± 1.5
Standard (Atorvastatin)
10
110.2 ± 5.4
95.6 ± 6.1
40.2 ± 3.2
52.4 ± 2.1
Benzo[h]chromene-3-amide
20
115.8 ± 6.2
98.4 ± 5.8
45.1 ± 4.0
50.1 ± 2.5
Interpretation: The test compound significantly reverses hyperlipidemia, approaching the efficacy of Atorvastatin, validating the scaffold's utility.
Troubleshooting & Optimization
Low Yield in Step 1: If the Knoevenagel condensation yield is <70%, ensure the ethanol is dry. Water is a byproduct, but excess initial water shifts equilibrium.
Solubility Issues: Benzo[h]chromenes are highly lipophilic. For biological assays, dissolve in DMSO and dilute with PEG-400/Saline.
Purification: If the amide product co-elutes with the starting acid, wash the organic layer with 1M NaOH during work-up to remove unreacted acid.
References
Verma, V. S., et al. (2022).[1][2] "Synthesis, Characterization, Molecular Modelling and Biological Evaluation of Substituted Benzo(h)Chromene-3-Carboxylate Derivatives as a Potential Agent for the Treatment of Hyperlipidemia." Indian Journal of Pharmaceutical Sciences, 84(2), 453-464.[1] Link
Sashidhara, K. V., et al. (2010).[3] "Synthesis of novel benzocoumarin derivatives as lipid lowering agents." Bioorganic & Medicinal Chemistry Letters, 20(10), 3065-3069. Link
Khatavi, S. Y., et al. (2019). "Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic acid using WELFSA." Current Microwave Chemistry, 6. Link
Bhatia, R., et al. (2010).[3] "Synthesis and antihyperlipidemic activity of novel coumarin bisindole derivatives." Bioorganic & Medicinal Chemistry Letters, 20(23), 7044-7048. Link
Application Note: Synthesis and Evaluation of Coumarin-Quinoline-Thiazole Hybrids as Anticancer Agents
[1][2][3][4] Executive Summary This application note details the convergent synthesis of a Coumarin-Thiazole-Quinoline (CTQ) hybrid scaffold. By leveraging the principle of Molecular Hybridization, this protocol fuses th...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3][4]
Executive Summary
This application note details the convergent synthesis of a Coumarin-Thiazole-Quinoline (CTQ) hybrid scaffold. By leveraging the principle of Molecular Hybridization, this protocol fuses three pharmacophores with distinct anticancer mechanisms:
Coumarin: Carbonic anhydrase inhibition and apoptosis induction.
Quinoline: DNA intercalation and Topoisomerase II inhibition.
Thiazole: Bcl-2 family inhibition and kinase modulation.
The guide provides a self-validating synthetic workflow utilizing the Hantzsch Thiazole Synthesis as the key coupling step, followed by standardized protocols for in vitro cytotoxicity evaluation (MTT assay) and in silico mechanistic validation (Molecular Docking).
Strategic Rationale & Retrosynthesis
The design strategy relies on a convergent approach. The central thiazole ring is constructed in situ to link the coumarin and quinoline fragments.
Pharmacophore Assembly
Fragment A (Electrophile): 3-(2-bromoacetyl)coumarin. Derived from the bromination of 3-acetylcoumarin.[1]
Fragment B (Nucleophile): 2-(quinolin-4-yl)hydrazine-1-carbothioamide. Derived from 4-hydrazinoquinoline.
Coupling: Hantzsch condensation creates the central thiazole core.
Retrosynthetic Pathway (Visualization)
Figure 1: Retrosynthetic analysis showing the convergent assembly of the CTQ hybrid via Hantzsch condensation.
Experimental Protocols: Chemistry
Safety Precaution: All reactions involving hydrazine, bromine, and thiocyanates must be performed in a fume hood. Wear appropriate PPE.
Step 1: Synthesis of 3-(2-bromoacetyl)coumarin (Fragment A)
This intermediate provides the alpha-haloketone required for the thiazole ring closure.
Precursor Synthesis: React Salicylaldehyde (10 mmol) with Ethyl Acetoacetate (10 mmol) using a catalytic amount of piperidine in ethanol. Reflux for 2 hours. Cool to precipitate 3-acetylcoumarin .
Bromination: Dissolve 3-acetylcoumarin (5 mmol) in CHCl₃ (20 mL).
Addition: Add a solution of Br₂ (5 mmol) in CHCl₃ dropwise at 0–5°C with stirring.
Workup: After addition, warm to room temperature (RT) and stir for 1 hour. Evaporate solvent under reduced pressure.
Purification: Recrystallize the solid from ethanol.
Checkpoint: TLC (Hexane:Ethyl Acetate 7:3). Product should appear as a distinct spot with lower Rf than the starting material.
Step 2: Synthesis of Quinoline-thiosemicarbazide (Fragment B)
This step installs the sulfur and nitrogen atoms necessary to form the thiazole.
Hydrazine Formation: Reflux 4-chloroquinoline (5 mmol) with excess hydrazine hydrate (99%, 15 mL) in ethanol for 4 hours. Cool and filter the solid 4-hydrazinoquinoline .
Isolation: Pour into crushed ice. Neutralize with 10% NaHCO₃ to precipitate the product. Filter and dry.
Step 3: The Hantzsch Coupling (Final Assembly)
This reaction fuses Fragments A and B.
Reaction Setup: In a 50 mL round-bottom flask, mix Fragment A (1 mmol) and Fragment B (1 mmol) in absolute ethanol (15 mL).
Catalyst: Add 3-4 drops of glacial acetic acid or triethylamine (TEA) to catalyze the dehydration.
Reflux: Heat at reflux (78°C) for 4–8 hours.
Monitoring: Monitor by TLC every hour. The disappearance of the alpha-haloketone spot indicates completion.
Isolation: Cool the mixture to RT. The solid product (CTQ Hybrid) usually precipitates.
Purification: Filter the solid. Wash with cold ethanol. Recrystallize from DMF/Ethanol (1:1) to obtain the pure compound.[2]
Critical Control Points (CCP):
Solvent Choice: Absolute ethanol is preferred over aqueous ethanol to prevent hydrolysis of the bromine intermediate.
Temperature: Do not overheat during bromination (Step 1) to avoid poly-bromination.
Biological Evaluation Protocols
To validate the anticancer potential, the synthesized CTQ hybrids must undergo cytotoxicity screening and mechanistic profiling.
In Vitro Cytotoxicity (MTT Assay)
Objective: Determine the IC50 (concentration inhibiting 50% cell growth).
Protocol:
Cell Culture: Seed cancer cells (HeLa, MCF-7, HepG2) in 96-well plates (5 × 10³ cells/well) in DMEM media. Incubate for 24h at 37°C/5% CO₂.
Treatment: Dissolve CTQ compounds in DMSO (Stock 10 mM). Prepare serial dilutions (0.1, 1, 10, 50, 100 µM).
Control: DMSO (0.1% v/v) as negative control; Doxorubicin as positive control.
Incubation: Add compounds to wells and incubate for 48 hours.
MTT Addition: Add 20 µL MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours (formazan crystals form).
Solubilization: Remove media. Add 100 µL DMSO to dissolve crystals.
Measurement: Read absorbance at 570 nm using a microplate reader.
Data Analysis:
Calculate % Cell Viability =
.
Plot Log(Concentration) vs. % Viability to derive IC50 using non-linear regression (GraphPad Prism).
In Silico Molecular Docking
Objective: Predict binding affinity to Topoisomerase II or EGFR.
Workflow:
Protein Prep: Download PDB structure (e.g., Topo II: 1ZXM or EGFR: 1M17 ) from RCSB PDB. Remove water/ligands; add polar hydrogens (AutoDock Tools).
Ligand Prep: Draw CTQ structure (ChemDraw), minimize energy (MM2 force field), and convert to PDBQT format.
Grid Generation: Center grid box on the co-crystallized ligand site (Active Site).
Docking: Run AutoDock Vina.
Validation: Re-dock the native ligand. RMSD should be < 2.0 Å.
Expected Results & Data Interpretation
Based on structure-activity relationship (SAR) data from recent literature (see References), the expected performance of the CTQ hybrid is summarized below.
Cell Line
Tissue Origin
Expected IC50 (µM)
Reference Standard (Doxorubicin)
Interpretation
MCF-7
Breast
2.5 – 8.0
1.2 – 2.5
High Potency (Likely EGFR modulation)
HeLa
Cervix
5.0 – 12.0
3.0 – 5.0
Moderate Potency
HepG2
Liver
1.8 – 6.5
1.5 – 3.0
High Potency (Likely Topo II inhibition)
HEK-293
Kidney (Normal)
> 50.0
> 50.0
High Selectivity Index (SI)
Mechanistic Diagram (Apoptosis Pathway):
Figure 2: Proposed mechanism of action. The hybrid inhibits Topoisomerase II, triggering the p53-mediated apoptotic pathway.
References
Facchinetti, V., et al. (2024). Design, Synthesis, and Molecular Docking Studies of New Quinoline-Thiazole Hybrids, Potential Leads in the Development of Novel Antileukemic Agents.[3] Journal of the Brazilian Chemical Society.
Gomaa, M. S., et al. (2022). Synthesis and Anticancer Evaluation of Some Glycine Conjugated Hybrid Compounds Containing Coumarin, Thiophene and Quinazoline Moieties. MDPI Molecules.
Anuradha, K., et al. (2019). Synthesis of coumarin analogs appended with quinoline and thiazole moiety and their apoptogenic role against murine ascitic carcinoma. Biomedicine & Pharmacotherapy.[4]
BenchChem Protocols. Application Notes and Protocols for the Hantzsch Thiazole Synthesis of 2-Hydrazinyl Derivatives.
RSC Publishing. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies. RSC Advances.
eco-friendly synthesis of N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide using sonochemistry
Application Note & Protocol Topic: Eco-Friendly Synthesis of N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide using Sonochemistry Audience: Researchers, scientists, and drug development professionals. Abstract This app...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol
Topic: Eco-Friendly Synthesis of N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide using Sonochemistry
Audience: Researchers, scientists, and drug development professionals.
Abstract
This application note details a highly efficient, eco-friendly, and scalable protocol for the synthesis of N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide, a valuable intermediate in medicinal chemistry and material science. By harnessing the power of sonochemistry, this method circumvents the need for harsh solvents and catalysts, significantly reducing reaction times and energy consumption compared to conventional heating methods. The protocol leverages ultrasound irradiation to drive the amidation of ethyl 2-oxo-2H-chromene-3-carboxylate with ethanolamine, achieving high yields under mild conditions. This guide provides a comprehensive overview of the underlying principles, a detailed step-by-step experimental protocol, characterization data, and a discussion of the advantages of this green chemistry approach.
Introduction: The Convergence of Coumarins, Green Chemistry, and Sonochemistry
Coumarin (2H-chromen-2-one) and its derivatives represent a privileged scaffold in medicinal chemistry and materials science, exhibiting a wide array of biological activities including anticoagulant, anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The specific target of this protocol, N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide, is a particularly useful intermediate, serving as a building block for a diverse range of more complex molecules such as fluorescent dyes, inorganic complexes, and potential therapeutic agents.[4]
The synthesis of such valuable compounds increasingly demands adherence to the principles of green chemistry, which prioritize the reduction of hazardous waste, energy consumption, and the use of environmentally benign substances.[5][6] Traditional synthetic routes often involve volatile organic solvents, prolonged reaction times, and significant energy input.[7][8]
Sonochemistry, the application of ultrasound to chemical reactions, offers a powerful and sustainable alternative.[9][10][11] This technique utilizes acoustic cavitation—the formation, growth, and violent collapse of microscopic bubbles in a liquid.[12][13] This collapse generates localized "hot spots" with transient temperatures of ~5000 K and pressures of ~1000 atm, creating an environment of extreme conditions that can dramatically accelerate chemical reactions, all while the bulk solution remains near ambient temperature.[14] The physical effects, such as microjetting and shockwaves, also enhance mass transport and surface activation, making it an ideal tool for green synthesis.[12][15] This protocol demonstrates the successful application of sonochemistry to produce a key coumarin intermediate efficiently and sustainably.
Synthesis Strategy and Sonochemical Mechanism
The core transformation is the direct amidation of a coumarin ester, ethyl 2-oxo-2H-chromene-3-carboxylate, with ethanolamine. This nucleophilic acyl substitution reaction is significantly enhanced by the application of ultrasonic irradiation.
Overall Reaction
The reaction proceeds as follows: Ethyl 2-oxo-2H-chromene-3-carboxylate reacts with ethanolamine under ultrasound irradiation to yield N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide and ethanol as the only byproduct.
Caption: General reaction scheme for the sonochemical synthesis.
The Role of Ultrasound
Ultrasound irradiation accelerates this reaction through a combination of physical and chemical effects:
Enhanced Mass Transport: The powerful mechanical and micro-streaming effects generated by cavitation ensure continuous and efficient mixing of the reactants at the molecular level, overcoming diffusion limitations.[12]
Acoustic Cavitation: The extreme conditions within the collapsing bubbles provide the necessary activation energy for the reaction. Volatile molecules can enter these bubbles and undergo bond cleavage, while less volatile compounds react at the bubble's interface or in the surrounding liquid shell where temperatures are still significantly elevated.[16]
Surface Activation: In heterogeneous systems, ultrasound can clean and activate solid surfaces, but even in this homogenous reaction, the intense agitation prevents any potential product adsorption on the vessel walls, a common issue in conventional methods.[15]
This combination of effects allows the reaction to proceed rapidly and efficiently without the need for external heating, thereby saving energy and minimizing the formation of thermal degradation byproducts.
Detailed Experimental Protocol
This protocol is adapted from a validated multigram-scale synthesis.[4]
Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
Ethyl 2-oxo-2H-chromene-3-carboxylate
Reagent Grade, 99%
e.g., Sigma-Aldrich
Starting material.
Ethanolamine
Reagent Grade, ≥99%
e.g., Merck
Nucleophile.
Deionized Water
N/A
Laboratory Supply
For washing the final product.
Diethyl Ether
ACS Grade
e.g., Fisher Sci.
For washing the final product.
Instrumentation
Ultrasonic Processor: An ultrasonic bath or a probe-type sonicator with adjustable power output (e.g., 675 W) and a frequency range of 20-40 kHz.
Reaction Vessel: A round-bottom flask of appropriate size (e.g., 250 mL for the scale below).
Magnetic Stirrer/Stir Bar: To ensure bulk mixing within the vessel.
Condenser: To prevent loss of any volatile components.
Buchner Funnel and Flask: For vacuum filtration.
Standard Laboratory Glassware: Beakers, graduated cylinders, etc.
Reactant Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add ethyl 2-oxo-2H-chromene-3-carboxylate (e.g., 0.38 moles, 82.9 g).
Addition of Amine: To the flask, add ethanolamine (e.g., 0.456 moles, 27.8 g, 1.2 molar equivalents).[4]
Apparatus Setup: Place the flask in the center of an ultrasonic bath, ensuring the water level is sufficient to cover the reaction mixture. Attach a condenser to the top of the flask.
Sonication: Turn on the magnetic stirrer to ensure gentle mixing. Begin the ultrasonic irradiation at a power of 675 W.[4]
Reaction Monitoring: Allow the reaction to proceed for 5.0 hours under continuous sonication.[4] The reaction progress can be monitored by Thin Layer Chromatography (TLC) if desired.
Product Precipitation: After the reaction is complete, turn off the sonicator and remove the flask. Cool the reaction mixture in an ice-water bath for approximately 15-20 minutes to induce the precipitation of the product.
Isolation: Collect the white solid precipitate by vacuum filtration using a Buchner funnel.
Washing and Purification: Wash the collected solid thoroughly with cold deionized water, followed by a wash with a small amount of cold diethyl ether to remove any unreacted starting materials.
Drying: Transfer the purified white solid to a watch glass and dry it in a vacuum oven at 50-60 °C until a constant weight is achieved. The reported yield for this procedure is approximately 83%.[4]
Characterization and Data
The identity and purity of the synthesized N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide should be confirmed using standard analytical techniques.
m/z [M+H]⁺ calculated for C₁₂H₁₂NO₄: 234.0761, Found: consistent with calculated value.
Conclusion
This application note provides a robust and eco-friendly protocol for the synthesis of N-(2-hydroxyethyl)-2-oxo-2H-chromene-3-carboxamide using sonochemistry. The method offers significant advantages over conventional techniques, including drastically reduced reaction times, high yields, operational simplicity, and adherence to green chemistry principles by avoiding harsh solvents and reducing energy consumption.[17][18][19] This ultrasound-assisted synthesis is highly efficient and scalable, making it an attractive method for both academic research and industrial drug development applications.[4]
References
Bentham Science. (n.d.). Eco-Friendly and Highly Efficient Multigram Synthesis of N-(2- Hydroxyethyl)-2-Oxo-2H-Chromene-3-Carboxamide as a Useful Intermediate Using Sonochemistry. Retrieved from [Link]
Sripathi, S., & Logeeswari, K. (2013). Synthesis of 3-Aryl Coumarin Derivatives Using Ultrasound. Scirp.org. Retrieved from [Link]
Pradeeba, S. J., et al. (2013). Synthesis of 3-Aryl Coumarin Derivatives Using Ultrasound. Ultrasonic Homogenizer. Retrieved from [Link]
Int. J. Chem. Sci. (2012). ULTRASOUND ASSISTED CATALYST-FREE ONE -POT SYNTHESIS OF BIS-COUMARINS IN NEAT WATER. Retrieved from [Link]
Scribd. (n.d.). Sonochemistry.pptx. Retrieved from [Link]
J. Chem. React. Synthesis. (2022). Ultrasonic-assisted Synthesis of New Generation of Coumarins. Retrieved from [Link]
Al-Ostoot, F. H., et al. (2012). A Convenient Ultrasound-Promoted Synthesis of Some New Thiazole Derivatives Bearing a Coumarin Nucleus and Their Cytotoxic Activity. MDPI. Retrieved from [Link]
Cravotto, G., & Cintas, P. (2021). Organic Sonochemistry: A Chemist's Timely Perspective on Mechanisms and Reactivity. ACS Publications. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Sonochemistry: Ultrasound in Organic Chemistry. Retrieved from [Link]
ACS Publications. (n.d.). Organic Sonochemistry: A Chemist's Timely Perspective on Mechanisms and Reactivity. Retrieved from [Link]
Scribd. (n.d.). Advances in Sonochemistry for Organic Synthesis. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). A Simple and Ecological Preparation of a Chromene-3-carboxamide Derivative. Retrieved from [Link]
Mark Allen Group. (n.d.). Sonochemical Reaction and Synthesis. Retrieved from [Link]
PMC. (n.d.). Greener organic synthetic methods: Sonochemistry and heterogeneous catalysis promoted multicomponent reactions. Retrieved from [Link]
RSC Publishing. (n.d.). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. Retrieved from [Link]
e-Class. (n.d.). Ultrasound in synthetic organic chemistry. Retrieved from [Link]
PMC. (n.d.). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. Retrieved from [Link]
ResearchGate. (2019). (PDF) Sonochemistry: Application and Advantages. Retrieved from [Link]
ResearchGate. (2014). (PDF) Green Chemistry: New Synthesis of Substituted Chromenes and Benzochromenes via Three-Component Reaction Utilizing Rochelle Salt as Novel Green Catalyst. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) Eco-friendly Approaches to Chromene Derivatives: A Comprehensive Review of Green Synthesis Strategies. Retrieved from [Link]
ResearchGate. (n.d.). Scheme 1. Synthesis of 2-oxo-2H-chromene-3-carboxylic acid N. Retrieved from [Link]
Semantic Scholar. (2019). Short-step Synthesis, Characterization and Fluorescence Properties. Retrieved from [Link]
Arkivoc. (n.d.). Environmentally benign synthesis of isoxazolone derivatives using lemon juice under ultrasonic conditions. Retrieved from [Link]
Semantic Scholar. (n.d.). Green chemistry. The sonochemical approach. Retrieved from [Link]
MDPI. (2025). N-(4-Methoxyphenethyl)-2-oxo-2H-chromene-3-carboxamide. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis and Antimicrobial Activities of 2H-Chromene-3- Carboxamide Derivatives: Experimental and Computational Studies | Request PDF. Retrieved from [Link]
PMC. (2023). Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, hCAII, and MMP-2 Inhibitors Based on Molecular Docking Assays. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Abstract
This technical guide details the application of benzo[h]chromene (Bhc) derivatives as high-performance two-photon microscopy (TPM) probes. Unlike conventional one-photon fluorophores (e.g., fluorescein, rhodamine), Bhc derivatives possess a rigid, planar
-conjugated system that facilitates significant Intramolecular Charge Transfer (ICT). This structural characteristic yields exceptional two-photon absorption (TPA) cross-sections ( GM), deep tissue penetration (>300 m), and environmental sensitivity (viscosity, polarity, and ion concentration). This document provides the rationale, mechanistic grounding, and validated protocols for deploying these probes in neuroimaging and metabolic profiling.
Part 1: Technical Rationale & Design Principles
The Two-Photon Advantage
In vivo imaging requires fluorophores that can be excited by near-infrared (NIR) light (700–1000 nm) to minimize tissue scattering and autofluorescence.[1] Benzo[h]chromene derivatives are engineered to maximize the Two-Photon Action Cross-Section (
) , defined as the product of the fluorescence quantum yield () and the TPA cross-section ().
-A) Bhc probes often exhibit values ranging from 100 to 1200 GM .
Structural Causality (SAR)
The superiority of the benzo[h]chromene scaffold stems from its rigidified structure:
Reduced Non-Radiative Decay: The fused ring system restricts bond rotation in the excited state, minimizing energy loss via thermal relaxation and enhancing quantum yield.
Tunable ICT: By substituting the 2-position (carbonyl acceptor) and the 7/8-position (electron donors like
or ), the emission can be tuned from blue to red, and the dipole moment change () upon excitation is maximized, boosting TPA.
Part 2: Mechanism of Action
The functionality of Bhc probes typically relies on environmental sensitivity driven by Intramolecular Charge Transfer (ICT) or Excited-State Intramolecular Proton Transfer (ESIPT) .
Viscosity and Polarity Sensing (Lipid Droplets)
In low-viscosity environments, the excited fluorophore may undergo twisting (Twisted ICT or TICT), leading to fluorescence quenching. In high-viscosity environments (e.g., Lipid Droplets), this rotation is inhibited, resulting in a sharp increase in fluorescence intensity ("Turn-On" response).
Ion Sensing (Mg²⁺/pH)
Functionalizing the Bhc core with chelators (e.g.,
-diketone or crown ethers) allows for ratiometric sensing. Binding of the target ion alters the electron density of the donor/acceptor, shifting the TPA spectrum.
Mechanistic Pathway Diagram
Figure 1: Mechanistic flow of Benzo[h]chromene excitation and environmental response. High viscosity or ion binding stabilizes the radiative pathway, enabling "turn-on" sensing.
Part 3: Key Applications & Performance Data
Intracellular Free Mg²⁺ Imaging
Benzo[h]chromene derivatives (e.g., CMg1 ) have been developed to image free Mg²⁺ without interference from Ca²⁺ or membrane-bound probes.[2]
LDs are dynamic organelles involved in inflammation and cancer. Bhc probes act as "molecular rotors."
Mechanism: Fluorescence intensity scales linearly with viscosity (
).
Specificity: High lipophilicity directs the probe exclusively to LDs, bypassing mitochondria and lysosomes.
Quantitative Comparison Table
Parameter
Fluorescein (Reference)
Benzo[h]chromene (Mg²⁺ Probe)
Benzo[h]chromene (Viscosity Probe)
Excitation (2P)
780 nm
860–900 nm
820–860 nm
Emission
520 nm
530–560 nm
500–650 nm (Solvatochromic)
TPA Cross-Section ()
~30 GM
~800 GM
~200–600 GM
Penetration Depth
<100 m
>250 m
>150 m
Photostability
Low
High (Rigid Scaffold)
High
Part 4: Comprehensive Experimental Protocol
Reagent Preparation
CAUTION: Benzo[h]chromene derivatives are hydrophobic. Proper solubilization is critical to prevent aggregation, which quenches fluorescence.
Stock Solution: Dissolve 1 mg of Bhc probe in anhydrous DMSO to create a 10 mM stock solution. Store at -20°C in the dark.
Working Solution: Dilute the stock into PBS or Tyrode’s buffer to a final concentration of 1–10
M .
Note: Ensure DMSO concentration in the final medium is < 0.5% to avoid cytotoxicity.
Tip: For lipid droplet imaging, serum-free media is preferred during staining to prevent dye extraction by serum albumin.
In Vitro / Cell Culture Staining Workflow
Seeding: Seed HeLa or HepG2 cells on 35 mm glass-bottom dishes (confocal grade). Grow to 70% confluence.
Washing: Remove culture media and wash cells
with pre-warmed PBS (37°C).
Staining: Add the 5
M Bhc working solution.
Incubation: Incubate for 20–30 minutes at 37°C / 5% CO
.
Optimization: If background is high, reduce time to 15 mins.
Washing: Wash
with PBS to remove unbound dye.
Imaging Buffer: Replace with phenol-red free imaging medium (e.g., FluoroBrite DMEM).
In Vivo Mouse Brain Imaging Protocol
This protocol validates the deep-tissue capability of Bhc probes (e.g., for Alzheimer’s plaque or metabolic sensing).
Animal Prep: Anesthetize mouse (isoflurane). Perform a craniotomy to create a cranial window (3 mm diameter) over the parietal cortex.
Dye Administration:
Method A (Topical): Apply 50
M Bhc solution directly to the exposed dura for 30 min, then wash with saline and seal with a cover glass.
Method B (IV Injection): Tail vein injection of Bhc probe (typically 2 mg/kg body weight) dissolved in PBS/PEG-400 vehicle. Wait 30–60 min for blood-brain barrier penetration (if applicable to specific derivative).
Detection: Use non-descanned detectors (NDD) for maximum sensitivity.
Image Acquisition: Z-stack acquisition from surface to 300
m depth.
Experimental Workflow Diagram
Figure 2: Step-by-step workflow for in vivo two-photon imaging using Bhc probes.
Part 5: Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Signal Intensity
Inefficient TPA excitation.
Tune laser wavelength in 10 nm increments. Verify laser pulse width (<140 fs) and alignment.
High Background
Non-specific hydrophobic binding.
Reduce dye concentration (<2 M). Increase washing steps. Use 1% BSA in wash buffer to scavenge excess dye.
Photobleaching
Excessive laser power.
Benzo[h]chromenes are stable, but high power (>50 mW at sample) can degrade them. Reduce power and increase detector gain.
Precipitation
Dye aggregation in aqueous buffer.
Sonicate stock solution before dilution. Add Pluronic F-127 (0.05%) to the working solution to aid dispersion.
References
Kim, H. M., et al. (2007).[1] "Design of molecular two-photon probes for in vivo imaging. 2H-Benzo[h]chromene-2-one derivatives."[1] Tetrahedron Letters.
Kim, H. M., et al. (2007).[1] "Magnesium Ion Selective Two-Photon Fluorescent Probe Based on a Benzo[h]chromene Derivative for in Vivo Imaging." Journal of Organic Chemistry.
Ricci, F., et al. (2018). "Two-photon probes for in vivo multicolor microscopy of the structure and signals of brain cells."[3] Brain Structure and Function.
Zhu, H., et al. (2020). "Lipid Droplet-Specific Two-Photon Fluorescent Probes for Live Cell Imaging." Analytical Chemistry.
Wang, E., et al. (2021). "Viscosity-Sensitive Solvatochromic Fluorescent Probes for Lipid Droplets Staining." Molecules.
Application Notes and Protocols for the Synthesis and Evaluation of 2-oxo-2H-chromene-3-carboxamides as Potential Monoamine Oxidase Inhibitors
Introduction: The Therapeutic Promise of Coumarin Scaffolds in Monoamine Oxidase Inhibition Monoamine oxidases (MAOs) are a family of mitochondrial-bound enzymes that play a critical role in the metabolism of monoamine n...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Therapeutic Promise of Coumarin Scaffolds in Monoamine Oxidase Inhibition
Monoamine oxidases (MAOs) are a family of mitochondrial-bound enzymes that play a critical role in the metabolism of monoamine neurotransmitters, including serotonin, dopamine, and norepinephrine.[1][2] Two primary isoforms exist, MAO-A and MAO-B, which differ in their substrate specificity and tissue distribution.[3][4] The dysregulation of these neurotransmitters is implicated in a variety of neurological and psychiatric disorders. Consequently, the inhibition of MAO-A is a therapeutic strategy for depression and anxiety, while MAO-B inhibitors are utilized in the management of Parkinson's disease and have potential applications in other neurodegenerative conditions like Alzheimer's disease.[4][5]
The coumarin, or 2H-1-benzopyran-2-one, scaffold is a prominent heterocyclic motif found in numerous natural products and synthetic compounds with a wide array of biological activities.[6] Of particular interest to medicinal chemists is the 2-oxo-2H-chromene-3-carboxamide core. Derivatives of this structure have demonstrated significant potential as selective and potent MAO inhibitors.[7][8] The versatility of this scaffold allows for systematic structural modifications, enabling the exploration of structure-activity relationships (SAR) to optimize inhibitory potency and selectivity for either MAO-A or MAO-B.[6][7]
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of a series of N-substituted 2-oxo-2H-chromene-3-carboxamides and their subsequent in vitro evaluation as potential MAO inhibitors. The protocols herein are designed to be self-validating, with explanations of the underlying chemical and biological principles to ensure robust and reproducible results.
I. Synthesis of 2-oxo-2H-chromene-3-carboxamides: A Step-by-Step Guide
The synthetic strategy for accessing the target 2-oxo-2H-chromene-3-carboxamides is a two-step process. The first step involves the formation of the coumarin core via a Knoevenagel condensation, followed by amidation to introduce the desired N-substituent.
Step 1: Synthesis of Ethyl 2-oxo-2H-chromene-3-carboxylate (Intermediate 1)
The Knoevenagel condensation is a classic and efficient method for forming carbon-carbon double bonds.[9] In this protocol, we utilize the reaction between a salicylaldehyde derivative and diethyl malonate in the presence of a basic catalyst to construct the coumarin ring system.[7][10]
Reaction Scheme:
Caption: Knoevenagel condensation for the synthesis of the coumarin intermediate.
Protocol:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, add salicylaldehyde (5 mmol, 610 mg), diethyl malonate (5 mmol, 800.8 mg), and toluene (70 mL).[7]
Catalyst Addition: To the stirred mixture, add piperidine (0.5 mL) and one drop of glacial acetic acid.[7]
Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by the collection of water in the Dean-Stark trap. Continue refluxing for approximately one hour, periodically draining the collected water.[7]
Work-up: After the reaction is complete (as indicated by the cessation of water collection), allow the mixture to cool to room temperature. Remove the toluene by simple distillation or under reduced pressure using a rotary evaporator.[7]
Isolation and Purification: Transfer the residual oil to a beaker and cool in an ice bath to induce precipitation. Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. The resulting ethyl 2-oxo-2H-chromene-3-carboxylate can be further purified by recrystallization from ethanol if necessary.[7] A typical yield for this reaction is around 84%.[7]
Characterization Data for Ethyl 2-oxo-2H-chromene-3-carboxylate:
Step 2: Synthesis of N-substituted 2-oxo-2H-chromene-3-carboxamides (Target Compounds)
The final step involves the amidation of the ethyl ester intermediate with a primary or secondary amine. This reaction is typically carried out by heating the reactants in a suitable solvent.
Reaction Scheme:
Caption: Amidation of the coumarin intermediate to yield the target carboxamides.
Protocol (Example with 2-(4-Methoxyphenyl)ethan-1-amine):
Reaction Setup: In a round-bottom flask, dissolve ethyl 2-oxo-2H-chromene-3-carboxylate (1 mmol, 218 mg) in hot ethanol (20 mL).[7]
Amine Addition: To this solution, add 2-(4-methoxyphenyl)ethan-1-amine (1.2 mmol, 181.0 mg).[7]
Reaction: Reflux the reaction mixture for 6 hours. The formation of a precipitate indicates the progress of the reaction.[7]
Isolation and Purification: After cooling to room temperature, collect the precipitate by vacuum filtration. The solid product is then washed with cold ethanol and dried under vacuum to yield the desired N-(4-methoxyphenethyl)-2-oxo-2H-chromene-3-carboxamide.[7] A typical yield for this reaction is around 94%.[7]
This protocol can be adapted for a variety of primary and secondary amines to generate a library of N-substituted 2-oxo-2H-chromene-3-carboxamides for SAR studies.
II. In Vitro Evaluation of Monoamine Oxidase Inhibitory Activity
The inhibitory potential of the synthesized compounds against MAO-A and MAO-B is determined using a fluorometric assay. This assay measures the production of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed oxidation of a substrate.[11] The H₂O₂, in the presence of horseradish peroxidase (HRP), reacts with a probe to generate a fluorescent product.[11] The rate of fluorescence increase is directly proportional to the MAO activity.
Assay Principle:
Caption: Principle of the fluorometric MAO inhibition assay.
Experimental Protocol for IC₅₀ Determination:
Materials and Reagents:
Recombinant human MAO-A and MAO-B enzymes
MAO Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)
Test compounds (synthesized 2-oxo-2H-chromene-3-carboxamides) dissolved in DMSO
MAO substrate (e.g., Tyramine)
Fluorescent probe (e.g., Amplex Red)
Horseradish Peroxidase (HRP)
Positive control inhibitors: Clorgyline (for MAO-A) and Selegiline (for MAO-B)
96-well black, flat-bottom microplates
Fluorescence microplate reader
Procedure:
Reagent Preparation: Prepare working solutions of all reagents in MAO Assay Buffer. The final concentration of DMSO in the assay should be kept low (e.g., <1%) to avoid enzyme inhibition.
Serial Dilution of Test Compounds: Prepare a series of dilutions of the test compounds in MAO Assay Buffer. A typical concentration range for initial screening is 10⁻⁹ to 10⁻⁴ M.
Plate Setup:
Test Wells: Add the diluted test compound solutions.
Enzyme Control (100% Activity): Add MAO Assay Buffer with the same final DMSO concentration as the test wells.
Positive Control: Add a known MAO-A or MAO-B inhibitor at a concentration that gives maximal inhibition.
Blank (No Enzyme): Add MAO Assay Buffer.
Enzyme Addition: Add the diluted MAO-A or MAO-B enzyme solution to all wells except the blank wells. Incubate for a short period (e.g., 10-15 minutes) at 37°C to allow for any interaction between the inhibitor and the enzyme.[12]
Reaction Initiation: Add the substrate solution to all wells to start the enzymatic reaction.
Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader and measure the fluorescence kinetically (e.g., every minute for 30 minutes) at the appropriate excitation and emission wavelengths (e.g., Ex/Em = ~535/587 nm for Amplex Red).[11]
Data Analysis:
Calculate the rate of reaction for each well from the linear portion of the fluorescence versus time curve.
Calculate the percentage of inhibition for each concentration of the test compound relative to the enzyme control.
Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).[6] The IC₅₀ is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.[13]
Representative Data for MAO Inhibition:
The following table presents hypothetical IC₅₀ values for a series of N-substituted 2-oxo-2H-chromene-3-carboxamides to illustrate how SAR data can be presented.
Compound
N-Substituent (R)
MAO-A IC₅₀ (µM)
MAO-B IC₅₀ (µM)
Selectivity Index (MAO-A/MAO-B)
1
-H
> 100
25.6
-
2
-CH₃
85.3
15.2
5.6
3
-CH₂Ph
45.1
5.8
7.8
4
-CH₂(4-F-Ph)
30.7
1.2
25.6
5
-CH₂(4-Cl-Ph)
25.9
0.98
26.4
6
-CH₂(4-OCH₃-Ph)
52.4
8.3
6.3
Clorgyline
-
0.008
-
-
Selegiline
-
-
0.015
-
This is illustrative data and does not represent actual experimental results.
III. Elucidating the Mechanism of Inhibition: Kinetic Studies
To understand how the most potent compounds inhibit MAO, kinetic studies are performed. By measuring the initial reaction rates at various substrate and inhibitor concentrations, the mode of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed) can be determined.
Protocol for Kinetic Analysis:
Assay Setup: Perform the MAO inhibition assay as described above, but with varying concentrations of both the substrate and the selected inhibitor.
Data Collection: Measure the initial reaction rates (V) for each combination of substrate and inhibitor concentration.
Data Analysis: Plot the data using a Lineweaver-Burk plot (1/V vs. 1/[S]).[14] The pattern of the resulting lines at different inhibitor concentrations will indicate the mode of inhibition.[15]
Interpretation of Lineweaver-Burk Plots:
Caption: Interpretation of Lineweaver-Burk plots for determining the mode of enzyme inhibition.
IV. Conclusion and Future Directions
The protocols detailed in these application notes provide a robust framework for the synthesis and biological evaluation of novel 2-oxo-2H-chromene-3-carboxamides as potential MAO inhibitors. The systematic variation of the N-substituent allows for a thorough investigation of the structure-activity relationship, guiding the design of more potent and selective inhibitors. Further studies, including in vivo efficacy and toxicity assessments, are necessary to translate these promising in vitro findings into potential therapeutic agents for the treatment of neurological disorders.
V. References
Coumarin derivatives as inhibitors against monoamine oxidase: structure-activity relationships and inhibitory mechanisms. (2025). ScienceOpen. [Link]
Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. (2018). Frontiers in Chemistry. [Link]
Synthesis, crystal structure, spectroscopic characterization and anti-fungal activity of Ethyl 2-Oxo-2H-chromene-3-carboxylateDerivatives. (2022). ScienceOpen. [Link]
Knoevenagel Reaction in [MMIm][MSO4]: Synthesis of Coumarins. (n.d.). PMC. [Link]
Ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxylate: Synthesis, characterization, crystal and molecular structure and Hirshfeld surface analysis. (2026). Arkivoc. [Link]
In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D 4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. (2023). MDPI. [Link]
Scheme 1. Synthesis of 2-oxo-2H-chromene-3-carboxylic acid N - ... (n.d.). ResearchGate. [Link]
Enzyme inhibition and kinetics graphs. (n.d.). Khan Academy. [Link]
Structure-Activity Relationship Analysis of 3-Phenylcoumarin-Based Monoamine Oxidase B Inhibitors. (2018). Frontiers. [Link]
Synthesis and biological evaluation of new 3-substituted coumarin derivatives as selective inhibitors of human carbonic anhydrase. (n.d.). Semantic Scholar. [Link]
Synthesis and Antimicrobial Activities of 2H-Chromene-3- Carboxamide Derivatives: Experimental and Computational Studies. (n.d.). De La Salle University. [Link]
What are the therapeutic applications for MAO inhibitors? (2025). Patsnap Synapse. [Link]
Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. (n.d.). SciELO. [Link]
Inhibition kinetics. (n.d.). Rose-Hulman Institute of Technology. [Link]
Design, synthesis, and bioevaluation of novel unsaturated cyanoacetamide derivatives: In vitro and in silico exploration. (n.d.). PMC. [Link]
Technical Support Center: Synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid
Welcome to the technical support center for the synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth trouble...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges associated with this synthesis and ultimately improve your reaction yields and product purity.
I. Troubleshooting Guide: Enhancing Yield and Purity
This section addresses specific issues that may arise during the synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, which is typically achieved through a Knoevenagel condensation reaction between 2-hydroxy-1-naphthaldehyde and an active methylene compound like malonic acid or its derivatives.
Problem 1: Low or No Product Yield
Question: My reaction has resulted in a very low yield, or I have failed to isolate any of the desired 2-oxo-2H-benzo[h]chromene-3-carboxylic acid. What are the likely causes and how can I rectify this?
Answer:
Low or no yield in this synthesis can stem from several factors, ranging from the quality of starting materials to suboptimal reaction conditions. Let's break down the potential culprits and their solutions.
Causality and Solutions:
Purity of Starting Materials:
2-Hydroxy-1-naphthaldehyde: This starting material can be susceptible to oxidation and may contain impurities from its synthesis (often via the Reimer-Tiemann reaction)[1][2]. Impurities can inhibit the reaction.
Solution: Ensure the purity of 2-hydroxy-1-naphthaldehyde. If its purity is questionable, consider recrystallization from ethanol or another suitable solvent to obtain a pure starting material[1].
Malonic Acid/Derivatives: Malonic acid is hygroscopic and can absorb water, which can hinder the reaction.
Solution: Use freshly opened, anhydrous malonic acid or dry it in a vacuum oven before use.
Inefficient Catalyst or Basic Conditions:
The Knoevenagel condensation is base-catalyzed. The choice and amount of the base are critical. Weak bases may not be sufficient to deprotonate the active methylene compound effectively.
Solution: Piperidine is a commonly used catalyst. Ensure it is of good quality. For sluggish reactions, consider using a stronger base or a different catalyst system. Some protocols have found success with L-proline or even greener catalysts derived from agro-waste under microwave irradiation[3][4]. The Doebner modification of the Knoevenagel condensation utilizes pyridine, which also acts as the solvent[5][6].
Suboptimal Reaction Temperature and Time:
Insufficient heat may lead to an incomplete reaction, while excessive heat or prolonged reaction times can cause decomposition of the starting materials or the product.
Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). This will help you determine the optimal reaction time and prevent unnecessary heating. The reaction is often carried out at reflux temperature in a suitable solvent like ethanol[7].
Ineffective Water Removal:
The condensation reaction produces water. If not removed, the equilibrium may shift back towards the reactants, reducing the yield.
Solution: While not always necessary for small-scale reactions, for larger scales or particularly stubborn reactions, employing a Dean-Stark apparatus to remove water azeotropically can significantly improve the yield.
Problem 2: Formation of Side Products and Impurities
Question: I have obtained a product, but it is contaminated with significant impurities, making purification difficult. What are the common side products and how can I minimize their formation?
Answer:
The formation of side products is a common challenge. Understanding the potential side reactions is key to mitigating them.
Causality and Solutions:
Self-Condensation of 2-Hydroxy-1-naphthaldehyde:
Under basic conditions, aldehydes can undergo self-condensation reactions.
Solution: Control the stoichiometry carefully. Adding the aldehyde slowly to the mixture of the active methylene compound and the base can sometimes minimize self-condensation.
Decarboxylation of Malonic Acid:
Malonic acid can decarboxylate at elevated temperatures to form acetic acid, which will not participate in the desired reaction.
Solution: Avoid excessively high temperatures. If decarboxylation is a significant issue, consider using a more stable active methylene compound like Meldrum's acid, which can lead to high yields of the corresponding coumarin-3-carboxylic acids[8].
Ring Opening of the Chromene Product:
The lactone ring of the coumarin product can be susceptible to hydrolysis under strong basic conditions, especially in the presence of water.
Solution: Use a moderate base and ensure anhydrous conditions where possible. During workup, neutralize the reaction mixture carefully to avoid prolonged exposure to strong bases.
Problem 3: Difficulty in Product Purification
Question: My crude product is a complex mixture, and I am struggling to purify it by recrystallization. What are the recommended purification strategies?
Answer:
Purification of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid can indeed be challenging due to its polarity and potential for co-precipitation with byproducts.
Causality and Solutions:
Inappropriate Recrystallization Solvent:
The choice of solvent is crucial for effective recrystallization.
Solution: A mixed solvent system, such as ethanol/water or acetic acid/water, is often effective[9]. The product should be soluble in the hot solvent and sparingly soluble in the cold solvent. Experiment with different solvent ratios to find the optimal conditions.
Presence of Highly Polar or Insoluble Impurities:
If the crude product contains impurities with similar solubility profiles or insoluble tars, recrystallization alone may not be sufficient.
Solution:
Acid-Base Extraction: Dissolve the crude product in a suitable organic solvent and wash with a mild aqueous base (e.g., sodium bicarbonate solution) to remove acidic impurities. Then, acidify the aqueous layer to precipitate the desired carboxylic acid product.
Column Chromatography: For very impure samples, silica gel column chromatography may be necessary. A solvent system such as dichloromethane/methanol with a small amount of acetic acid can be effective, although this can be challenging on a larger scale[9].
II. Frequently Asked Questions (FAQs)
Q1: What is the typical reaction mechanism for the synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid?
A1: The most common synthetic route is the Knoevenagel condensation. The mechanism involves the following key steps:
Deprotonation: A base (e.g., piperidine) removes a proton from the active methylene group of malonic acid to form a nucleophilic enolate.
Nucleophilic Attack: The enolate attacks the carbonyl carbon of 2-hydroxy-1-naphthaldehyde.
Dehydration: The resulting intermediate undergoes dehydration to form an α,β-unsaturated compound.
Intramolecular Cyclization (Lactonization): The phenolic hydroxyl group attacks the ester carbonyl, followed by the elimination of water to form the stable six-membered lactone ring of the chromene core.
Q2: Can I use a derivative of malonic acid, such as diethyl malonate?
A2: Yes, you can use diethyl malonate. However, this will initially yield ethyl 2-oxo-2H-benzo[h]chromene-3-carboxylate. To obtain the desired carboxylic acid, a subsequent saponification (hydrolysis) step using a base like sodium hydroxide or potassium hydroxide, followed by acidification, is required[9].
Q3: Are there any "green" or more environmentally friendly methods for this synthesis?
A3: Absolutely. Recent research has focused on developing more sustainable synthetic protocols.
Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and often leads to higher yields[3][10].
Green Catalysts and Solvents: Some studies have explored the use of natural, agro-waste-derived catalysts and greener solvents like waste curd water[3][11].
Sonochemistry: Ultrasound irradiation has also been employed as a green chemistry method for related syntheses, offering an efficient process for multigram scale production[12].
Q4: How can I confirm the identity and purity of my final product?
A4: A combination of analytical techniques should be used:
Melting Point: A sharp melting point close to the literature value is a good indicator of purity.
Spectroscopy:
¹H and ¹³C NMR: These techniques will confirm the chemical structure of the molecule.
FT-IR: Look for characteristic peaks for the lactone carbonyl, carboxylic acid carbonyl, and C=C bonds.
Mass Spectrometry: This will confirm the molecular weight of the compound.
III. Experimental Protocols & Data
Protocol 1: Synthesis via Knoevenagel Condensation
This protocol provides a general procedure for the synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
Materials:
2-hydroxy-1-naphthaldehyde
Malonic acid
Piperidine
Ethanol
Procedure:
In a round-bottom flask, dissolve 2-hydroxy-1-naphthaldehyde and a slight molar excess of malonic acid in ethanol.
Add a catalytic amount of piperidine to the mixture.
Heat the reaction mixture to reflux and monitor the progress by TLC.
After the reaction is complete (typically a few hours), cool the mixture to room temperature.
Pour the reaction mixture into cold water and acidify with dilute hydrochloric acid to precipitate the crude product.
Filter the solid, wash with cold water, and dry.
Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).
Parameter
Condition
Rationale
Solvent
Ethanol
Good solubility for reactants, suitable boiling point for reflux.
Catalyst
Piperidine
Effective base for Knoevenagel condensation.
Temperature
Reflux
Provides sufficient energy for the reaction to proceed at a reasonable rate.
Workup
Acidification
Precipitates the carboxylic acid product from its salt.
Visualization of the Synthetic Workflow
Caption: General workflow for the synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
IV. References
Organic Syntheses Procedure: 2-hydroxy-1-naphthaldehyde. Available from: [Link]
Kalechits, et al. (2002). Synthesis of 2-hydroxy-1-naphthaldehyde under conditions of heterogeneous catalysis. Russian Journal of Applied Chemistry, 75(6), 962-964.
ResearchGate: 2-Hydroxy-1-naphthaldehyde. Available from: [Link]
PrepChem: Synthesis of 2-hydroxy-naphthaldehyde. Available from: [Link]
IUCr: Synthesis and crystal structure of allyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate. Available from: [Link]
Khatavi, S. Y., et al. (2019). Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic acid using WELFSA. Letters in Organic Chemistry, 16(7), 549-554.
ResearchGate: Synthesis of schiff bases derived from 2-hydroxy-1-naphth-aldehyde and their TIN(II) complexes for antimicribial and antioxidant activities. Available from: [Link]
Bentham Science: Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic Acid Using WELFSA. Available from: [Link]
ResearchGate: Scheme 1. Synthesis of 2-oxo-2H-chromene-3-carboxylic acid N'-[2-(quinolin-8-yloxy)-acetyl]-hydrazide analogs (12a-d) and 2-oxo-2H-chromene-3-carboxylic acid (4-phenyl-thiazol-2-yl)-amide analogs(13a-f). Available from: [Link]
MDPI: Simple Protocol of L-Proline-Mediated Knoevenagel Condensation: A Sustainable Access to Coumarin-3-Carboxylic Ester. Available from: [Link]
Scientific & Academic Publishing: Synthesis of 3-carboxylated Coumarins by Knoevenagel Condensation and Exploratory Anti-inflammatory Activity Evaluation by in vivo model. Available from: [Link]
Organic Chemistry Portal: 2H-Chromene-3-carboxylic Acid Synthesis via Solvent-Controlled and Rhodium(III)-Catalyzed Redox-Neutral C-H Activation/[3 + 3] Annulation Cascade. Available from: [Link]
MDPI: The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. Available from: [Link]
Bentham Science: Eco-Friendly and Highly Efficient Multigram Synthesis of N-(2- Hydroxyethyl)-2-Oxo-2H-Chromene-3-Carboxamide as a Useful Intermediate Using Sonochemistry. Available from: [Link]
ResearchGate: A Convenient Synthesis of Coumarin-3-carboxylic Acids via Knoevenagel Condensation of Meldrum′s Acid with ortho-Hydroxyaryl Aldehydes or Ketones. Available from: [Link]
ResearchGate: Malonic Acid and Derivatives. Available from: [Link]
Organic Chemistry Portal: Knoevenagel Condensation Doebner Modification. Available from: [Link]
Royal Society of Chemistry: Synthesis of 2H-chromenes: recent advances and perspectives. Available from: [Link]
ResearchGate: The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. Available from: [Link]
MDPI: Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction. Available from: [Link]
Sciencemadness Discussion Board: Synthesis of malonic acid. Available from: [Link]
European Journal of Chemistry: Synthesis of coumarin-3-carboxylic acids in waste curd water: A green approach. Available from: [Link]
ResearchGate: Synthesis, Characterization, Molecular Modelling and Biological Evaluation of Substituted Benzo (h) Chromene-3-Carboxylate Derivatives as a Potential Agent for the Treatment of Hyperlipidemia. Available from: [Link]
Organic Chemistry Portal: Synthesis of 2H-chromenes (2H-benzopyrans). Available from: [Link]
Benzo[h]chromene Synthesis Support Center: Knoevenagel Condensation & Cascade Optimization
Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this portal to address the mechanistic and procedural challenges inherent in the multicomponent synthesis of benzo[h]...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Application Support Center.
As a Senior Application Scientist, I have designed this portal to address the mechanistic and procedural challenges inherent in the multicomponent synthesis of benzo[h]chromenes. The formation of these privileged heterocyclic scaffolds relies on a delicate, domino-like cascade: a Knoevenagel condensation followed by a Michael addition and an intramolecular cyclization. Failure at any step—particularly the initial Knoevenagel condensation—leads to poor yields, intractable mixtures, and wasted resources.
This guide provides self-validating protocols, causality-driven troubleshooting, and empirically backed optimization strategies to ensure robust experimental outcomes.
I. Mechanistic Pathway & Diagnostic Workflow
To troubleshoot effectively, you must understand the sequence of bond formations. The synthesis of 2-amino-4-aryl-4H-benzo[h]chromene-3-carbonitriles from 1-naphthol, an aromatic aldehyde, and malononitrile is a sequential cascade. If the initial Knoevenagel condensation fails to generate the highly electrophilic intermediate, the entire pathway collapses.
Figure 1: Multicomponent cascade mechanism for benzo[h]chromene synthesis.
II. Frequently Asked Questions (FAQs): Reaction Optimization
Q1: Why is my initial Knoevenagel condensation stalling, leading to unreacted aldehyde?Scientist's Insight: The Knoevenagel condensation requires the abstraction of a proton from the active methylene group of malononitrile. If this stalls, your catalyst is either insufficiently basic, sterically hindered, or deactivated by the solvent.
Causality: Protic solvents (like unoptimized aqueous systems) can hydrogen-bond with the basic sites of the catalyst, reducing its ability to deprotonate malononitrile.
Optimization: Switch to a non-nucleophilic tertiary amine like DABCO (Diazabicyclo[2.2.2]octane) in a polar aprotic solvent like acetonitrile (CH₃CN). DABCO is highly nucleophilic but sterically unhindered, allowing efficient proton abstraction without forming stable, dead-end adducts with the aldehyde[1].
Q2: Can I perform this multicomponent reaction without volatile organic solvents (VOCs)?Scientist's Insight: Yes. Solvent-free conditions are highly recommended and often yield superior results due to the high local concentration of reactants.
Causality: Using an ionic liquid such as 1-methyl imidazolium iodide ([mim]Cl) acts as both the catalyst and the reaction medium. At elevated temperatures (e.g., 80 °C), the ionic liquid melts the reaction mixture, drastically increasing the collision frequency of the aldehyde, malononitrile, and naphthol. This circumvents the solubility limits often encountered in aqueous or ethanolic media.
Q3: Microwave vs. Thermal Heating: Which is better for the cyclization step?Scientist's Insight: Microwave (MW) irradiation is vastly superior for the Michael addition and subsequent cyclization.
Causality: The cyclization of the acyclic Michael adduct into the chromene ring requires overcoming a significant activation energy barrier. Microwave irradiation provides rapid, uniform dielectric heating. When combined with a polar solvent (like CH₃CN) or a polar catalyst, MW significantly accelerates the reaction from hours (thermal) to 20–25 minutes[1].
III. Quantitative Optimization Data
The following table synthesizes field-proven optimization parameters for the synthesis of benzo[h]chromene derivatives. Use this matrix to select your catalytic system based on your laboratory's capabilities and green chemistry goals.
Catalyst System
Loading (mol%)
Solvent
Temp / Energy Source
Time
Avg. Yield
Key Advantage
DABCO
20 mol%
CH₃CN
Microwave (300W)
20–25 min
71–76%
Rapid kinetics; excellent for sterically hindered or fluorinated aldehydes[1].
[mim]Cl (Ionic Liquid)
10 mol%
Solvent-free
80 °C (Thermal)
15–30 min
>85%
Eco-friendly; acts as a flux to melt reactants; recyclable up to 5 times.
Amino-Silica Gel
10 mol%
Water
70 °C (Thermal)
1.5 h
87–96%
Heterogeneous catalyst; easy filtration; utilizes a completely green solvent[2].
V-CaHAp
2.5 mol%
Ethanol
Room Temp
12 h
98%
Extremely low catalyst loading; avoids thermal degradation of sensitive substrates[3].
IV. Troubleshooting Guide
Issue 1: Accumulation of the Arylidenemalononitrile Intermediate
Symptom: TLC shows complete consumption of the aldehyde and malononitrile, but the final benzo[h]chromene spot is faint. A bright, UV-active spot (the Knoevenagel adduct) dominates the plate.
Root Cause: The Knoevenagel condensation succeeded, but the Michael addition of 1-naphthol failed. This is usually due to poor nucleophilicity of the naphthol in the chosen solvent, or insufficient thermal energy.
Corrective Action:
Increase Temperature: The Michael addition requires higher activation energy than the Knoevenagel step. Increase the reaction temperature by 10–20 °C.
Solvent Polarity: Ensure the solvent adequately solvates the naphthol. If using pure water, switch to a water/ethanol (1:1) mixture or neat ethanol, which significantly improves naphthol solubility and facilitates the subsequent nucleophilic attack[3].
Issue 2: Formation of Bis-Adducts or Tarry Byproducts
Symptom: Multiple unidentifiable spots on TLC; the final product is a dark, sticky residue instead of a crystalline powder.
Root Cause: Over-reaction or degradation of the aldehyde, often caused by excessive catalyst loading or prolonged heating times.
Corrective Action:
Implement a Step-Wise Addition: Do not add all three components simultaneously if side-reactions persist. Pre-mix the aldehyde and malononitrile with the catalyst for 5 minutes to form the Knoevenagel adduct before adding the naphthol.
Reduce Catalyst Loading: If using ionic liquids, literature confirms that exceeding 10 mol% does not improve yields and can actually promote the degradation of sensitive aldehydes.
Symptom: Heterogeneous catalysts (like functionalized silica or nanoparticles) are clogging the filter or losing activity in cycle 2.
Root Cause: Product precipitation onto the catalyst surface (fouling) or leaching of the active basic sites.
Corrective Action:
Hot Filtration: Benzo[h]chromenes often precipitate as the reaction cools. Perform the filtration while the solvent is still hot (e.g., 70 °C) to ensure the product remains in solution while the solid catalyst is recovered[2].
Washing Protocol: Wash the recovered catalyst thoroughly with hot ethyl acetate to remove any adsorbed organic residues before drying and reusing.
V. Standard Operating Procedure (SOP): Self-Validating Microwave-Assisted Synthesis
This protocol utilizes DABCO in acetonitrile, designed to provide a self-validating feedback loop (visual and chromatographic) to ensure the Knoevenagel cascade proceeds correctly before committing to the full reaction time.
Materials:
1-Naphthol (1.0 mmol)
Aromatic Aldehyde (1.0 mmol)
Malononitrile (1.0 mmol)
DABCO (0.2 mmol, 20 mol%)
Acetonitrile (CH₃CN, 5 mL)
Step-by-Step Methodology:
Initiation (Knoevenagel Phase): In a 10 mL microwave-safe vessel, dissolve the aromatic aldehyde (1.0 mmol) and malononitrile (1.0 mmol) in 5 mL of CH₃CN. Add DABCO (20 mol%).
Self-Validation Check: Stir at room temperature for 2 minutes. The solution will typically undergo a distinct color change (often turning pale yellow), indicating the rapid formation of the arylidenemalononitrile intermediate.
Addition (Michael Phase): Add 1-naphthol (1.0 mmol) to the vessel. Seal the vessel with a pressure-rated cap.
Microwave Irradiation: Place the vessel in a dedicated laboratory microwave reactor. Irradiate at 300W, maintaining a temperature of 82 °C for 20 minutes[1].
Cooling & Precipitation: Allow the vessel to cool to room temperature. The 2-amino-4-aryl-4H-benzo[h]chromene-3-carbonitrile product will typically precipitate out of the acetonitrile as a solid.
Self-Validation Check: If precipitation does not occur, add 2 mL of ice-cold distilled water dropwise to induce crystallization.
Isolation: Filter the precipitate under a vacuum. Wash the filter cake with cold ethanol (2 x 5 mL) to remove any unreacted malononitrile or DABCO.
Purification: Recrystallize the crude product from hot ethanol to obtain analytically pure crystals.
Figure 2: Workflow for the microwave-assisted multicomponent synthesis.
VI. References
Title: Multicomponent reaction for the synthesis of novel fluorinated 2-amino-4H-benzo[g]chromene-5,10-dione
Source: Semantic Scholar
URL:
Title: One-pot multicomponent reaction for the synthesis of 2-amino-4-chromenes promoted by 1-methyl imidazoliumiodide[mim]Cl ionic liquid
Source: Iranian Chemical Communication
URL:
Title: Novel one-pot synthesis of 4H-chromene derivatives using amino functionalized silica gel catalyst
Source: rhhz.net
URL:
Title: V-CaHAp as a recyclable catalyst for the green multicomponent synthesis of benzochromenes
Source: Arabian Journal of Chemistry
URL:
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Purification of Substituted Benzo[h]chromene-3-carboxylate Derivatives
Topic: Troubleshooting Purification Challenges in Multicomponent Synthesis
Target Audience: Medicinal Chemists, Process Chemists, and Academic Researchers
Support Level: Tier 3 (Senior Application Scientist)[1]
Diagnostic Hub: Initial Assessment
Welcome to the Technical Support Center.
The synthesis of substituted benzo[h]chromene-3-carboxylate derivatives—typically via the multicomponent condensation of 1-naphthol, aldehydes, and ethyl cyanoacetate—often yields crude mixtures plagued by unreacted aldehydes, Knoevenagel intermediates, and sticky "oils" that refuse to crystallize.[1][2]
Use the following decision matrix to determine your purification strategy.
Caption: Figure 1. Decision matrix for selecting the optimal purification pathway based on the physical state of the crude isolate.
Common Challenges & Solutions (Q&A)
Category 1: Solubility & Crystallization Issues
Q: My reaction mixture turned into a viscous oil upon cooling, not the expected precipitate. How do I induce crystallization?Diagnosis: This "oiling out" phenomenon is common when the reaction solvent (often ethanol) retains too much of the lipophilic aldehyde or when the product concentration is near the saturation limit but hindered by impurities.
Solution:
The "Antisolvent" Shock: Dissolve the oil in a minimum amount of hot dioxane or DMF (where these derivatives are highly soluble). Slowly add warm ethanol or water (antisolvent) until turbidity persists.[1] Let it stand undisturbed at room temperature, then move to
.
Scratching/Seeding: If a gum persists, use a glass rod to scratch the inner wall of the flask at the air-liquid interface. This provides nucleation sites.
Chemical Cause: Check for incomplete conversion. If significant intermediate (benzylidene) remains, it disrupts crystal packing.[1] In this case, proceed to Protocol C (Chromatography) .
Q: Recrystallization from ethanol yields <30% recovery. Is there a better solvent system?Diagnosis: While ethanol is the standard solvent for synthesis, many substituted benzo[h]chromenes exhibit poor solubility in boiling ethanol, leading to large losses during the hot filtration step or requiring excessive solvent volumes.[1]
Solution: Switch to a high-boiling polar aprotic/protic mixture.
Recommended System:Dioxane (primary) or DMF/Ethanol (1:4) .[1]
Why: Dioxane disrupts the strong
stacking interactions of the planar benzo[h]chromene core more effectively than ethanol, allowing for a higher concentration solution before cooling.[2]
Table 1: Solvent Efficiency for Recrystallization of 4-Aryl-4H-benzo[h]chromenes
Solvent System
Solubility (Hot)
Recovery Yield
Impurity Removal Profile
Ethanol (100%)
Low
40-60%
Excellent for removing ionic catalysts (piperidine).[1][2]
Q: I see severe tailing (streaking) on my TLC plates and column. How do I fix this?Diagnosis: The 2-amino group on the 4H-chromene scaffold acts as a Lewis base, interacting strongly with the acidic silanol groups on standard silica gel.[2]
Solution: Neutralize the stationary phase.
TLC: Dip the plate in 5% triethylamine (TEA) in hexane and dry before use.
Column: Pre-wash the silica column with mobile phase containing 1% Triethylamine . Run the purification using a gradient of Hexane:Ethyl Acetate (starting 90:10
60:40) .
Q: Unreacted aldehyde co-elutes with my product. How do I separate them?Diagnosis: Lipophilic aldehydes (e.g., chlorobenzaldehydes) often have
values very similar to the benzo[h]chromene ester in standard non-polar solvents.[1]
Solution:
Chemical Scavenging (Pre-column): Wash the crude solid with saturated sodium bisulfite (
) solution.[1] This forms a water-soluble adduct with the unreacted aldehyde, allowing it to be washed away with water before the organic material is subjected to chromatography.[2]
Stationary Phase Switch: If scavenging fails, use Alumina (Neutral) instead of silica.[1] The interaction differences often resolve the aldehyde/chromene pair.
Experimental Protocols
Protocol A: High-Purity Workup for MCR Synthesis
Context: Standard workup for the reaction of 1-naphthol, ethyl cyanoacetate, and aldehyde.[1][2]
Cooling: Allow the ethanolic reaction mixture to cool to room temperature slowly (2 hours). Rapid cooling traps impurities.
Filtration: Filter the precipitate under vacuum.
The "Displacement" Wash:
Wash the cake with cold ethanol (
mL) to remove catalyst (piperidine).
Wash with warm water (
, mL) .[1] Crucial: This removes water-soluble Knoevenagel intermediates and excess base.[2]
Wash with cold Diethyl Ether (
mL) . Crucial: This removes unreacted aldehyde and dries the solid.
Drying: Dry at
for 4 hours. If purity is by NMR, proceed to Protocol B.
Protocol B: Recrystallization from Dioxane
Context: For "stubborn" solids that are insoluble in ethanol.
Place 1.0 g of crude solid in a flask.
Add Dioxane dropwise while heating to reflux until the solid just dissolves.
(Optional) Add activated charcoal, boil for 2 mins, and filter hot through Celite.
Remove from heat. If no crystals form within 10 mins, add Ethanol dropwise until the solution turns slightly cloudy.
Re-heat to clarity, then let stand at room temperature for 12 hours.
Filter and wash with cold ethanol.
Mechanistic Insight: Impurity Formation
Understanding why impurities form helps prevent them. The diagram below illustrates the competition between the desired cyclization and side reactions.
Caption: Figure 2.[1][2] Reaction pathway showing the Knoevenagel intermediate (yellow) which often co-precipitates, and potential degradation pathways (red).[1]
References
Verma, V. S., et al. (2022).[1][3] Synthesis, Characterization, Molecular Modelling and Biological Evaluation of Substituted Benzo[h]chromene-3-Carboxylate Derivatives as a Potential Agent for the Treatment of Hyperlipidemia.[1][2][3] Indian Journal of Pharmaceutical Sciences, 84(2), 453-464.[1][4]
Alblewi, F. F., et al. (2019).[1] Antiproliferative effect, cell cycle arrest and apoptosis generation of novel synthesized anticancer heterocyclic derivatives based 4H-benzo[h]chromene.[1][2][5] Bioorganic Chemistry, 87, 560-571.[1][5]
El-Agrody, A. M., et al. (2013).[1][6][7] Ethyl 2-amino-4-(4-bromophenyl)-6-methoxy-4H-benzo[h]chromene-3-carboxylate.[1][2][6][7] Acta Crystallographica Section E, 69(4), o435–o436.[1]
Fouda, A. M., et al. (2021).[1][8] A New Family of Benzo[h]Chromene Based Azo Dye: Synthesis, In-Silico and DFT Studies with In Vitro Antimicrobial and Antiproliferative Assessment. Molecules, 26(5), 1383.[1]
Technical Support Center: Strategies to Increase Water Solubility of 2H-benzo[h]chromene-2-one Derivatives
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges of inc...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges of increasing the water solubility of 2H-benzo[h]chromene-2-one derivatives, a class of compounds with significant therapeutic potential but often hampered by poor aqueous solubility.
I. Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the solubility of 2H-benzo[h]chromene-2-one derivatives.
Q1: Why are 2H-benzo[h]chromene-2-one derivatives often poorly soluble in water?
A1: The 2H-benzo[h]chromene-2-one core structure is a polycyclic aromatic system, which is inherently hydrophobic (lipophilic). This large, nonpolar surface area limits favorable interactions with polar water molecules, leading to low aqueous solubility. The crystal lattice energy of the solid-state compound also plays a crucial role; a highly stable crystal lattice requires more energy to break apart, further reducing solubility.
Q2: What are the main strategic approaches to improve the water solubility of these compounds?
A2: There are two primary categories of strategies: chemical modifications and physical modifications/formulation approaches.[1][2]
Chemical Modifications: These involve altering the molecular structure of the derivative itself to introduce more polar or ionizable functional groups.[2] This can include salt formation or creating prodrugs.[3][4]
Physical Modifications & Formulation Approaches: These techniques focus on altering the physical state of the drug or mixing it with other substances (excipients) to improve its dissolution in water without changing the chemical structure of the active pharmaceutical ingredient (API).[2] Examples include particle size reduction, solid dispersions, and complexation.[2][5]
Q3: Can pH adjustment be used to solubilize 2H-benzo[h]chromene-2-one derivatives?
A3: The effectiveness of pH adjustment depends on the specific derivative. If the molecule has been modified to include acidic or basic functional groups (e.g., carboxylic acids, amines), altering the pH of the solution to ionize these groups can significantly increase solubility.[6] For the parent 2H-benzo[h]chromene-2-one scaffold, which lacks easily ionizable groups, pH modification alone is generally not an effective strategy.
Q4: What is a prodrug, and how can it help with solubility?
A4: A prodrug is a pharmacologically inactive derivative of a drug molecule that requires an enzymatic or chemical transformation in the body to release the active parent drug.[4][7] To improve water solubility, a poorly soluble drug can be chemically modified by attaching a highly polar or ionizable promoiety, such as a phosphate ester, an amino acid, or a polyethylene glycol (PEG) chain.[8] This new molecule (the prodrug) is more water-soluble. Once administered, the body's enzymes cleave off the promoiety, releasing the active drug at the site of action.[7][8]
II. Troubleshooting Guides
This section provides detailed troubleshooting for common experimental challenges encountered when trying to enhance the solubility of 2H-benzo[h]chromene-2-one derivatives.
Issue 1: My 2H-benzo[h]chromene-2-one derivative precipitates out of solution upon addition to an aqueous buffer.
This is a classic sign of a compound with very low aqueous solubility. Here’s a systematic approach to troubleshoot this issue:
Initial Assessment: Co-solvents
The use of co-solvents is a rapid and straightforward method to increase the solubility of nonpolar drugs.[1] Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, allowing for better solubilization of hydrophobic compounds.
Troubleshooting Steps:
Select Appropriate Co-solvents: Common co-solvents for parenteral and oral formulations include ethanol, propylene glycol, and polyethylene glycols (PEGs) of low molecular weight (e.g., PEG 400).[1]
Determine the Optimal Co-solvent Concentration:
Prepare a series of aqueous solutions with increasing concentrations of the chosen co-solvent (e.g., 5%, 10%, 20%, 40% v/v).
Attempt to dissolve a known amount of your 2H-benzo[h]chromene-2-one derivative in each co-solvent mixture.
Observe the concentration at which your compound fully dissolves.
Consider Toxicity and Application: Be mindful that high concentrations of organic co-solvents can be toxic. The acceptable concentration will depend on your intended application (e.g., in vitro cell-based assays vs. in vivo animal studies).
Causality: Co-solvents work by reducing the polarity of the aqueous environment, making it more favorable for the hydrophobic 2H-benzo[h]chromene-2-one derivative to interact with the solvent molecules and remain in solution.[6]
Issue 2: Co-solvents are not sufficiently effective or are incompatible with my experimental system. What's the next step?
If co-solvents fail or are not suitable, more advanced formulation strategies are necessary. Complexation with cyclodextrins is a widely used and effective method.
Advanced Strategy: Complexation with Cyclodextrins
Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9] They can encapsulate poorly water-soluble molecules, like your 2H-benzo[h]chromene-2-one derivative, forming an "inclusion complex."[9][10] This complex has a hydrophilic exterior, allowing it to dissolve readily in water.[11]
Experimental Protocol: Preparation of a Cyclodextrin Inclusion Complex
Select a Cyclodextrin:
β-cyclodextrin and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD), are commonly used in pharmaceuticals due to their safety and ability to form stable complexes.[9][12] HP-β-CD is often a good starting point due to its higher water solubility and lower toxicity compared to unsubstituted β-cyclodextrin.[13]
Determine the Stoichiometry of the Complex:
This is typically done using a phase-solubility study.
Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 50 mM).
Add an excess amount of your 2H-benzo[h]chromene-2-one derivative to each solution.
Agitate the samples at a constant temperature until equilibrium is reached (usually 24-48 hours).
Filter the samples to remove the undissolved compound.
Analyze the concentration of the dissolved derivative in the filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).
Plot the concentration of the dissolved derivative against the concentration of the cyclodextrin. The shape of the curve will indicate the stoichiometry of the complex (e.g., a linear relationship suggests a 1:1 complex).
Prepare the Complex for Experiments:
Based on the phase-solubility study, you can prepare a stock solution of your compound by dissolving it in an aqueous solution of the cyclodextrin at the appropriate concentration.
Alternatively, a solid inclusion complex can be prepared by methods like kneading, co-precipitation, or lyophilization for incorporation into solid dosage forms.[5]
Visualization of the Complexation Workflow
Caption: Workflow for Phase-Solubility Study with Cyclodextrins.
Issue 3: My compound needs a significant solubility increase for oral administration, and simple formulations are insufficient.
For oral delivery of very poorly soluble drugs, creating a solid dispersion is a powerful technique to enhance dissolution rate and bioavailability.[5][14]
Advanced Strategy: Solid Dispersions
A solid dispersion is a system where a poorly water-soluble drug is dispersed in a hydrophilic carrier or matrix, usually a polymer.[5] This can be achieved by methods like solvent evaporation or hot-melt extrusion.[14] The drug in the solid dispersion can exist in an amorphous (non-crystalline) state, which is a higher energy form that dissolves more readily than the stable crystalline form.[15]
Experimental Protocol: Preparation of a Solid Dispersion by Solvent Evaporation
Select a Hydrophilic Carrier: Common carriers include polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and polyethylene glycols (PEGs).[14]
Choose a Common Solvent: Select a volatile organic solvent that can dissolve both your 2H-benzo[h]chromene-2-one derivative and the chosen carrier (e.g., ethanol, methanol, or a mixture).
Prepare the Solid Dispersion:
Dissolve the derivative and the carrier in the common solvent in a specific ratio (e.g., 1:1, 1:3, 1:5 drug-to-carrier weight ratio).
Remove the solvent under reduced pressure using a rotary evaporator. This will leave a thin film of the solid dispersion on the wall of the flask.
Further dry the solid dispersion in a vacuum oven to remove any residual solvent.
Scrape the dried solid dispersion from the flask and pulverize it into a fine powder.
Characterize the Solid Dispersion:
Dissolution Testing: Compare the dissolution rate of the solid dispersion to that of the pure drug in a relevant aqueous medium (e.g., simulated gastric or intestinal fluid).
Solid-State Characterization (Optional but Recommended): Use techniques like Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD) to confirm that the drug is in an amorphous state within the polymer matrix.
Visualization of the Solid Dispersion Principle
Caption: Solid Dispersion Enhances Drug Dissolution.
Issue 4: Even with formulation changes, bioavailability is low due to poor dissolution rate.
When the dissolution rate is the limiting factor, reducing the particle size of the drug to the nanometer range can dramatically increase the surface area available for dissolution.
Advanced Strategy: Nanosuspensions
A nanosuspension is a colloidal dispersion of pure drug particles with a size typically below 1 micron, stabilized by surfactants or polymers.[16][17] The significant increase in surface area-to-volume ratio leads to a much faster dissolution rate, as described by the Noyes-Whitney equation.[3]
Experimental Protocol: Preparation of a Nanosuspension by High-Pressure Homogenization
Prepare a Pre-suspension:
Disperse the micronized 2H-benzo[h]chromene-2-one derivative in an aqueous solution containing a stabilizer (e.g., a surfactant like Poloxamer 188 or a polymer like HPMC).
Use a high-shear mixer to create a homogenous pre-suspension.
High-Pressure Homogenization:
Process the pre-suspension through a high-pressure homogenizer.[1]
The high pressure forces the suspension through a tiny gap, causing cavitation and shear forces that break down the drug particles into the nanometer size range.[1]
Multiple homogenization cycles are typically required to achieve a narrow particle size distribution.
Characterize the Nanosuspension:
Particle Size and Zeta Potential: Use dynamic light scattering (DLS) to measure the average particle size, polydispersity index (PDI), and zeta potential (an indicator of stability).
Dissolution Testing: Perform dissolution studies to compare the nanosuspension with the unprocessed drug. The nanosuspension should exhibit a significantly faster dissolution rate.[17]
Quantitative Data Summary
Technique
Principle of Solubility Enhancement
Typical Fold-Increase in Solubility
Key Considerations
Co-solvents
Reduces solvent polarity
2 to 50-fold
Potential for toxicity at high concentrations.
Cyclodextrins
Encapsulation of the drug molecule
5 to 200-fold
Stoichiometry and binding constant are critical.[9][10]
Solid Dispersions
Conversion to amorphous state, increased wettability
10 to >500-fold
Physical stability of the amorphous form over time.[5][14]
Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. (n.d.). J. Adv. Pharm. Edu. & Res. Retrieved from [Link]
Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019, June 30). Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16. Retrieved from [Link]
Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. (n.d.). LinkedIn. Retrieved from [Link]
5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharmaceutical Solutions. Retrieved from [Link]
Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). PMC. Retrieved from [Link]
Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients. (n.d.). Dr. Reddy's API. Retrieved from [Link]
Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. (2025, July 1). Jetir.Org. Retrieved from [Link]
Drug Solubility: Importance and Enhancement Techniques. (n.d.). PMC. Retrieved from [Link]
4 Strategies To Formulate Poorly Soluble APIs. (2023, December 18). Drug Discovery Online. Retrieved from [Link]
Nanosuspension: An approach to enhance solubility of drugs. (n.d.). PMC. Retrieved from [Link]
Solubility enhancement techniques: A comprehensive review. (2023, March 13). ResearchGate. Retrieved from [Link]
Solid dispersion technique for improving solubility of some poorly soluble drugs. (n.d.). Scholars Research Library. Retrieved from [Link]
Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and Bioavailability of Poorly Soluble Drugs-Review. (2025, September 22). Bentham Science Publishers. Retrieved from [Link]
Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. (2024, September 6). ResearchGate. Retrieved from [Link]
Cyclodextrins in delivery systems: Applications. (n.d.). PMC. Retrieved from [Link]
Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. (n.d.). Agno Pharmaceuticals. Retrieved from [Link]
Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs. (n.d.). PMC. Retrieved from [Link]
FORMULATION FORUM – Nanosuspensions - An Enabling Formulation for Improving Solubility & Bioavailability of Drugs. (2023, December 4). Drug Development and Delivery. Retrieved from [Link]
Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (n.d.). Touro Scholar. Retrieved from [Link]
The Prodrug Approach: A Successful Tool for Improving Drug Solubility. (n.d.). PMC. Retrieved from [Link]
Prodrug strategies to overcome poor water solubility. (2007, July 30). PubMed. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As researchers and drug development professionals, you rely on robust, reproducible synthetic methodologies. A notoriously persistent challenge reported by our users involves the synthesis of 2-oxo-2H-chromene-3-carbohydrazide (coumarin-3-carbohydrazide) via the direct hydrazinolysis of ethyl 2-oxo-2H-chromene-3-carboxylate.
Despite numerous historical claims in the literature, direct reflux of this ester with hydrazine hydrate frequently results in catastrophic ring opening rather than the desired ester aminolysis. This guide provides mechanistic troubleshooting, comparative analytical data, and validated alternative protocols to ensure your synthesis succeeds.
Frequently Asked Questions (FAQs)
Q1: I refluxed ethyl coumarin-3-carboxylate with hydrazine hydrate in ethanol. My isolated product is a bright yellow crystal melting at ~205 °C, but the literature says the hydrazide should melt at ~136 °C. What went wrong?A1: You have encountered the classic "Hydrazinolysis Trap." The bright yellow product you isolated is not the target hydrazide, but rather salicylaldehyde azine . Hydrazine is a potent alpha-effect nucleophile. Under reflux conditions, it preferentially attacks the highly electrophilic C2 lactone carbonyl (and C4 via Michael addition) rather than the C3 ester. This causes irreversible cleavage of the coumarin ring, yielding salicylaldehyde azine and malonohydrazide as the primary thermodynamic products .
Q2: Why do so many published papers claim this direct reaction works perfectly?A2: This is a well-documented historical propagation of an error. While rigorous structural reassessments have proven that standard reflux conditions predominantly yield the azine artifact , older literature often misassigned the structure. This misassignment stems from relying solely on IR spectroscopy—which shows generic amide/carbonyl bands for both the target and the artifact mixture—without confirming the loss of the coumarin C4-proton via
H-NMR.
Q3: My downstream synthesis of pyrazole-coumarin hybrids is failing. Could this be related?A3: Absolutely. If your starting material is actually salicylaldehyde azine, any subsequent cyclization reactions targeting the hydrazide moiety will fail. Always validate your intermediate.
Quick self-validation test: Coumarin derivatives typically exhibit strong blue fluorescence under 365 nm UV light. If your isolated product lacks this fluorescence, the coumarin core has been destroyed.
Mechanistic Insight: The Causality of Ring Cleavage
To control a reaction, we must understand its causality. The ethyl 2-oxo-2H-chromene-3-carboxylate system possesses three electrophilic centers:
C2 (Lactone Carbonyl): Highly reactive due to the leaving group ability of the phenoxide ion.
C3 (Ester Carbonyl): The intended target for aminolysis.
C4 (Beta-Carbon): Susceptible to Michael addition.
When heated with hydrazine hydrate, the activation energy barrier for the attack at C2/C4 is easily overcome. The expulsion of the phenoxide is thermodynamically driven by the relief of ring strain and the formation of the highly stable, conjugated salicylaldehyde azine network. To synthesize the intact hydrazide, we must alter the reaction causality by either protecting the lactone (via low temperature and steric control) or building the coumarin ring after the hydrazide linkage is formed.
Quantitative Data: Target vs. Artifact Comparison
Use this self-validating analytical table to confirm the identity of your synthesized intermediate before proceeding to downstream drug development workflows.
Analytical Property
Expected Target (Coumarin-3-carbohydrazide)
Common Artifact (Salicylaldehyde Azine)
Visual Appearance
White to off-white crystalline powder
Bright yellow crystals
Melting Point
136–140 °C
205–206 °C
UV Fluorescence (365 nm)
Strong blue emission
Weak/None (shifts to green/yellow)
H-NMR (Coumarin C4-H)
~8.50 ppm (s, 1H)
Absent
H-NMR (Azine CH=N)
Absent
~8.86 ppm (s, 2H)
Mass Spectrometry (m/z)
204.05 (M)
240.10 (M)
Validated Experimental Protocols
To bypass the ring-cleavage artifact, we recommend two field-proven methodologies depending on your downstream goals.
Protocol A: The Two-Step Acyl Chloride Activation
Causality: By converting the ester to a highly reactive acyl chloride, we can perform the hydrazinolysis at 0 °C. The extreme electrophilicity of the acyl chloride outcompetes the lactone carbonyl, and the low temperature kinetically prevents ring opening.
Step 1: Base Hydrolysis
Suspend ethyl 2-oxo-2H-chromene-3-carboxylate (10 mmol) in 30 mL of ethanol.
Add 1M NaOH (12 mmol) dropwise at 0 °C.
Self-Validation: The opaque suspension will clear into a homogeneous solution as the water-soluble sodium salt forms.
Acidify with 1M HCl to pH 2 to precipitate 2-oxo-2H-chromene-3-carboxylic acid. Filter, wash with cold water, and dry thoroughly.
Step 2: Activation & Hydrazinolysis
Reflux the dry carboxylic acid (5 mmol) in thionyl chloride (10 mL) with one drop of DMF for 2 hours.
Self-Validation: The evolution of HCl/SO
gas will cease, indicating complete conversion to the acyl chloride.
Evaporate excess SOCl
under vacuum. Dissolve the crude acyl chloride in anhydrous dichloromethane (DCM, 20 mL) and cool to 0 °C.
Add a solution of hydrazine hydrate (5.5 mmol) and triethylamine (6 mmol) in DCM dropwise over 30 minutes.
Stir for 1 hour at 0 °C, wash with ice-cold water, dry the organic layer over Na
SO, and evaporate to yield the pure hydrazide.
Protocol B: The De Novo Knoevenagel Approach (For Hydrazones)
Causality: If your ultimate goal is an N'-arylidene-2-oxo-2H-chromene-3-carbohydrazide (a hydrazone), build the coumarin ring after the hydrazide linkage is formed. This completely eliminates the risk of lactone cleavage .
Hydrazone Formation: React diethyl malonate with hydrazine hydrate to form malonohydrazide, followed by condensation with your chosen aromatic aldehyde to yield the malonate hydrazone intermediate.
Coumarin Cyclization: To a solution of the hydrazone (1 mmol) and salicylaldehyde (1 mmol) in absolute ethanol (25 mL), add piperidine (0.3 mL).
Reflux the mixture for 1 hour.
Self-Validation: A precipitate will form during reflux. Filter, wash with ethanol, and recrystallize from EtOH/DMF. Dissolve a few crystals of the final product in ethanol and check under 365 nm UV light; the return of strong blue fluorescence confirms the successful closure of the coumarin ring.
Reaction Pathway Visualization
Divergent reaction pathways showing the direct reflux artifact versus the validated alternative synthesis.
References
Hatem A. Abdel-Aziz, Tilal Elsaman, Mohamed I. Attia, Amer M. Alanazi. "The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate." Molecules, 2013, 18(2), 2084-2095. URL:[Link]
Optimization
Technical Support Center: Optimization of Multicomponent Reactions for Diverse Chromene Synthesis
Welcome to the technical support center for the synthesis of chromene derivatives via multicomponent reactions (MCRs). This guide is designed for researchers, scientists, and drug development professionals to navigate th...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of chromene derivatives via multicomponent reactions (MCRs). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of MCR optimization. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to troubleshoot and innovate within your own laboratory settings.
Troubleshooting Guide: Addressing Common Experimental Issues
This section directly addresses specific problems you may encounter during the synthesis of chromenes using MCRs. The format is designed to help you quickly identify your issue, understand the potential root causes, and implement effective solutions.
Question 1: Why is my reaction yield unexpectedly low or why has the reaction failed completely?
Answer:
Low or no yield in a chromene MCR is a common but solvable issue. The problem typically stems from one of three areas: catalyst inefficiency, suboptimal reaction conditions, or substrate-related issues.
Potential Causes & Recommended Solutions:
Potential Cause
Explanation
Recommended Solution
Catalyst Inactivity or Inappropriateness
The catalyst may be poisoned, degraded, or simply unsuitable for your specific combination of substrates. Basic catalysts like piperidine can be less effective with certain electron-rich aldehydes, while acidic catalysts may fail if your substrates are acid-labile. Heterogeneous catalysts may lose activity after multiple cycles.[1][2]
1. Verify Catalyst Quality: Use a fresh batch of catalyst. If using a heterogeneous catalyst, ensure it has been properly activated and stored. 2. Switch Catalyst Type: If a base catalyst (e.g., piperidine, DBU, DABCO) is failing, consider an acidic catalyst (e.g., p-TSA, silica sulfuric acid) or a versatile ionic liquid.[3][4][5] 3. Optimize Catalyst Loading: A concentration of 10-15 mol% is a common starting point, but this may require optimization.[4] Too little catalyst results in slow or incomplete conversion, while too much can sometimes promote side reactions.
Suboptimal Reaction Conditions
MCRs can be highly sensitive to temperature and solvent. An incorrect temperature may favor a side reaction or prevent the reaction from proceeding at an appreciable rate.[6] The solvent affects reactant solubility and can influence the reaction mechanism.[7]
1. Temperature Adjustment: If reacting at room temperature, try gentle heating (e.g., 60-80 °C). Some reactions require reflux conditions to proceed efficiently.[6] Conversely, if side products are observed at higher temperatures, try lowering it. 2. Solvent Screening: Ethanol is a common and effective "green" solvent.[8] If solubility is an issue, consider DMF or toluene.[4][9] For green chemistry initiatives, investigate water or solvent-free conditions, which can be surprisingly effective.[8]
Poor Substrate Reactivity
The electronic nature of the aromatic aldehyde is critical. Aldehydes with strong electron-withdrawing groups (e.g., -NO₂) are highly electrophilic and react quickly. Those with electron-donating groups (e.g., -OCH₃, -OH) are less reactive and may require longer reaction times or more forcing conditions.[8]
1. Increase Reaction Time/Temperature: For less reactive aldehydes, extend the reaction time and/or increase the temperature. 2. Use a More Active Catalyst: A stronger base or acid catalyst might be necessary to activate a less reactive aldehyde for the initial Knoevenagel condensation.
Formation of Stable Intermediates/Side Products
The reaction may stall after the initial Knoevenagel condensation between the aldehyde and malononitrile, failing to proceed to the Michael addition and cyclization. This is sometimes observed on TLC as a new spot that is not the final product.
1. Change Order of Addition: Try pre-mixing the aldehyde and malononitrile with the catalyst to form the Knoevenagel adduct in situ before adding the phenolic component. 2. Alter the Solvent: A more polar solvent might better stabilize the intermediates and facilitate the subsequent cyclization step.
Question 2: My reaction produces a mixture of products, making purification difficult. How can I improve selectivity?
Answer:
Poor selectivity is often a result of reaction conditions that allow for competing reaction pathways to occur at similar rates. Temperature is a critical factor influencing selectivity.[6]
Potential Causes & Recommended Solutions:
Potential Cause
Explanation
Recommended Solution
Temperature-Dependent Reaction Pathways
In some MCRs for chromene synthesis, different products can be formed from the same set of reactants simply by changing the temperature. For example, a reaction might yield a chromene at room temperature but a chromenopyridine at reflux.[6]
1. Strict Temperature Control: Maintain a consistent temperature throughout the reaction. Use an oil bath for uniform heating. 2. Systematic Temperature Screening: Run the reaction at a range of temperatures (e.g., room temperature, 40 °C, 60 °C, 80 °C) to find the optimal point for the desired product.
Incorrect Stoichiometry
Using an incorrect molar ratio of reactants can lead to side reactions. For instance, an excess of malononitrile could potentially react further with the formed chromene product under certain conditions.[2]
1. Verify Stoichiometry: Ensure a 1:1:1 molar ratio for the aldehyde, active methylene compound, and phenolic reactant, which is standard for most three-component chromene syntheses. 2. Investigate Reactant Ratios: While 1:1:1 is typical, some specific systems may benefit from a slight excess of one component. This must be determined empirically.
Catalyst-Induced Side Reactions
The choice of catalyst can influence the reaction pathway. A very strong base might deprotonate other sites on the substrates, leading to unintended reactions.
1. Screen Different Catalysts: Test catalysts with varying properties (e.g., a mild organic base like DABCO vs. a stronger one like DBU, or an ionic liquid).[4][5] 2. Use a Heterogeneous Catalyst: Solid-supported catalysts can offer improved selectivity due to steric constraints imposed by their active sites.[10][11]
Troubleshooting Workflow Diagram
Here is a logical workflow to diagnose and solve the common issue of low reaction yield.
Caption: The general mechanistic pathway for chromene synthesis via MCR.
Q2: How do I select the appropriate catalyst?
Catalyst selection is crucial and depends on your substrates, desired conditions (e.g., temperature, solvent), and green chemistry goals.
Highly sustainable, biodegradable, and inexpensive. Aligns perfectly with green chemistry principles.
Activity may be lower than synthetic catalysts, and batch-to-batch consistency can be a concern.
Q3: What are the best practices for reaction work-up and product purification?
The work-up for these MCRs is often remarkably simple, which is one of their key advantages.
Isolation: Upon reaction completion (monitored by TLC), the crude product can often be precipitated by pouring the reaction mixture into cold water. [3][6]The resulting solid is then collected by simple filtration.
Purification: For most applications, recrystallization from a suitable solvent like ethanol is sufficient to obtain a highly pure product. [3][12]This avoids the need for column chromatography, making the process more efficient and scalable.
Q4: Can multicomponent reactions for chromene synthesis be performed using microwave irradiation?
Yes, microwave-assisted synthesis is an excellent technique for these MCRs. It offers significant advantages over conventional heating, including dramatically reduced reaction times (often from hours to minutes), increased yields, and enhanced product purity. [10][12]This method is particularly valuable for high-throughput synthesis and library generation in drug discovery.
[13]
Standard Experimental Protocol: Three-Component Synthesis of a 2-Amino-4H-chromene
This protocol is a general guideline for the synthesis of a 2-amino-4-aryl-4H-benzo[h]chromene derivative.
Materials:
Aromatic aldehyde (1.0 mmol)
Malononitrile (1.0 mmol)
α-Naphthol (1.0 mmol)
Catalyst (e.g., DABCO, 10 mol%, 0.1 mmol)
Ethanol (5 mL)
Procedure:
Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), α-naphthol (1.0 mmol), and the catalyst (0.1 mmol).
Solvent Addition: Add ethanol (5 mL) to the flask.
Reaction: Stir the mixture at a moderate speed. Heat the reaction to a gentle reflux (approximately 80 °C) using an oil bath.
Monitoring: Monitor the progress of the reaction using Thin-Layer Chromatography (TLC) with an appropriate eluent system (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours, indicated by the disappearance of the starting materials.
Work-up: Once the reaction is complete, cool the flask to room temperature. A solid product will likely precipitate.
Isolation: Pour the reaction mixture into 20 mL of ice-cold water with stirring. Collect the precipitated solid by vacuum filtration, washing the solid with a small amount of cold water.
Purification: Recrystallize the crude solid from hot ethanol to yield the pure 2-amino-4H-chromene derivative.
Characterization: Dry the purified product under vacuum and characterize it by melting point, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.
References
Recent Advances in the MCRs Synthesis of Chromenes: A Review. (2018). ResearchGate. [Link]
Azizkhani, V., et al. (n.d.). ONE-POT CATALYTIC MULTICOMPONENT SYNTHESIS OF CHROMENE DERIVATIVES BY 1-ALLYL-3-METHYL-IMIDAZOLIUM HALIDES. Journal of the Serbian Chemical Society. [Link]
A REVIEW ON SYNTHESIS AND REACTIONS OF CHROMONE AND CHROMENE DERIVATIVES USING THE MULTICOMPONENT REACTION SYSTEM. (n.d.). Peeref. [Link]
Mamaghani, M., et al. (2018). Recent Advances in the MCRs Synthesis of Chromenes: A Review. Current Organic Chemistry. [Link]
A Facile Multi Component Synthesis of Some Functionalized Chromenes and Spiroindole Derivatives using DABCO as an Efficient Catalyst. (2012). Journal of the Chemical Society of Pakistan. [Link]
A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. (2025). Oriental Journal of Chemistry. [Link]
Gana, H.-F., et al. (2014). Efficient synthesis of chromenopyridine and chromene via MCRs. Chinese Chemical Letters. [Link]
A Concise Review of Multicomponent Reactions Using Novel Heterogeneous Catalysts under Microwave Irradiation. (2023). MDPI. [Link]
One-pot multicomponent green LED photoinduced synthesis of chromeno[4,3-b]chromenes catalyzed by a new nanophotocatalyst histaminium tetrachlorozincate. (n.d.). RSC. [Link]
Biowaste-Derived Heterogeneous Catalyst for the One-Pot Multicomponent Synthesis of Diverse and Densely Functionalized 2-Amino-4H-Chromenes. (2021). Taylor & Francis Online. [Link]
Synthesis of Chromeno[4,3-b]pyrrol-4(1H)-ones through a Multicomponent Reaction and Cyclization Strategy. (n.d.). National Center for Biotechnology Information. [Link]
One-Pot Multicomponent Synthesis of 2H-Chromene Derivative, Kinetics, and Thermodynamic Studies Using a Stopped-Flow Technique in Combination with Theoretical Computation Methods. (2018). Taylor & Francis Online. [Link]
Multicomponent Reaction Strategies for the Synthesis of 4-(Indol-3-Yl)-4H-Chromene Derivatives: Recent Developments. (2026). PubMed. [Link]
Optimization of reaction conditions for the synthesis of 2-amino-3-cyano-4H-chromenes. (n.d.). ResearchGate. [Link]
Synthesis of Chromeno[4,3-b]pyrrol-4(1H)-ones through a Multicomponent Reaction and Cyclization Strategy. (2020). ACS Omega. [Link]
Synthesis, Characterization and Biological Studies of Chromene Derivatives. (n.d.). IslandScholar. [Link]
Green method of synthesis of different derivatives of 2-amino-Chromenes by using CAN as a catalyst. (n.d.). JETIR. [Link]
Green protocol for the synthesis of 2-amino-4 H -chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. (2025). RSC Advances. [Link]
Synthesis of chromenen derivatives using multicomponent reactions and SiO₂/Fe₃O₄ nanoparticles. (2025). ResearchGate. [Link]
Multicomponent Reactions and Solvent Effect. (n.d.). ResearchGate. [Link]
Water-triggered union of multi-component reactions towards the synthesis of a 4H-chromene hybrid scaffold. (n.d.). National Center for Biotechnology Information. [Link]
Green Catalysts and/or Green Solvents for Sustainable Multi-Component Reactions. (2024). MDPI. [Link]
One-pot multicomponent reaction for the synthesis of 2-amino- 4-chromenes promoted by 1-methyl imidazoliumiodide [mim]Cl ionic-. (2014). Iranian Chemical Communication. [Link]
Recent developments in thiochromene chemistry. (2024). RSC Publishing. [Link]
Practical scaling-up of a four reactants multicomponent reaction (4-MCR). (n.d.). ResearchGate. [Link]
The chemistry of 3-nitrochromenes. (n.d.). ARKIVOC. [Link]
A Brief Review: Some Interesting Methods of Synthesis Chromene Derivatives as Bioactive Molecules. (2024). ResearchGate. [Link]
SYNTHESIS OF CHROMENE-2-ONE BY PECHMANN CONDENSATION REACTION AND ITS ZONE OF INHIBITION ON GRAM NEGATIVE BACTERIA. (n.d.). Academia.edu. [Link]
Magnetic Nanoparticle-Catalysed One-Pot Multicomponent Reactions (MCRs): A Green Chemistry Approach. (2025). MDPI. [Link]
Multicomponent Reactions - Superior Chemistry Technology For The New Millennium. (2005). Organic Chemistry Portal. [Link]
Computer-Generated, Mechanistic Networks Assist in Assigning the Outcomes of Complex Multicomponent Reactions. (2025). National Center for Biotechnology Information. [Link]
Metal–organic frameworks as catalytic platforms for multicomponent reactions (MCRs): mechanistic and design insights (2020–2025 overview). (n.d.). RSC Publishing. [Link]
Recent Advances in the MCRs Synthesis of Chromenes: A Review. (2018). ResearchGate. [Link]
refining protocols for selective inhibition of human carbonic anhydrase with coumarin derivatives
Welcome to the Technical Support Center for the evaluation and development of coumarin-based human carbonic anhydrase (hCA) inhibitors. This guide is designed for researchers and drug development professionals to trouble...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the evaluation and development of coumarin-based human carbonic anhydrase (hCA) inhibitors. This guide is designed for researchers and drug development professionals to troubleshoot assay failures, understand the unique prodrug mechanism of coumarins, and standardize kinetic evaluation protocols.
Part 1: Knowledge Base & Mechanistic FAQs
Q: Why do coumarin derivatives exhibit such high selectivity for tumor-associated hCA IX and XII over off-target cytosolic hCA I and II?A: Unlike classical sulfonamide inhibitors that directly coordinate the zinc ion in the active site, coumarins act as "suicide inhibitors" or prodrugs[1]. The coumarin lactone ring is hydrolyzed by the esterase activity of the hCA enzyme itself[2]. This enzymatic cleavage yields a 2-hydroxycinnamic acid derivative (initially in the Z configuration, which isomerizes to the more stable E form)[2].
Crucially, this bulky cleaved product does not bind the deep, highly conserved zinc pocket. Instead, it anchors at the entrance of the active site[3]. Because the amino acid composition at the active site entrance is highly variable among hCA isoforms, this unique binding mode allows for extreme isoform selectivity, heavily favoring the wider active site clefts of tumor-associated hCA IX and XII[1].
Mechanism of hCA-mediated coumarin prodrug hydrolysis and selective active-site occlusion.
Part 2: Standard Operating Procedures (SOPs)
To ensure reproducibility and scientific integrity, every protocol must be treated as a self-validating system. The following methodologies address the unique kinetic requirements of coumarin derivatives.
Causality: Because coumarins are prodrugs requiring enzymatic cleavage to become active inhibitors, standard instantaneous assay protocols will yield false negatives. A pre-incubation step is mandatory to allow the hCA esterase activity to fully hydrolyze the lactone ring[4].
Stock Preparation: Prepare a 10 mM stock solution of the coumarin derivative in 100% anhydrous DMSO.
Dilution Series: Dilute the stock in the assay buffer (20 mM HEPES, pH 7.4, 20 mM Na₂SO₄) to achieve the desired concentration range (e.g., 0.1 nM to 100 µM). Critical: Ensure the final DMSO concentration does not exceed 1% to prevent enzyme denaturation.
Enzyme Addition: Add the purified recombinant hCA isoform (e.g., hCA IX or XII) to the inhibitor solutions. Typical enzyme concentrations range from 5 to 12 nM depending on the isoform's specific activity.
Pre-incubation (The Self-Validating Step): Incubate the enzyme-inhibitor mixture at room temperature (20–25°C) for a minimum of 6 hours[4].
Validation Control: Run a parallel control plate using a classical sulfonamide (e.g., Acetazolamide) evaluated at both 0h and 6h pre-incubation. This proves that any loss of enzyme activity is due to the coumarin inhibition, not thermal degradation of the enzyme over the 6-hour window.
Advancement: Proceed immediately to the stopped-flow assay (Protocol B).
Protocol B: Stopped-Flow CO₂ Hydration Assay
Causality: The physiological reaction of hCA (CO₂ hydration) is extremely fast. Traditional steady-state kinetics cannot capture the initial rates accurately. A stopped-flow instrument paired with a pH-sensitive indicator is required to measure the rapid drop in pH as CO₂ is converted to bicarbonate and protons[5].
Indicator Setup: Prepare the indicator solution (0.2 mM Phenol Red) in the assay buffer.
Substrate Preparation: Prepare saturated CO₂ solutions by bubbling CO₂ gas into ultra-pure water at 20°C. Dilute to obtain working concentrations ranging from 1.7 to 17 mM[5].
Reaction Initiation: Using the stopped-flow instrument, rapidly mix equal volumes of the pre-incubated enzyme-inhibitor solution (from Protocol A) and the CO₂ substrate solution.
Data Acquisition: Monitor the absorbance change of the pH indicator at 557 nm over a window of 10–100 seconds[5].
Data Processing:
Validation Control: Subtract the uncatalyzed rate (buffer + CO₂ without enzyme) from the total observed rate.
Calculate the initial velocity from the first 5–10% of the reaction trace[5]. Determine the inhibition constant (
) using non-linear least-squares fitting of the Michaelis-Menten equation.
Part 3: Troubleshooting Guide
Issue: Apparent lack of inhibition (False Negatives) during initial screening.
Diagnosis: The most common failure point with coumarin derivatives is treating them like classical reversible inhibitors. If the assay is run immediately after mixing, the coumarin remains in its inactive lactone form.
Resolution: Strictly enforce the 6-hour pre-incubation protocol[4]. If inhibition is still not observed, verify the esterase activity of your specific hCA batch using a standard esterase assay (e.g., 4-nitrophenyl acetate hydrolysis).
Issue: Precipitation or inconsistent kinetic readings at higher inhibitor concentrations.
Diagnosis: Coumarins, particularly those with bulky lipophilic substitutions designed for hCA IX/XII selectivity, often suffer from poor aqueous solubility.
Resolution: Limit the maximum concentration of the inhibitor in the assay to its kinetic solubility limit. Use up to 5% DMSO only if the specific hCA isoform tolerates it (validate with a vehicle control). For future iterations, consider synthesizing derivatives with solubilizing appendages (e.g., morpholine or piperazine rings).
Issue: Loss of selectivity; the coumarin inhibits hCA I and II as strongly as hCA IX and XII.
Diagnosis: The hydrolyzed 2-hydroxycinnamic acid derivative may lack the specific steric bulk required to exclusively interact with the variable amino acids at the active site entrance of hCA IX/XII.
Resolution: Review your structure-activity relationship (SAR). Selectivity is driven by the substituents on the coumarin ring. Bulky substitutions (e.g., at the 3- or 7-position) prevent the molecule from entering the narrow active site cleft of hCA I and II, restricting binding to the wider clefts of hCA IX and XII[3].
Part 4: Quantitative Data Summary
The following table summarizes the typical inhibition profiles of classical sulfonamides versus prodrug coumarins. Notice the stark contrast in off-target (hCA I/II) inhibition.
values > 10,000 nM indicate a lack of biologically relevant inhibition, highlighting the extreme selectivity of the coumarin scaffold for tumor-associated isoforms.
References
Synthesis and biological evaluation of new 3-substituted coumarin derivatives as selective inhibitors of human carbonic anhydrase IX and XII
Source: Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry)
URL:[Link]
Investigation on Human Carbonic Anhydrase IX and XII Inhibitory Activity and A549 Antiproliferative Activity of a New Class of Coumarinamides
Source: MDPI (International Journal of Molecular Sciences)
URL:[Link]
Selective inhibition of carbonic anhydrase IX and XII by coumarin and psoralen derivatives
Source: NIH / PubMed Central
URL:[Link]
Coumarin-Based Dual Inhibitors of Human Carbonic Anhydrases and Monoamine Oxidases Featuring Amino Acyl and (Pseudo)-Dipeptidyl Appendages: In Vitro and Computational Studies
Source: NIH / PubMed Central (Molecules)
URL:[Link]
Isocoumarins: a new class of selective carbonic anhydrase IX and XII inhibitors
Source: Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry)
URL:[Link]
improving the efficiency of arylamine-catalyzed Mannich cyclization for 2H-benzo[h]chromenes
Welcome to the Application Support Center: Arylamine-Catalyzed Mannich Cyclization As a Senior Application Scientist, I have designed this portal to assist researchers and drug development professionals in mastering the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center: Arylamine-Catalyzed Mannich Cyclization
As a Senior Application Scientist, I have designed this portal to assist researchers and drug development professionals in mastering the synthesis of 2H-benzo[h]chromenes. These oxygenated heterocycles are privileged scaffolds in medicinal chemistry, but their assembly historically required complex, transition-metal-catalyzed conditions. The recent development of an organocatalytic, metal-free Mannich-cyclization cascade has revolutionized this space, utilizing simple arylamines to drive the reaction via an ortho-quinone methide (o-QM) intermediate[1].
This guide synthesizes empirical data and mechanistic theory to help you troubleshoot and optimize your synthetic workflows.
Mechanistic Causality & Pathway Visualization
To successfully troubleshoot a reaction, you must first understand its molecular choreography. The transformation of 1-naphthols and trans-cinnamaldehydes into 2H-benzo[h]chromenes is not a simple condensation; it is a highly orchestrated cascade[1]:
Iminium Activation: The arylamine catalyst condenses with the enal to form a reactive iminium ion, releasing water.
o-QM Generation: The naphthol attacks the iminium species. A subsequent proton transfer and elimination sequence generates the transient, highly reactive ortho-quinone methide (o-QM).
Cyclization: A concerted or stepwise Mannich–Diels–Alder cyclization traps the o-QM, forming the pyran ring and regenerating the arylamine catalyst.
Understanding this causality explains why strict moisture control and precise catalyst electronics are the two most critical variables in your experiment.
Catalytic cycle of arylamine-catalyzed Mannich cyclization cascade via o-QM intermediate.
Catalyst Optimization & Quantitative Benchmarks
Not all anilines are created equal for this cascade. The electronic and steric profile of the arylamine dictates the equilibrium of the iminium formation and the stability of the transition state during o-QM generation. Based on foundational optimization studies, o-phenylenediamine is the superior catalyst[1].
Table 1: Arylamine Catalyst Screening for 2H-benzo[h]chromene Synthesis
Data synthesized from the optimization of 1-naphthol and trans-cinnamaldehyde cascade reactions.
Self-Validating Experimental Protocol
This protocol is designed as a self-validating system. By monitoring specific checkpoints (e.g., TLC consumption of the naphthol, desiccant integrity), you can verify the health of the reaction in real-time.
Standard Operating Procedure: Synthesis of 2-Phenyl-2H-benzo[h]chromene
Reagents Required:
1-Naphthol (0.20 mmol, 1.0 equiv)
trans-Cinnamaldehyde (0.30 mmol, 1.5 equiv)
o-Phenylenediamine (0.04 mmol, 20 mol%)
Activated 4Å Molecular Sieves (50 mg)
Anhydrous CH₂Cl₂ (1.0 mL)
Step-by-Step Workflow:
Vessel Preparation: Flame-dry a Schlenk tube or a standard reaction vial equipped with a magnetic stir bar. Backfill with Argon to ensure a strictly inert atmosphere.
Causality Check: The MS powder is critical. It drives the thermodynamic equilibrium of the initial iminium formation forward by sequestering the water byproduct.
Reagent Addition: Add the o-phenylenediamine catalyst (0.04 mmol), followed by 1-naphthol (0.20 mmol) and trans-cinnamaldehyde (0.30 mmol) to the vial.
Solvent Introduction: Inject 1.0 mL of anhydrous CH₂Cl₂. Seal the vessel immediately.
Reaction Execution: Stir the mixture at 40 °C (or room temperature, depending on substrate sterics).
Causality Check: The reaction mixture will typically transition to a deep red/orange hue. This color change is your visual validation that the highly conjugated o-QM intermediate has successfully formed.
In-Process Monitoring: Monitor the reaction via TLC (Hexane/Ethyl Acetate 9:1 or 4:1). The reaction is deemed complete when the 1-naphthol spot is fully consumed (typically 17–24 hours).
Purification: Directly load the crude mixture onto a silica gel column without aqueous workup to prevent intermediate hydrolysis. Elute with a gradient of ethyl ether and hexane (1:9) to isolate the target 2H-benzo[h]chromene as a red oil or solid.
Troubleshooting FAQs
Q1: My reaction stalls at the intermediate phase, and I see a lot of unreacted 1-naphthol on my TLC plate. What is failing?A1: This is almost exclusively a moisture issue. The formation of the iminium ion from the enal and the arylamine releases water. If this water is not strictly scavenged, the equilibrium shifts backward, preventing the formation of the ortho-quinone methide (o-QM)[1]. Ensure your CH₂Cl₂ is strictly anhydrous and your 4Å molecular sieves are freshly activated (heated under vacuum at 250 °C for 12 hours prior to use).
Q2: Can I substitute o-phenylenediamine with a standard secondary amine organocatalyst like pyrrolidine?A2: No. While secondary amines are classic organocatalysts for standard MacMillan-type or Mannich reactions, this specific cascade relies on the unique primary arylamine architecture. o-Phenylenediamine acts as a bifunctional catalyst; the primary amine forms the iminium, while the adjacent ortho-amino group participates in crucial hydrogen-bonding networks that stabilize the transition state during the o-QM generation[2].
Q3: I am trying to use an aliphatic aldehyde instead of trans-cinnamaldehyde, but no cyclization occurs. Why?A3: The mechanism dictates your substrate scope. trans-Cinnamaldehydes (enals) possess an α,β-unsaturated system. This unsaturation is strictly required because, after the initial Mannich-type addition, the double bond must participate in the intramolecular Diels-Alder-type cyclization to close the pyran ring[3]. Aliphatic aldehydes lack this structural feature, halting the cascade before cyclization can occur.
Q4: The yield of my 2,2-disubstituted-2H-chromene is significantly lower than the monosubstituted variants. How can I push the conversion?A4: Steric hindrance at the β-position of the enal (e.g., when using 3,3-diphenylacrylaldehyde) increases the activation energy for the final cyclization step. To overcome this steric penalty, increase the reaction temperature to 40 °C, and extend the reaction time to 48 hours. Maintaining a strict Argon atmosphere is vital here to prevent the oxidative degradation of the sterically congested, long-lived intermediates[1].
References
Zhang, Y., Ji, P., Meng, X., Gao, F., Zeng, F., & Wang, W. (2021). "Facile Synthesis of 2H-Benzo[h]Chromenes via an Arylamine-Catalyzed Mannich Cyclization Cascade Reaction." Molecules, 26(12), 3617. URL: [Link]
Majhi, A. (2022). "Synthesis of 2H-benzo[h]chromenes by Organocatalytic Mannich cyclization cascade reactions via the novel amine-promoted QM pathway." ResearchGate. URL: [Link]
Csuvik, O., et al. (2025). "Fine-Tuned Reactivity of N-Containing Naphthol Analogues." Preprints.org. URL: [Link]
Validation of 2-Oxo-2H-Benzo[h]chromene-3-Carboxylic Acid Derivatives as Anticancer Agents: A Comparative Guide
The development of targeted therapeutics requires scaffolds that balance potent cytotoxicity against malignant cells with high tolerability in healthy tissues. Recently, 2-oxo-2H-benzo[h]chromene-3-carboxylic acid deriva...
Author: BenchChem Technical Support Team. Date: March 2026
The development of targeted therapeutics requires scaffolds that balance potent cytotoxicity against malignant cells with high tolerability in healthy tissues. Recently, 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives—often referred to as benzocoumarins—have emerged as a highly promising class of anticancer agents. Inspired by the naturally occurring neo-tanshinlactone scaffold, these synthetic derivatives have been engineered to overcome the pharmacokinetic limitations of their natural counterparts while amplifying their antiproliferative properties[1].
This guide provides an objective, data-driven comparison of these derivatives against standard-of-care chemotherapeutics, detailing their comparative efficacy, mechanistic causality, and the self-validating experimental protocols required for their preclinical validation.
Comparative Efficacy: Benzocoumarins vs. Standard Therapeutics
The therapeutic viability of any novel compound is benchmarked against established clinical standards. In comprehensive in vitro evaluations, specific benzocoumarin derivatives (designated as Bc-5, Bc-8, and Bc-9) were screened against the MCF-7 human breast cancer cell line.
These derivatives demonstrated remarkable antiproliferative activity, in several instances outperforming the reference anti-estrogen drug, Tamoxifen[1]. Furthermore, broader studies on related benzo[h]chromene derivatives have shown significant growth inhibitory activity against diverse cell lines (including HCT-116 and HepG-2) when benchmarked against standard cytotoxic agents like Doxorubicin and Vinblastine[2].
Quantitative Efficacy Comparison (IC₅₀ Values)
The following table summarizes the performance of the lead 2-oxo-2H-benzo[h]chromene derivatives compared to standard reference compounds.
Compound / Derivative
Target Cell Line
IC₅₀ (μM)
Normal Cell Toxicity (Osteoblasts)
Relative Performance vs. Control
Bc-5
MCF-7 (Breast)
3.8
None observed
Superior to Tamoxifen
Bc-9
MCF-7 (Breast)
6.5
None observed
Superior to Tamoxifen
Bc-8
MCF-7 (Breast)
7.9
None observed
Comparable/Superior to Tamoxifen
Tamoxifen (Control)
MCF-7 (Breast)
~10.0 - 15.0
Dose-dependent toxicity
Baseline Standard
Doxorubicin (Control)
Broad Spectrum
< 1.0
High systemic toxicity
Baseline Cytotoxic Standard
Data synthesized from the in vitro evaluation of neo-tanshinlactone inspired benzocoumarins[3].
Mechanistic Insights: The Causality of Targeted Apoptosis
A critical pillar of drug validation is proving that cell death occurs via regulated pathways (apoptosis) rather than non-specific cellular rupture (necrosis). The efficacy of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid derivatives is rooted in a highly specific mechanistic cascade.
Upon cellular internalization, these compounds do not act as broad-spectrum DNA intercalators. Instead, they induce severe cell cycle arrest and trigger the intrinsic apoptotic pathway. Experimental validation confirms that exposure to Bc-5, Bc-8, and Bc-9 results in profound nuclear fragmentation and caspase-dependent apoptosis in MCF-7 cells[3]. Crucially, these compounds are devoid of cytotoxic effects against normal human osteoblast cells, indicating a highly favorable therapeutic index and tumor-selective mechanism of action[1].
Fig 1. Mechanistic pathway of benzocoumarin derivatives inducing targeted apoptosis in MCF-7 cells.
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the validation of these derivatives relies on a self-validating experimental workflow. Each step acts as a quality control checkpoint for the next: establishing baseline toxicity, proving selectivity, and finally, confirming the molecular mechanism.
Fig 2. Self-validating experimental workflow for evaluating benzocoumarin anticancer efficacy.
Protocol A: In Vitro Cytotoxicity Screening (MTT Assay)
Objective: To establish the baseline IC₅₀ values and quantify antiproliferative potency.
Causality: The MTT colorimetric assay measures the reduction of yellow tetrazolium salt to purple formazan by mitochondrial succinate dehydrogenase. Because this reduction only occurs in metabolically active cells, it provides a direct, quantifiable proxy for cell viability[2].
Seed MCF-7 cells in 96-well plates at a density of
cells/well in DMEM supplemented with 10% FBS.
Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cellular adhesion.
Treat cells with varying concentrations (0.1 μM to 50 μM) of the synthesized benzocoumarin derivatives (Bc-5, Bc-8, Bc-9) and Tamoxifen (positive control).
After 48 hours of exposure, add 20 μL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.
Solubilize the resulting formazan crystals using DMSO and measure absorbance at 570 nm using a microplate reader. Calculate IC₅₀ using non-linear regression analysis.
Objective: To validate the tumor-specific targeting of the derivatives.
Causality: General cytotoxicity is a primary failure point in oncology drug development. By exposing normal human osteoblasts to the compounds, researchers can confirm that the induced apoptosis is specific to the malignant phenotype, thereby establishing a safe therapeutic window[1].
Isolate and culture primary normal human osteoblast cells in standard osteogenic media.
Expose the osteoblasts to the derivatives at concentrations equivalent to
and the established MCF-7 IC₅₀ values (e.g., 7.6 μM and 15.2 μM for Bc-5).
Perform standard viability assays (MTT or Trypan Blue exclusion) at 24, 48, and 72 hours.
Validation Checkpoint: A successful candidate must show >90% viability in osteoblasts while achieving <50% viability in MCF-7 cells.
Protocol C: Mechanistic Validation via Flow Cytometry
Objective: To confirm caspase-dependent apoptosis and cell cycle arrest.
Causality: Differentiating between apoptosis and necrosis is vital. Annexin V binds to phosphatidylserine (which flips to the outer membrane during early apoptosis), while Propidium Iodide (PI) stains DNA in cells with compromised membranes (late apoptosis/necrosis). PI staining of permeabilized cells also quantifies DNA content to identify cell cycle arrest phases[3].
Harvest MCF-7 cells treated with the IC₅₀ concentration of the test compound for 24 hours.
Wash cells twice with cold PBS and resuspend in 1X Binding Buffer.
Apoptosis Analysis: Add 5 μL of Annexin V-FITC and 5 μL of PI. Incubate for 15 minutes in the dark at room temperature. Analyze via flow cytometry to quantify early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptotic populations.
Cell Cycle Analysis: Fix a separate aliquot of treated cells in 70% cold ethanol. Treat with RNase A and stain with PI. Analyze the DNA content via flow cytometry to determine the percentage of cells arrested in the G0/G1, S, or G2/M phases.
References
El-Agrody, A. M., et al. "Design of New Benzo[h]chromene Derivatives: Antitumor Activities and Structure-Activity Relationships of the 2,3-Positions and Fused Rings at the 2,3-Positions." PubMed Central (NIH). 2
Sashidhara, K. V., et al. "Neo-tanshinlactone inspired synthesis, in vitro evaluation of novel substituted benzocoumarin derivatives as potent anti-breast cancer agents." PubMed (NIH).1
Sashidhara, K. V., et al. "Neo-tanshinlactone inspired synthesis, in vitro evaluation of novel substituted benzocoumarin derivatives as potent anti-breast cancer agents (Detailed Abstract/MeSH)." PubMed (NIH). 3
Comparative Guide: Structure-Activity Relationship of 2-Oxo-2H-benzo[h]chromene-3-carboxylate Derivatives
Executive Summary & Scaffold Significance Audience: Medicinal Chemists, Pharmacologists, and Oncology Researchers. The 2-oxo-2H-benzo[h]chromene-3-carboxylate scaffold represents a "privileged structure" in drug discover...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scaffold Significance
Audience: Medicinal Chemists, Pharmacologists, and Oncology Researchers.
The 2-oxo-2H-benzo[h]chromene-3-carboxylate scaffold represents a "privileged structure" in drug discovery, characterized by a coumarin core fused with a benzene ring at the 7,8-positions (benzo[h] fusion). This extended conjugation system significantly alters the physicochemical profile compared to simple coumarins, enhancing lipophilicity and DNA-intercalation potential.
This guide objectively analyzes the Structure-Activity Relationship (SAR) of these derivatives, specifically focusing on their utility as anticancer agents (tubulin inhibitors, apoptotic inducers) and enzyme inhibitors (hMAO-B) . Unlike standard reviews, this document synthesizes experimental causality with actionable design protocols.
Chemical Architecture & Synthesis Workflow
The synthesis of 2-oxo-2H-benzo[h]chromene-3-carboxylates typically employs a One-Pot Multicomponent Reaction (MCR) . This approach is preferred over sequential steps for its atom economy and high yields.
Ethyl cyanoacetate or Diethyl malonate (1.0 equiv)
Catalyst: Piperidine or Morpholine (Catalytic amount)
Solvent: Ethanol (Absolute)
Step-by-Step Methodology:
Charge: In a microwave-safe reaction vessel, dissolve the naphthol/tetralone and aryl aldehyde in ethanol (10 mL per mmol).
Activate: Add the active methylene compound (Ethyl cyanoacetate).
Catalyze: Add 2-3 drops of piperidine.
Irradiate: Subject the mixture to microwave irradiation at 140°C for 2–5 minutes (Power: 300W). Note: Conventional heating requires reflux for 3–6 hours.
Isolate: Cool to room temperature. The solid product precipitates.[2]
Purify: Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol/DMF to achieve >95% purity.
Visualization: Synthesis Logic Flow
Caption: Logical progression of the one-pot multicomponent synthesis yielding the benzo[h]chromene scaffold.
Structure-Activity Relationship (SAR) Analysis
The biological efficacy of this scaffold is governed by four critical "zones" of modification.
Zone 1: The Benzo[h] Fusion (Lipophilicity & Intercalation)
Observation: Fusing a benzene ring at the 7,8-position of the coumarin core (creating the benzo[h] system) increases the LogP (lipophilicity) by approximately 1.5–2.0 units compared to simple coumarins.
Impact: Enhanced membrane permeability and stronger hydrophobic interactions with the colchicine-binding site of tubulin.
Data Support: Benzo[h] derivatives consistently show lower IC50 values (0.5–5 µM range) against MCF-7 cells compared to their benzo[f] or simple coumarin analogs (>50 µM).
Zone 2: The C4 Aryl Substituent (Electronic Tuning)
Requirement: An aryl group at C4 is essential for antiproliferative activity.
Electronic Effect:
Electron-Donating Groups (EDG): Substituents like 4-OCH3 or 3,4,5-trimethoxy significantly enhance cytotoxicity. This mimics the pharmacophore of Combretastatin A-4 (a potent tubulin inhibitor).
Electron-Withdrawing Groups (EWG): Groups like 4-NO2 or 4-Cl often reduce potency against cancer lines but may enhance antimicrobial activity.
Steric Constraint: Bulky groups (e.g., naphthyl) at C4 decrease activity due to steric clashes within the receptor pocket.
Zone 3: The C3 Carboxylate Ester (Target Interaction)
Function: The ester carbonyl acts as a hydrogen bond acceptor.
Modification:
Ethyl Ester: Provides optimal balance of solubility and binding.
Hydrazide/Amide Conversion: Converting the ester to a hydrazide (-CONHNH2) or amide often retains cytotoxicity while improving water solubility. Hydrazides also open pathways for Schiff base formation, which can chelate metal ions in metalloenzymes.
Nitrile (-CN) Substitution: Replacing the ester with a nitrile group (common in 2-amino-4H-chromenes) shifts the mechanism towards Bcl-2 inhibition rather than pure tubulin binding.
Zone 4: The Lactone Ring (2-Oxo)
Stability: The 2-oxo (lactone) is susceptible to hydrolysis in high pH, but essential for the "coumarin" biological identity. It is a suicide substrate for certain serine proteases and a key interaction point for hMAO-B inhibition.
Comparative Performance Guide
Anticancer Potency (Cytotoxicity)
Context: Comparison of Ethyl 2-oxo-2H-benzo[h]chromene derivatives against standard chemotherapy agents.[3]
Compound Class / Derivative
R-Group (C4)
Cell Line: MCF-7 (Breast) IC50 (µM)
Cell Line: HepG2 (Liver) IC50 (µM)
Relative Potency vs. Standard
Standard: Doxorubicin
N/A
0.42 ± 0.05
0.38 ± 0.04
Reference (1.0x)
Standard: Vinblastine
N/A
4.10 ± 0.30
5.20 ± 0.40
Reference
Benzo[h]chromene (Ester)
4-Methoxyphenyl
2.15 ± 0.12
3.45 ± 0.25
~2x more potent than Vinblastine
Benzo[h]chromene (Ester)
4-Chlorophenyl
12.50 ± 1.10
15.80 ± 1.50
Low Potency
Benzo[h]chromene (Nitrile)*
3-Nitrophenyl
0.85 ± 0.09
1.10 ± 0.10
Comparable to Doxorubicin
Simple Coumarin Analog
4-Methoxyphenyl
>50.0
>50.0
Inactive
Note: The "Nitrile" variant (2-amino-3-cyano) is included to demonstrate the high potency of the 4H-chromene subclass often synthesized alongside the 2-oxo derivatives.
Enzyme Inhibition (hMAO-B)
Context: Neuroprotective potential for Parkinson's disease.
Lead Compound: Ethyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate.[4]
Activity: IC50 = 45.52 µM (Selective for MAO-B over MAO-A).[4]
Mechanism: Competitive reversible inhibition.
Mechanism of Action (MOA)
The anticancer activity of 2-oxo-2H-benzo[h]chromene-3-carboxylates is multimodal. The primary pathway involves the Intrinsic Apoptotic Cascade .
Tubulin Binding: The scaffold binds to the colchicine site, inhibiting microtubule polymerization.
Cell Cycle Arrest: This leads to G2/M phase arrest.
Mitochondrial Signaling: Arrested cells trigger the downregulation of Bcl-2 (anti-apoptotic) and upregulation of Bax (pro-apoptotic).
Caspase Activation: Cytochrome c release activates Caspase-9 , which cleaves Caspase-3 , leading to DNA fragmentation and cell death.
Visualization: Apoptotic Signaling Pathway
Caption: Signal transduction pathway induced by benzo[h]chromene derivatives leading to programmed cell death.
Experimental Validation Protocols
Protocol A: MTT Cytotoxicity Assay
Self-Validating Step: Use DMSO control (<0.5%) and Positive Control (Doxorubicin) on every plate.
Seeding: Seed MCF-7/HepG2 cells (5 × 10³ cells/well) in 96-well plates. Incubate for 24h at 37°C/5% CO2.
Treatment: Add serial dilutions of the benzo[h]chromene derivative (0.1, 1, 5, 10, 25, 50, 100 µM).
Incubation: Incubate for 48 hours.
Labeling: Add 10 µL MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.
Quantification: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression (GraphPad Prism).
Protocol B: Molecular Docking (In Silico)
Target: Tubulin (PDB ID: 1SA0) or Bcl-2 (PDB ID: 2W3L).
Preparation: Prepare protein structure by removing water and co-crystallized ligands. Add polar hydrogens.
Ligand Setup: Minimize energy of the benzo[h]chromene derivative (MMFF94 force field).
Grid Generation: Define a 20x20x20 Å box centered on the colchicine binding site.
Docking: Run AutoDock Vina or Glide.
Validation: Re-dock the native ligand (RMSD must be < 2.0 Å).
References
El-Agrody, A. M., et al. (2017).[5] "Design of New Benzo[h]chromene Derivatives: Antitumor Activities and Structure-Activity Relationships." Molecules, 22(3), 479.[5] Link
Kumar, J. A., et al. (2013).[6] "Synthesis, anticancer activity and photophysical properties of novel substituted 2-oxo-2H-chromenylpyrazolecarboxylates." European Journal of Medicinal Chemistry, 65, 389-402.[6] Link
Abdel-Aziz, H. A., et al. (2013).[7] "The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate." Molecules, 18(2), 2084-2095. Link
Raju, B. C., et al. (2020).[8][9][10][6] "Synthesis and anti-inflammatory activity of 2-oxo-2H-chromenyl and 2H-chromenyl-5-oxo-2,5-dihydrofuran-3-carboxylates." Bioorganic & Medicinal Chemistry Letters, 30(16), 127341. Link
Al-Ayed, A. S., et al. (2022). "Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction."[11][12] Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 405-422.[11][12] Link
Comparative Synthetic Routes for 2-Oxo-2H-Chromene-3-Carboxylic Acid Analogs: A Technical Guide
Executive Overview The 2-oxo-2H-chromene-3-carboxylic acid (commonly known as coumarin-3-carboxylic acid) scaffold is a privileged pharmacophore in drug discovery. It serves as a critical intermediate for synthesizing co...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
The 2-oxo-2H-chromene-3-carboxylic acid (commonly known as coumarin-3-carboxylic acid) scaffold is a privileged pharmacophore in drug discovery. It serves as a critical intermediate for synthesizing complex amides, hydrazides, and heterocyclic hybrids that exhibit potent antibacterial, anti-inflammatory, and anticancer properties[1].
The structural core is traditionally constructed via a Knoevenagel condensation between a substituted 2-hydroxybenzaldehyde (salicylaldehyde) and an active methylene compound. While diethyl malonate was historically utilized, modern protocols overwhelmingly favor Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione). This is due to its superior acidity (pKa ~4.9) and favorable thermodynamic decomposition profile, which drives the subsequent intramolecular cyclization[2].
This guide critically evaluates three primary synthetic methodologies—Conventional Heating, Aqueous Green Catalysis, and Microwave-Assisted Synthesis—providing researchers with the causal reasoning and empirical data necessary to optimize their synthetic workflows.
Experimental Workflow & Logical Relationships
Experimental workflow for coumarin-3-carboxylic acid synthesis and validation.
Comparative Analysis of Synthetic Routes
Route A: Conventional Heating (Organic Solvent)
The traditional approach utilizes absolute ethanol as a solvent with catalytic amounts of pyridine or piperidine/acetic acid[3][4].
Causality: The amine catalyst facilitates the deprotonation of the active methylene. When piperidine is used, it can also form a highly electrophilic iminium ion intermediate with the aldehyde, accelerating the initial nucleophilic attack.
Drawbacks: This route requires extended reflux times (4–6 hours) and utilizes toxic, volatile organic solvents, reducing its overall atom economy and environmental viability.
Route B: Aqueous Green Catalysis
Modern sustainable chemistry favors water as the solvent, utilizing mild bases such as Potassium Carbonate (K₂CO₃)[1] or Potassium Phthalimide (PPI)[5].
Causality: Water enhances the hydrophobic effect, forcing the organic substrates into close proximity, which increases the effective local concentration. K₂CO₃ easily deprotonates Meldrum's acid. The reaction proceeds efficiently at room temperature, avoiding the thermal degradation of sensitive substituents (e.g., halogens or methoxy groups).
Validation: The product remains dissolved as a carboxylate salt in the basic aqueous medium, allowing unreacted hydrophobic impurities to be easily filtered out before acidification.
Route C: Microwave-Assisted Synthesis
Microwave irradiation coupled with agro-waste-derived catalysts (e.g., Water Extract of Lemon Fruit Shell Ash - WELFSA) represents the frontier of rapid synthesis[2].
Causality: Microwave dielectric heating causes rapid, uniform molecular friction, drastically reducing the activation energy barrier. Natural basic ashes provide an inexpensive, heterogeneous alkaline environment that promotes the condensation and subsequent elimination of acetone and CO₂.
Advantage: Reduces reaction times from hours to mere minutes (2–6 min) while maintaining exceptional yields (>90%)[2][3].
Quantitative Performance Comparison
The following table synthesizes empirical data across various analogs and methodologies to guide route selection based on available laboratory infrastructure.
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes a measurable checkpoint.
Protocol 1: Aqueous Green Synthesis (Recommended Standard)
Reference standard adapted from BenchChem Application Notes[1] and Emerald Insight[6].
Reaction Setup: In a 50 mL round-bottom flask, suspend the aldehyde and Meldrum's acid in water.
Causality: Using a slight excess (1.2 eq) of Meldrum's acid ensures complete consumption of the limiting aldehyde reagent.
Catalysis: Add K₂CO₃ (10 mol%) to the mixture and stir at room temperature.
Validation Checkpoint: The suspension will gradually clear as the basic environment forms the soluble carboxylate salt of the product.
Monitoring: Check progress via TLC (Eluent: Ethyl Acetate/Hexane 1:4 v/v)[3].
Validation Checkpoint: The disappearance of the highly UV-active aldehyde spot indicates reaction completion (typically 220–320 minutes)[6].
Work-up & Precipitation: Slowly add dilute HCl (1M) dropwise until the pH reaches ~2.
Causality: Acidification protonates the soluble coumarin-3-carboxylate salt. The resulting neutral carboxylic acid is highly insoluble in water, driving a massive precipitation event[1].
Isolation: Filter the solid under vacuum, wash with cold water, and recrystallize from an Ethanol:Water (1:1) system.
Validation Checkpoint: Melting point analysis should yield a sharp range (e.g., 188–190°C for the unsubstituted analog)[3].
Protocol 2: Microwave-Assisted Synthesis
Reference standard adapted from Bentham Science[2].
Preparation: Mix equimolar amounts of salicylaldehyde and Meldrum's acid in a microwave-safe vessel. Add a catalytic amount of basic ash extract (e.g., WELFSA).
Irradiation: Subject the solvent-free mixture to microwave irradiation (e.g., 400W) in 30-second intervals for a total of 2–6 minutes.
Causality: Interval heating prevents thermal runaway and localized charring of the organic solids.
Work-up: Cool to room temperature, dissolve the crude mass in a minimal amount of water, and acidify with dilute HCl to precipitate the pure product[2].
Downstream Applications
Once the 2-oxo-2H-chromene-3-carboxylic acid core is isolated and validated, it serves as a versatile precursor. It can be directly nitrated at the 6-position using an ice-cold mixture of concentrated HNO₃/H₂SO₄[7], or converted into an active acyl chloride (via SOCl₂) for subsequent amide coupling with piperazines or primary amines to yield targeted biologically active hybrids[4][8].
References
Clean synthesis of coumarin-3-carboxylic acids using water extract of rice straw husk
Source: Emerald Insight
URL:[Link]
Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic Acid Using WELFSA
Source: Bentham Science Publishers
URL:[Link]
Microwave-Assisted Synthesis and Biological Evaluation of Some Coumarin Hydrazides
Source: DergiPark
URL:[Link]
SYNTHESIS AND BIOLOGICAL ASSESSMENT OF NOVEL HYBRIDS OF COUMARIN SCAFFOLD TETHERED BY PIPERAZINYL SULFONAMIDES
Source: IJNRD
URL:[Link]
Synthesis and biological evaluation of new 3-substituted coumarin derivatives as selective inhibitors of human carbonic anhydrase IX and XII
Source: Taylor & Francis
URL:[Link]
A cost-effective and green aqueous synthesis of 3-substituted coumarins catalyzed by potassium phthalimide
Source: SciSpace
URL:[Link]
biological evaluation of substituted benzo[h]chromene-3-carboxylates as antihyperlipidemic agents
A Senior Application Scientist's Guide to the Biological Evaluation of Substituted Benzo[h]chromene-3-carboxylates as Antihyperlipidemic Agents Introduction Hyperlipidemia, characterized by elevated levels of lipids such...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to the Biological Evaluation of Substituted Benzo[h]chromene-3-carboxylates as Antihyperlipidemic Agents
Introduction
Hyperlipidemia, characterized by elevated levels of lipids such as cholesterol and triglycerides in the bloodstream, is a primary risk factor for the development of atherosclerosis and subsequent cardiovascular diseases.[1] While numerous therapeutic options exist, many are associated with significant side effects, necessitating the search for novel, safer, and more effective antihyperlipidemic agents.[2][3] The chromene (benzopyran) scaffold is a privileged structure in medicinal chemistry, found in many natural and synthetic compounds exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[4][5] Recently, substituted benzo[h]chromene-3-carboxylate derivatives have emerged as a promising class of compounds for the management of hyperlipidemia.[2][6]
This guide provides an in-depth comparison and evaluation of these agents, grounded in experimental data. We will explore their synthesis, compare their performance through in silico and in vivo studies against established standards like atorvastatin, and elucidate their mechanism of action, offering a comprehensive resource for researchers in drug discovery and development.
Synthetic Strategy: A Gateway to Novel Derivatives
The synthesis of the target benzo[h]chromene-3-carboxylate derivatives is efficiently achieved through a Knoevenagel condensation. This reaction typically involves the condensation of an ethyl-6-formyl-2-oxo-2H-benzo[h]chromene-3-carboxylate intermediate with various active methylene compounds.[2] This synthetic route is advantageous as it allows for the introduction of diverse substituents, enabling a systematic exploration of structure-activity relationships (SAR).
The general synthetic pathway begins with the formylation of α-naphthol, followed by further reactions to construct the core benzo[h]chromene-3-carboxylate structure, which is then condensed to yield the final substituted products.[6] The conformation and purity of the synthesized compounds are typically confirmed using a suite of analytical techniques including Thin Layer Chromatography (TLC), FT-IR, NMR, and Mass Spectrometry.[2][6]
Caption: Generalized synthetic workflow for benzo[h]chromene-3-carboxylate derivatives.
In Silico Analysis: Predicting a Mechanism of Action
To rationalize the potential antihyperlipidemic activity and guide experimental efforts, molecular docking studies are an invaluable tool. The primary target for many lipid-lowering drugs, including statins, is 3-hydroxy-3-methyl-glutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[2][7]
Docking studies performed on a series of twelve novel benzo[h]chromene-3-carboxylate derivatives (Va-l) revealed a strong binding affinity for the active site of HMG-CoA reductase.[2] The causality behind this approach is to pre-screen compounds computationally to identify those with the highest probability of biological activity, thereby prioritizing resources for synthesis and in vivo testing.
Caption: Comparative binding of a lead compound and Atorvastatin to HMG-CoA reductase.
Notably, compound Vf , which features a diphenylmethanamine group, exhibited a greater binding affinity (-12.898 kcal/mol) than the standard drug atorvastatin (-11.8605 kcal/mol).[2][3] This superior binding energy is attributed to specific interactions, such as hydrogen bonding between the amino group of the diphenylmethanamine chain and methionine residues within the enzyme's active site.[2][6] This strong in silico evidence strongly suggests that the antihyperlipidemic effect of these compounds is mediated, at least in part, by the inhibition of HMG-CoA reductase.
Table 1: Comparative Molecular Docking Scores against HMG-CoA Reductase
Compound
Binding Affinity (kcal/mol)
Key Interacting Residues (Compared to Atorvastatin)
Atorvastatin (Standard)
-11.8605
Interacts with 18 amino acid residues
Compound Vd
-12.445
Data not fully specified
Compound Vf
-12.898
Shares 13 of 18 interacting residues with Atorvastatin
In Vivo Evaluation: Performance in a Hyperlipidemic Rat Model
The true measure of an antihyperlipidemic agent lies in its ability to modulate lipid profiles in a living system. The synthesized benzo[h]chromene-3-carboxylate derivatives were evaluated in a cholesterol-induced hyperlipidemic rat model, a standard and reliable system for preclinical assessment.[2]
Rats were fed a high-cholesterol diet to induce hyperlipidemia, characterized by significantly elevated serum levels of Total Cholesterol (TC), Triglycerides (TG), Low-Density Lipoprotein (LDL), and a decrease in High-Density Lipoprotein (HDL).[2][8] The test compounds were administered at a dose of 5 mg/kg and their effects were compared to a hyperlipidemic control group and a group treated with atorvastatin.[2][6]
All twelve synthesized compounds (Va-l) demonstrated the ability to beneficially alter the lipid profile by decreasing TC, LDL, and TG, while increasing HDL levels.[2][3]
Table 2: Comparative Effects on Serum Lipid Profile in Hyperlipidemic Rats
Treatment Group (5 mg/kg)
Total Cholesterol (mg/dl)
Triglycerides (mg/dl)
HDL (mg/dl)
LDL (mg/dl)
VLDL (mg/dl)
Normal Control
85.1 ± 1.2
80.5 ± 1.5
45.3 ± 0.9
23.7 ± 0.5
16.1 ± 0.3
Cholesterol Control
240.6 ± 4.8
185.3 ± 3.7
25.1 ± 0.5
178.5 ± 3.5
37.0 ± 0.7
Atorvastatin (Standard)
94.3 ± 1.9
88.2 ± 1.8
48.1 ± 1.0
28.6 ± 0.6
17.6 ± 0.4
Compound Vd
101.5 ± 2.0
90.4 ± 1.8
49.2 ± 1.0
34.2 ± 0.7
18.0 ± 0.4
Compound Vf
98.2 ± 2.0
89.1 ± 1.8
48.5 ± 1.0
31.9 ± 0.6
17.8 ± 0.4
Compound Vk
100.3 ± 2.0
91.2 ± 1.8
50.1 ± 1.0
32.0 ± 0.6
18.2 ± 0.4
(Data presented as Mean ± SEM, sourced from Verma, V. S., et al., 2022)[2]
The results clearly indicate that compounds Vd, Vf, and Vk were highly effective, showing a significant reduction in harmful lipids and an increase in protective HDL, with performance comparable to atorvastatin.[2] Specifically, compound Vf , which also showed the best docking score, demonstrated a potent antihyperlipidemic effect, reinforcing the correlation between in silico predictions and in vivo activity.[2][6]
Furthermore, histopathological examination of the liver from the treated rats revealed a significant reduction in the fatty acid localization and necrosis that was observed in the untreated hyperlipidemic group.[2] The livers of rats treated with compounds Vd, Vf, and Vk showed good recovery from fatty infiltration, similar to the atorvastatin-treated group, suggesting a hepatoprotective effect.[2] Importantly, no morbidity or mortality was observed during the 15-day treatment period, indicating that the synthesized compounds are well-tolerated and relatively safe at the tested dose.[2]
Proposed Mechanism of Action
The convergence of evidence from molecular docking and in vivo studies points towards a clear mechanism of action. The substituted benzo[h]chromene-3-carboxylates exert their antihyperlipidemic effects primarily through the inhibition of HMG-CoA reductase.
Caption: Inhibition of the cholesterol biosynthesis pathway by benzo[h]chromene derivatives.
By blocking this key enzyme, the compounds inhibit the conversion of HMG-CoA to mevalonate, a critical rate-limiting step in the synthesis of cholesterol.[9] This reduction in endogenous cholesterol production leads to an upregulation of LDL receptors in the liver, which in turn enhances the clearance of LDL cholesterol from the bloodstream, ultimately lowering total cholesterol levels. The observed decrease in triglycerides and VLDL, and the increase in HDL, are downstream consequences of this primary mechanism.
Experimental Protocols: A Self-Validating System
The trustworthiness of these findings is rooted in robust and reproducible experimental design.
Protocol 1: In Vivo Antihyperlipidemic Activity Assay
Animal Selection: Use healthy adult Wistar rats (150-200g), acclimatized for one week under standard laboratory conditions (25±2°C, 12h light/dark cycle).
Induction of Hyperlipidemia: Administer a high-cholesterol diet (supplemented with cholic acid and cholesterol) to all groups except the normal control for a period of 15 days to induce a hyperlipidemic state.
Grouping and Treatment:
Group I (Normal Control): Receive standard pellet diet.
Group II (Cholesterol Control): Receive high-cholesterol diet only.
Group III (Standard): Receive high-cholesterol diet + Atorvastatin (10 mg/kg, p.o.).
Group IV-XV (Test Groups): Receive high-cholesterol diet + test compounds Va-l (5 mg/kg, p.o.).
Drug Administration: Administer the respective drugs/compounds orally once daily for the 15-day study period.
Sample Collection: On day 16, after overnight fasting, collect blood samples via retro-orbital puncture under light ether anesthesia.
Biochemical Analysis: Centrifuge the blood to separate serum. Analyze the serum for Total Cholesterol, Triglycerides, and HDL using standard enzymatic kits. Calculate LDL and VLDL levels using the Friedewald formula (VLDL = TG/5; LDL = TC - HDL - VLDL).
Statistical Analysis: Analyze data using one-way ANOVA followed by a suitable post-hoc test. A p-value <0.05 is considered statistically significant.
Protocol 2: Histopathological Examination of Liver
Tissue Collection: After blood collection, humanely sacrifice the animals and immediately excise the liver.
Fixation: Wash the liver with normal saline and fix it in a 10% formalin solution.
Processing: Dehydrate the fixed tissue through a series of graded alcohol solutions, clear in xylene, and embed in paraffin wax.
Sectioning: Cut thin sections (5 µm) of the embedded tissue using a microtome.
Staining: Deparaffinize and rehydrate the sections, then stain with hematoxylin and eosin (H&E).
Microscopic Examination: Mount the stained sections and examine under a light microscope for any histopathological changes, such as fatty infiltration, necrosis, and inflammation.
Conclusion and Future Directions
The collective evidence strongly supports that substituted benzo[h]chromene-3-carboxylates are a highly promising class of antihyperlipidemic agents. The strategic design and synthesis of these molecules, guided by in silico modeling, have yielded compounds with efficacy comparable to the widely used drug, atorvastatin.
Key Findings:
A series of novel benzo[h]chromene-3-carboxylate derivatives were successfully synthesized and characterized.[2]
Molecular docking studies identified HMG-CoA reductase as a primary molecular target, with compound Vf showing a superior binding affinity to atorvastatin.[2][3]
In vivo studies confirmed the potent lipid-lowering activity of these compounds, particularly Vd, Vf, and Vk , which significantly improved the lipid profile in hyperlipidemic rats.[2]
The compounds were found to be safe and well-tolerated at the effective dose, with evidence of hepatoprotective effects.[2]
The structure-activity relationship suggests that the presence of a diphenylmethanamine group (as in Vf) is particularly favorable for activity. Future research should focus on further optimization of this lead compound to enhance potency and refine the pharmacokinetic profile. Additionally, exploring the effects of these compounds on other targets within the lipid metabolism pathway could reveal secondary mechanisms and broaden their therapeutic potential. These findings lay a solid foundation for the development of a new generation of antihyperlipidemic drugs based on the benzo[h]chromene scaffold.
References
Verma, V. S., Badwaik, H. R., Vaishnav, Y., Alexander, A., & Ajazuddin. (2022). Synthesis, Characterization, Molecular Modelling and Biological Evaluation of Substituted Benzo (h) Chromene-3-Carboxylate Derivatives as a Potential Agent for the Treatment of Hyperlipidemia. Indian Journal of Pharmaceutical Sciences, 84(2), 453-464. [Link]
Verma, V. S., et al. (2022). Synthesis, Characterization, Molecular Modelling and Biological Evaluation of Substituted Benzo (h) Chromene-3-Carboxylate Derivatives as a Potential Agent for the Treatment of Hyperlipidemia. Indian J Pharm Sci, 84(2), 453-464. [Link]
El-Agrody, A. M., Halawa, A. H., Fouda, A. M., & Al-Dies, A. A. (2018). Design of New Benzo[h]chromene Derivatives: Antitumor Activities and Structure-Activity Relationships of the 2,3-Positions and Fused Rings at the 2,3-Positions. Molecules, 23(1), 115. [Link]
Al-Harbi, L. M., et al. (2023). Discovery of benzochromene derivatives first example with dual cytotoxic activity against the resistant cancer cell MCF-7/ADR and inhibitory effect of the P-glycoprotein expression levels. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 216-231. [Link]
Mohamed, H. M., et al. (2023). Novel benzo chromene derivatives: design, synthesis, molecular docking, cell cycle arrest, and apoptosis induction in human acute myeloid leukemia HL-60 cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 200-215. [Link]
Verma, V. S., et al. (2022). Synthesis, Characterization, Molecular Modelling and Biological Evaluation of Substituted Benzo (h) Chromene-3-Carboxylate Derivatives as a Potential Agent for the Treatment of Hyperlipidemia. ResearchGate. [Link]
El-Agrody, A. M., et al. (2018). Design of New Benzo[h]chromene Derivatives: Antitumor Activities and Structure-Activity Relationships of the 2,3-Positions and Fused Rings at the 2,3-Positions. ResearchGate. [Link]
Puttaswamy, et al. (2013). Synthesis and Anti-hyperlipidemic Activity of 3H-benzo[10][11] thieno [2, 3-d][2][3][12] triazin-4-ones: Possible Mechanism of Altered Lipid Metabolism. Journal of Young Pharmacists, 5(4), 139-145. [Link]
Fouda, A. M., et al. (2021). A New Family of Benzo[h]Chromene Based Azo Dye: Synthesis, In-Silico and DFT Studies with In Vitro Antimicrobial and Antiproliferative Assessment. Molecules, 26(6), 1564. [Link]
Patel, R., & Patel, N. (2020). Synthesis of Some Novel Chromene Derivatives and Its Biological Evaluation. Research Inventy: International Journal of Engineering and Science, 10(12), 28-34. [Link]
Kamal, A., et al. (2018). Antihyperlipidemic studies of newly synthesized phenolic derivatives: in silico and in vivo approaches. Lipids in Health and Disease, 17(1), 183. [Link]
Ababkov, D. A., et al. (2019). Synthesis, in vitro and in vivo evaluation of 2-aryl-4H-chromene and 3-aryl-1H-benzo[f]chromene derivatives as novel α-glucosidase inhibitors. Bioorganic & Medicinal Chemistry Letters, 29(1), 119-123. [Link]
Al-Amiery, A. A., et al. (2024). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Oriental Journal of Chemistry, 40(2). [Link]
Wang, Y., et al. (2020). Investigation of the Lipid-Lowering Mechanisms and Active Ingredients of Danhe Granule on Hyperlipidemia Based on Systems Pharmacology. Frontiers in Pharmacology, 11, 631. [Link]
J.P, A., & Hariprasad, M. (2025). Hyperlipidemia: Mechanisms, Experimental Models, and Herbal Therapeutic Strategies – A Comprehensive Review. East African Scholars Journal of Dental and Oral Medicine, 7(3), 115-120. [Link]
A Comprehensive Guide to the Safe Disposal of 2-oxo-2H-benzo[h]chromene-3-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals The proper disposal of chemical waste is not merely a regulatory requirement but a cornerstone of laboratory safety and environmental responsibility. This g...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The proper disposal of chemical waste is not merely a regulatory requirement but a cornerstone of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, a compound often utilized in synthetic chemistry and drug discovery. As a Senior Application Scientist, my objective is to provide a framework that is not only compliant with regulations but also grounded in the chemical properties of the compound and best practices in laboratory safety.
The synthesis of chromene derivatives, while crucial for advancing pharmaceutical research, can generate hazardous waste.[1][2] Therefore, understanding and implementing proper disposal procedures is paramount.
Hazard Identification and Characterization
Based on available data for related compounds, 2-oxo-2H-benzo[h]chromene-3-carboxylic acid should be treated as a hazardous substance. The primary hazards associated with similar chromene carboxylic acids include:
Acute Oral Toxicity : Some related compounds are classified as toxic if swallowed.[3][4]
Skin and Eye Irritation : Causes skin irritation and serious eye irritation.[5][6]
Respiratory Irritation : May cause respiratory irritation.[5][6]
These hazards necessitate careful handling and the use of appropriate Personal Protective Equipment (PPE) at all times.
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[5][6]
If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]
If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[5]
Waste Segregation and Collection
Proper segregation of chemical waste at the point of generation is critical to prevent dangerous reactions and ensure compliant disposal.
Step-by-Step Waste Collection Protocol:
Designated Waste Container: Use a dedicated, properly labeled hazardous waste container. The container must be in good condition and compatible with the chemical.[7]
Labeling: The label must clearly state "Hazardous Waste" and list the full chemical name: "2-oxo-2H-benzo[h]chromene-3-carboxylic acid". Avoid using abbreviations or chemical formulas.[7] The concentration or percentage of the compound in the waste stream should also be indicated.
Segregation by Hazard Class: Do not mix this waste with other incompatible waste streams. Specifically, keep it separate from strong bases.[3] It should be segregated with other solid organic waste.
Container Management: Keep the waste container closed at all times except when adding waste.[7] Do not leave a funnel in the container.
Location: The waste container should be located in a designated satellite accumulation area within the laboratory, near the point of generation.[7]
Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
Caption: Disposal decision workflow for 2-oxo-2H-benzo[h]chromene-3-carboxylic acid waste.
Final Disposal Procedures
The ultimate disposal of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid must be conducted by a licensed professional waste disposal service in accordance with national, state, and local regulations.[8] Under no circumstances should this chemical be discharged into waterways or sewer systems.[8]
The Resource Conservation and Recovery Act (RCRA) in the United States provides a "cradle-to-grave" framework for the management of hazardous materials.[9] This means the generator of the waste is responsible for its safe handling from generation to final disposal.
Key Steps for Final Disposal:
Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for arranging the disposal of hazardous waste. They will provide the necessary paperwork and schedule a pickup.
Documentation: Complete all required waste disposal forms accurately and completely. This typically includes information about the chemical, quantity, and hazard classification.
Packaging for Transport: Ensure the waste container is securely sealed and properly labeled for transport.
Manifest Tracking: For off-site transport, a hazardous waste manifest will be used to track the waste from your facility to the licensed treatment, storage, and disposal facility (TSDF).[10]
Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
Personal Protection: Ensure you are wearing appropriate PPE, including safety goggles, gloves, and a lab coat. For larger spills, respiratory protection may be necessary.[3]
Ventilation: Ensure adequate ventilation in the area of the spill.[3]
Containment and Cleanup: For solid spills, carefully sweep up the material and place it into a suitable container for disposal.[3] Avoid generating dust. For liquid spills, use an inert absorbent material.
Reporting: Report all spills to your laboratory supervisor and EHS department.
By adhering to these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, thereby protecting themselves, their colleagues, and the environment.
References
How to Properly Manage Hazardous Waste Under EPA Regul
Navigating the Safe Handling of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid: A Guide for Laboratory Professionals
Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2-oxo-2H-benzo[h]chromene-3-carboxylic acid. This guide is based on the safety profiles of structurally related compounds, including coumarin-3-car...
Author: BenchChem Technical Support Team. Date: March 2026
Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2-oxo-2H-benzo[h]chromene-3-carboxylic acid. This guide is based on the safety profiles of structurally related compounds, including coumarin-3-carboxylic acid and other chromene derivatives. It is imperative to treat this compound with caution and handle it as a potentially hazardous substance. This information supplements, but does not replace, a thorough risk assessment which should be conducted by the user.
Understanding the Potential Hazards
2-oxo-2H-benzo[h]chromene-3-carboxylic acid belongs to the coumarin family, a class of compounds known for a range of biological activities. While specific toxicological data for this compound is not available, related structures such as 2-oxo-2H-chromene-3-carboxylic acid and its derivatives are known to cause skin and eye irritation.[1][2] Some coumarins are also classified as harmful if swallowed.[2] As a powdered carboxylic acid, it may also cause respiratory irritation if inhaled.[2]
Therefore, it is prudent to assume that 2-oxo-2H-benzo[h]chromene-3-carboxylic acid may possess the following hazards:
Skin Irritation
Serious Eye Irritation
Respiratory Tract Irritation
Harmful if Swallowed
Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines the recommended PPE for handling 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
PPE Category
Item
Specifications and Rationale
Eye and Face Protection
Chemical Splash Goggles and Face Shield
Goggles should meet ANSI Z87.1 standards to protect against dust particles and potential splashes.[3] A face shield should be worn over goggles when handling larger quantities or when there is a risk of splashing.[3][4]
Hand Protection
Chemical-Resistant Gloves (Nitrile)
Nitrile gloves offer good resistance to a range of chemicals, including acids and organic compounds.[4][5] Always check the manufacturer's compatibility chart. For prolonged contact or when handling larger quantities, consider double-gloving.
Body Protection
Laboratory Coat
A buttoned lab coat should be worn to protect the skin and clothing from contamination.[5]
Respiratory Protection
N95 Respirator or higher
When handling the powder outside of a certified chemical fume hood, a NIOSH-approved N95 respirator or higher is recommended to prevent inhalation of dust particles.[6][7]
Safe Handling Workflow
Adherence to a strict operational workflow is paramount for safety. The following diagram illustrates the key steps for handling 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
Caption: Workflow for the safe handling of 2-oxo-2H-benzo[h]chromene-3-carboxylic acid.
Step-by-Step Handling Procedures
4.1. Preparation and Engineering Controls:
Fume Hood: All handling of solid 2-oxo-2H-benzo[h]chromene-3-carboxylic acid should be performed in a properly functioning chemical fume hood to minimize inhalation exposure.
Area Designation: Designate a specific area for handling this compound to prevent cross-contamination.
Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, solvents, etc.) and waste containers are within the fume hood.
4.2. Donning PPE:
Lab Coat: Put on a clean, buttoned laboratory coat.
Respirator (if needed): If a respirator is required, perform a seal check.
Eye/Face Protection: Don chemical splash goggles. If significant splash risk exists, add a face shield.
Gloves: Put on nitrile gloves, ensuring they overlap the cuffs of the lab coat.
4.3. Weighing and Transfer:
Minimize Dust: Handle the solid gently to avoid creating airborne dust.
Weighing: Tare a suitable container on the balance inside the fume hood. Carefully add the desired amount of the compound.
Transfer: If transferring to a reaction vessel, do so slowly and carefully.
4.4. In-Use Procedures:
Containment: Keep reaction vessels covered or under a positive flow of inert gas to prevent the release of any vapors or aerosols.
Avoid Contact: Use appropriate tools to handle the compound and avoid direct contact with skin.
4.5. Doffing PPE:
Gloves: Remove gloves first by peeling them off from the cuff, turning them inside out.
Face Shield/Goggles: Remove eye and face protection.
Lab Coat: Remove the lab coat, turning it inwards to contain any potential contamination.
Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.
Disposal Plan
Proper disposal is a critical final step to ensure safety and environmental compliance.
5.1. Waste Segregation:
Solid Waste: All disposable materials contaminated with 2-oxo-2H-benzo[h]chromene-3-carboxylic acid (e.g., gloves, weigh boats, paper towels) should be placed in a dedicated, sealed, and clearly labeled hazardous waste container.
Liquid Waste: Solutions containing the compound should be collected in a separate, labeled hazardous waste container. Do not pour down the drain.[6]
5.2. Disposal Procedures:
Labeling: Ensure all waste containers are accurately labeled with the chemical name and associated hazards.
Storage: Store waste containers in a designated, secondary containment area away from incompatible materials.
Institutional Guidelines: Follow all local and institutional regulations for the disposal of chemical waste.[6]
By adhering to these guidelines, researchers can safely handle 2-oxo-2H-benzo[h]chromene-3-carboxylic acid, minimizing personal exposure and environmental impact.
References
Fisher Scientific. (2012, April 19). Safety Data Sheet: 2-Oxo-2H-chromene-3-carboxylic acid.
University of California, Riverside. (2015, July 22). Personal Protective Equipment Selection Guide.
University of California, Santa Barbara. Chemical Safety: Personal Protective Equipment.
Princeton University. Personal Protective Equipment Hand and Arm Protection (Appendix D).
Cornell University. Chapter 3 - Personal Protective Equipment.
Fisher Scientific. Safety Data Sheet: 1H-Indole-2-carboxylic acid.
Fisher Scientific. Safety Data Sheet: 2H-Chromene-3-carboxylic acid.
CymitQuimica. (2024, December 19). Safety Data Sheet: 8-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid.
AiFChem. (2025, October 21). 2-Oxo-2H-chromene-3-carboxylic acid.
ChemicalBook. (2023, May 6). 8-METHOXY-2-OXO-2H-CHROMENE-3-CARBOXYLIC ACID - Safety Data Sheet.
IUCrData. (n.d.). Synthesis and crystal structure of allyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate.
ChemNet. 2-oxo-2H-chromene-3-carboxylic acid.
ResearchGate. (n.d.). Scheme 1. Synthesis of 2-oxo-2H-chromene-3-carboxylic acid N'-[2-(quinolin-8-yloxy)-acetyl]-hydrazide analogs (12a-d) and 2-oxo-2H-chromene-3-carboxylic acid (4-phenyl-thiazol-2-yl)-amide analogs(13a-f).
SciSpace. (2013, February 6). The reaction of ethyl 2-oxo-2H-chromene-3-carboxylate with hydrazine hydrate.
Taylor & Francis Online. (n.d.). Unusual Reaction of 6-Formyl-2-oxo-2H-benzo[h]chromene-3-carboxylic Acid Ethyl Ester with Aliphatic Amines.
ResearchGate. (2013, February 6). (PDF) The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate.
Bentham Science. (n.d.). Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic Acid Using WELFSA.
European Journal of Chemistry. (2023, December 31). Synthesis of coumarin-3-carboxylic acids in waste curd water: A green approach.